DPI-3290

• CAS: 182417-73-8

Core Science & Biosynthesis

The Mechanism of Action of DPI-3290: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent, centrally acting analgesic agent that functions as a mixed agonist at opioid receptors. Its mechanism of action involves the activation of multiple opioid receptor subtypes, leading to a complex pharmacological profile. This guide provides an in-depth analysis of the binding, functional activity, and signaling pathways associated with DPI-3290, supported by quantitative data and detailed experimental methodologies.

Core Mechanism: Mixed Opioid Receptor Agonism

DPI-3290 exerts its effects by binding to and activating three major types of opioid receptors: delta (δ), mu (μ), and kappa (κ). These receptors are G-protein coupled receptors (GPCRs) that, upon activation, initiate a cascade of intracellular signaling events, ultimately leading to the modulation of neuronal excitability and neurotransmitter release.

Quantitative Pharmacological Profile

The interaction of DPI-3290 with opioid receptors has been characterized through various in vitro and in vivo studies. The following tables summarize the key quantitative data regarding its binding affinity and functional potency.

Table 1: Opioid Receptor Binding Affinity of DPI-3290

Receptor Subtype	Kᵢ (nM)
Delta (δ)	0.18 ± 0.02
Mu (μ)	0.46 ± 0.05
Kappa (κ)	0.62 ± 0.09

Kᵢ (inhibition constant) values represent the concentration of DPI-3290 required to occupy 50% of the receptors in radioligand binding assays. Lower Kᵢ values indicate higher binding affinity.

Table 2: Functional Potency of DPI-3290 in Isolated Tissue Preparations

Tissue Preparation	Predominant Receptor	IC₅₀ (nM)
Mouse Vas Deferens	Delta (δ)	1.0 ± 0.3
Mouse Vas Deferens	Mu (μ)	6.2 ± 2.0
Mouse Vas Deferens	Kappa (κ)	25.0 ± 3.3
Guinea Pig Ileum	Mu (μ)	3.4 ± 1.6
Guinea Pig Ileum	Kappa (κ)	6.7 ± 1.6

IC₅₀ (half-maximal inhibitory concentration) values represent the concentration of DPI-3290 that produces 50% of its maximal inhibitory effect on electrically induced muscle contractions. Lower IC₅₀ values indicate greater potency.

Signaling Pathways

As a Gi/o-coupled GPCR agonist, DPI-3290 triggers a series of intracellular events upon binding to delta, mu, and kappa opioid receptors. The primary signaling cascade is outlined below.

DPI-3290: A Technical Whitepaper on a Mixed Mu/Delta Opioid Agonist

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

DPI-3290, chemically identified as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide, is a potent, centrally acting analgesic agent characterized as a mixed opioid agonist.[1] It exhibits high affinity and efficacy at both mu (µ) and delta (δ) opioid receptors, with a notable potency at the kappa (κ) opioid receptor as well.[1][2] This dual agonism presents a promising therapeutic profile, potentially offering robust antinociception with a modified side-effect profile compared to traditional mu-opioid receptor selective agonists. This document provides a comprehensive technical overview of DPI-3290, including its pharmacological properties, experimental data, and associated methodologies, to serve as a resource for researchers and professionals in the field of drug development.

Introduction

The development of novel analgesics is driven by the need to overcome the limitations of current opioid therapies, such as respiratory depression, tolerance, and dependence.[3] One emerging strategy involves the development of ligands that interact with multiple opioid receptor subtypes.[3] DPI-3290 falls into this category as a mixed µ/δ opioid agonist.[4][5] The rationale behind this approach is that co-activation of δ-opioid receptors may modulate the pharmacological effects of µ-opioid receptor activation, potentially enhancing analgesic efficacy while mitigating adverse effects.[3] This whitepaper will delve into the core pharmacological characteristics of DPI-3290, presenting available quantitative data and experimental contexts.

Core Pharmacology

DPI-3290's primary mechanism of action is through its agonist activity at opioid receptors.[1][6] It is a derivative of SNC-80, a known δ-opioid agonist.[5]

Receptor Binding Affinity

Equilibrium binding studies using membranes from rat brain or guinea pig cerebellum have demonstrated that DPI-3290 binds with high affinity to µ, δ, and κ opioid receptors.[1] The binding affinities (Ki) are summarized in the table below.

Receptor Subtype	Ki (nM)
Delta (δ)	0.18 ± 0.02
Mu (µ)	0.46 ± 0.05
Kappa (κ)	0.62 ± 0.09
Table 1: Receptor Binding Affinities of DPI-3290.[1]

Functional Activity

The functional agonist activity of DPI-3290 has been assessed in isolated tissue preparations, which are standard models for evaluating opioid receptor function.

• Mouse Vas Deferens: In this tissue, which expresses all three opioid receptor subtypes, DPI-3290 demonstrated potent, concentration-dependent inhibition of electrically induced tension development.[1] This assay is particularly sensitive to δ-opioid receptor agonists.

• Guinea Pig Ileum: This preparation is a classic model for assessing µ and κ-opioid receptor activity. DPI-3290 also inhibited tension development in this tissue.[1]

The half-maximal inhibitory concentrations (IC50) from these functional assays are presented below.

Tissue Preparation	Receptor Target(s)	IC50 (nM)
Mouse Vas Deferens	Delta (δ), Mu (µ), Kappa (κ)	1.0 ± 0.3 (δ), 6.2 ± 2.0 (µ), 25.0 ± 3.3 (κ)
Guinea Pig Ileum	Mu (µ), Kappa (κ)	3.4 ± 1.6 (µ), 6.7 ± 1.6 (κ)
Table 2: Functional Activity of DPI-3290 in Isolated Tissues.[1]

Notably, the activity of DPI-3290 in the mouse vas deferens was found to be significantly more efficacious than morphine and fentanyl at the δ-receptor.[1]

In Vivo Antinociceptive Effects

In vivo studies in rats have confirmed the potent antinociceptive properties of DPI-3290. Intravenous administration of the compound produced a dose-dependent analgesic effect. The antinociceptive effects were blocked by the non-selective opioid antagonist naloxone, confirming that the analgesic activity is mediated through opioid receptors.[1]

Animal Model	Administration Route	ED50 (mg/kg)
Rat	Intravenous	0.05 ± 0.007
Table 3: In Vivo Antinociceptive Potency of DPI-3290.[1][2]

Compared to morphine, DPI-3290 is more potent and elicits a similar magnitude of antinociceptive activity.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this document.

Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of DPI-3290 for µ, δ, and κ opioid receptors.

• Tissue Preparation: Membranes were prepared from rat brain or guinea pig cerebellum.

• Assay Conditions: Saturation equilibrium binding studies were performed at 25°C.

• Radioligands: Specific radiolabeled ligands for each receptor subtype were used (e.g., [³H]-DAMGO for µ, [³H]-DPDPE for δ, and [³H]-U69,593 for κ).

• Procedure: A constant concentration of radioligand was incubated with the membrane preparation in the presence of varying concentrations of DPI-3290. Non-specific binding was determined in the presence of a high concentration of an unlabeled ligand.

• Data Analysis: The concentration of DPI-3290 that inhibits 50% of the specific binding of the radioligand (IC50) was determined. The Ki value was then calculated using the Cheng-Prusoff equation.

Isolated Tissue Bioassays

• Objective: To assess the functional agonist activity of DPI-3290 at opioid receptors.

• Tissues: Vas deferens from laboratory mice and ileal strips from guinea pigs were used.[1]

• Apparatus: Tissues were mounted in organ baths containing a physiological salt solution, maintained at a constant temperature, and aerated.

• Stimulation: Tissues were subjected to electrical field stimulation to induce contractions.

• Procedure: Cumulative concentration-response curves were generated by adding increasing concentrations of DPI-3290 to the organ baths and measuring the inhibition of electrically induced contractions.

• Data Analysis: The IC50 value, representing the concentration of DPI-3290 that produces 50% of its maximal inhibitory effect, was determined from the concentration-response curves.

In Vivo Antinociception (Rat Tail-Flick Test)

• Objective: To evaluate the antinociceptive efficacy of DPI-3290 in a model of acute thermal pain.

• Animals: Male Sprague-Dawley rats.

• Procedure: A focused beam of heat was applied to the ventral surface of the rat's tail. The latency to a tail-flick response was measured. A cut-off time was used to prevent tissue damage.

• Drug Administration: DPI-3290 was administered intravenously.

• Data Analysis: The dose of DPI-3290 required to produce a 50% antinociceptive response (ED50) was calculated.

Visualizations

Signaling Pathways

Opioid receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins (Gi/o). The diagram below illustrates the canonical signaling pathway initiated by the binding of an agonist like DPI-3290 to µ and δ opioid receptors.

Caption: Canonical Gi/o signaling pathway for µ and δ opioid receptors.

Experimental Workflow

The following diagram outlines a typical workflow for the preclinical evaluation of a novel opioid agonist like DPI-3290.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Opioid ligands with mixed mu/delta opioid receptor interactions: an emerging approach to novel analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DPI-3290 [medbox.iiab.me]
• 5. researchgate.net [researchgate.net]
• 6. DPI-3290 - Wikipedia [en.wikipedia.org]

The Pharmacological Profile of DPI-3290: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPI-3290, chemically known as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide, is a potent, centrally acting analgesic agent.[1][2] This technical guide provides a comprehensive overview of the pharmacological profile of DPI-3290, summarizing its binding affinity, functional activity at opioid receptors, and in vivo antinociceptive effects. The information is compiled from preclinical studies to serve as a detailed resource for professionals in the fields of pharmacology and drug development. This document includes quantitative data presented in tabular format, detailed experimental methodologies for key assays, and visualizations of relevant biological pathways and experimental workflows.

Introduction

DPI-3290 is a novel compound that demonstrates high affinity and potent agonist activity at multiple opioid receptors.[1][2] Specifically, it acts as a mixed agonist at the delta (δ), mu (μ), and kappa (κ) opioid receptors.[1] Its pharmacological characteristics, particularly its potent antinociceptive (pain-relieving) properties, suggest its potential as a therapeutic agent for managing severe pain.[1] Preclinical evidence indicates that DPI-3290 is significantly more potent than morphine and fentanyl in certain assays, highlighting its potential clinical utility.[1] This document provides an in-depth summary of the key pharmacological data and methodologies used to characterize DPI-3290.

Receptor Binding Profile

The affinity of DPI-3290 for opioid receptors was determined through saturation equilibrium binding studies. These experiments were conducted at 25°C using membranes prepared from rat brain and guinea pig cerebellum.[1]

Table 1: Opioid Receptor Binding Affinity of DPI-3290

Receptor Subtype	Tissue Source	Ki (nM)
Delta (δ)	Rat Brain	0.18 ± 0.02
Mu (μ)	Rat Brain	0.46 ± 0.05
Kappa (κ)	Guinea Pig Cerebellum	0.62 ± 0.09

Data sourced from Gengo et al., 2003.[1]

In Vitro Functional Activity

The functional agonist activity of DPI-3290 was assessed using isolated tissue preparations, specifically the mouse vas deferens and the guinea pig ileum. These assays measure the ability of a compound to inhibit electrically induced muscle contractions, a functional response mediated by opioid receptors.

Mouse Vas Deferens Assay

In the isolated mouse vas deferens, DPI-3290 demonstrated potent, concentration-dependent inhibition of electrically induced tension development, indicating agonist activity at δ, μ, and κ receptors present in this tissue.[1]

Table 2: Functional Potency (IC50) of DPI-3290 in Mouse Vas Deferens

Receptor Subtype	IC50 (nM)
Delta (δ)	1.0 ± 0.3
Mu (μ)	6.2 ± 2.0
Kappa (κ)	25.0 ± 3.3

Data sourced from Gengo et al., 2003.[1]

Guinea Pig Ileum Assay

In longitudinal muscle strips isolated from the guinea pig ileum, DPI-3290 inhibited tension development, confirming its agonist activity at μ and κ opioid receptors.[1]

Table 3: Functional Potency (IC50) of DPI-3290 in Guinea Pig Ileum

Receptor Subtype	IC50 (nM)
Mu (μ)	3.4 ± 1.6
Kappa (κ)	6.7 ± 1.6

Data sourced from Gengo et al., 2003.[1]

In Vivo Antinociceptive Activity

The antinociceptive effects of DPI-3290 were evaluated in rats. Intravenous administration of the compound produced a dose-dependent analgesic response.[1]

Table 4: In Vivo Antinociceptive Potency of DPI-3290

Animal Model	Administration Route	ED50	Effect
Rat	Intravenous	0.05 ± 0.007 mg/kg	50% antinociceptive response

Data sourced from Gengo et al., 2003.[1]

The antinociceptive effects of DPI-3290 were successfully blocked by the non-selective opioid antagonist naloxone (0.5 mg/kg, s.c.), confirming that its analgesic properties are mediated through opioid receptors.[1]

Signaling Pathways

DPI-3290, as a mixed opioid agonist, is expected to activate canonical G-protein signaling pathways associated with δ, μ, and κ opioid receptors. Opioid receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins (Gαi/o).

References

• 1. DPI-3290 [medbox.iiab.me]
• 2. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to DPI-3290: A Mixed Mu/Delta Opioid Agonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, pharmacological properties, and experimental evaluation of DPI-3290, a potent, centrally acting opioid receptor agonist. All quantitative data is summarized for clarity, and detailed descriptions of key experimental protocols are provided.

Core Chemical Identity and Properties

DPI-3290 is a novel synthetic compound recognized for its potent antinociceptive (pain-relieving) effects.[1][2] It was developed as part of a series of diarylmethylpiperazine derivatives with high affinity for opioid receptors.[3][4]

Chemical Structure and Identifiers

The systematic IUPAC name for DPI-3290 is 3-[(R)-[(2S,5R)-2,5-dimethyl-4-prop-2-enylpiperazin-1-yl]-(3-hydroxyphenyl)methyl]-N-(3-fluorophenyl)-N-methylbenzamide.[1][2] Its structure is characterized by a central piperazine ring with multiple stereocenters, contributing to its specific interaction with opioid receptors.

Identifier	Value	Source
IUPAC Name	3-[(R)-[(2S,5R)-2,5-dimethyl-4-prop-2-enylpiperazin-1-yl]-(3-hydroxyphenyl)methyl]-N-(3-fluorophenyl)-N-methylbenzamide	[1][2]
CAS Number	182417-73-8	[1][2]
Molecular Formula	C₃₀H₃₄FN₃O₂	[1][2]
Molar Mass	~487.61 g/mol	[1][2]
SMILES	C[C@H]1CN(--INVALID-LINK--O)C3=CC=CC(=C3)C(=O)N(C)C4=CC(=CC=C4)F">C@@HC)CC=C	[1][2]
InChI Key	LZXRQLIIMYJZDA-UETOGOEVSA-N	[2]

Physical and Chemical Properties

Pharmacological Profile

DPI-3290 is a potent mixed agonist with high affinity for both mu (μ) and delta (δ) opioid receptors, and slightly lower affinity for the kappa (κ) opioid receptor.[3][5] This mixed agonist profile is believed to contribute to its strong analgesic effects while potentially offering a wider therapeutic window compared to highly selective mu-agonists.[1]

Receptor Binding Affinity

Binding affinity is a measure of how strongly a ligand binds to a receptor. The equilibrium dissociation constant (Kᵢ) is inversely proportional to affinity; a lower Kᵢ value indicates a higher binding affinity. Studies using membranes from rat brain and guinea pig cerebellum have determined the Kᵢ values for DPI-3290 at the three primary opioid receptors.[3]

Receptor Subtype	Binding Affinity (Kᵢ, nM)	Source
Delta (δ)	0.18 ± 0.02	[3][5]
Mu (μ)	0.46 ± 0.05	[3][5]
Kappa (κ)	0.62 ± 0.09	[3][5]

Functional Activity (In Vitro)

Functional activity, or potency, measures the concentration of a drug required to elicit a specific biological response. This is often determined using isolated tissue bioassays. The IC₅₀ value represents the concentration of an agonist that produces 50% of its maximal inhibitory effect. The functional potency of DPI-3290 has been characterized in mouse vas deferens and guinea pig ileum preparations, which are rich in different opioid receptor subtypes.[3]

Assay	Receptor Target(s)	Potency (IC₅₀, nM)	Source
Mouse Vas Deferens	Delta (δ)	1.0 ± 0.3	[3]
Mu (μ)	6.2 ± 2.0	[3]
Kappa (κ)	25.0 ± 3.3	[3]
Guinea Pig Ileum	Mu (μ)	3.4 ± 1.6	[3]
Kappa (κ)	6.7 ± 1.6	[3]

In Vivo Antinociceptive Activity

The primary therapeutic effect of DPI-3290 is analgesia. In vivo studies in rats have demonstrated its potent antinociceptive properties. The effective dose (ED₅₀) is the dose required to produce a therapeutic effect in 50% of the population.

Activity	Animal Model	Administration	Potency (ED₅₀)	Source
Antinociception	Rat	Intravenous (i.v.)	0.05 ± 0.007 mg/kg	[3][5]

The analgesic effects of DPI-3290 are reversed by the non-selective opioid antagonist naloxone, confirming its mechanism of action is mediated through opioid receptors.[3]

Signaling and Experimental Workflows

Opioid Receptor Signaling Pathway

As a G-protein coupled receptor (GPCR) agonist, DPI-3290 initiates a cascade of intracellular events upon binding to mu and delta opioid receptors. This signaling primarily involves the Gαi/o subunit of the heterotrimeric G-protein.

References

• 1. DPI-3290 - Wikipedia [en.wikipedia.org]
• 2. DPI-3290 [medbox.iiab.me]
• 3. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

The Discovery and Developmental Journey of DPI-3290: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPI-3290 is a potent, centrally acting analgesic agent characterized as a mixed-opioid agonist. This technical guide provides an in-depth exploration of the discovery and developmental history of DPI-3290, with a focus on its pharmacological profile, mechanism of action, and the key experimental methodologies used in its evaluation. All quantitative data are presented in structured tables for clarity, and detailed experimental protocols for seminal studies are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a comprehensive understanding of this novel compound.

Introduction

DPI-3290, chemically known as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide, emerged from a series of novel compounds with significant antinociceptive properties.[1] The development of new analgesics with improved side-effect profiles compared to traditional opioids like morphine remains a critical goal in pain management. DPI-3290 was identified as a promising candidate due to its potent and mixed agonist activity at μ (mu), δ (delta), and κ (kappa) opioid receptors.[1]

Discovery and History

DPI-3290 was originally discovered by scientists at Burroughs Wellcome. Subsequently, the compound was licensed to Delta Pharmaceutical for further development. Later, it was mentioned to be in clinical development by Enhance Biotech, Inc. and GlaxoSmithKline (GSK), positioning it as a derivative of SNC-80 for potential therapeutic use in pain and urinary incontinence.[2][3]

Mechanism of Action

DPI-3290 exerts its analgesic effects by acting as an agonist at all three major opioid receptors: μ, δ, and κ. Its high affinity and potent activity at these receptors allow it to modulate pain signaling pathways effectively. The compound's mixed-agonist profile was hypothesized to offer a broader therapeutic window and potentially a more favorable side-effect profile than selective opioid agonists.

Opioid receptors are G-protein coupled receptors (GPCRs) that, upon activation, initiate a cascade of intracellular signaling events.[4][5][6] The primary mechanism involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[5] Activation of these receptors also leads to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels, which collectively hyperpolarize the neuron and reduce neuronal excitability and neurotransmitter release.[5][6]

A secondary signaling pathway involves the recruitment of β-arrestin.[7][8][9] This pathway is primarily associated with receptor desensitization, internalization, and the mediation of some of the adverse effects of opioids, such as respiratory depression.[7][8]

Quantitative Pharmacological Data

The pharmacological profile of DPI-3290 has been characterized through various in vitro and in vivo studies. The key quantitative data are summarized in the tables below.

Table 1: Opioid Receptor Binding Affinity of DPI-3290

Receptor	Ki (nM)
δ (delta)	0.18 ± 0.02
μ (mu)	0.46 ± 0.05
κ (kappa)	0.62 ± 0.09

Data from saturation equilibrium binding studies using membranes from rat brain or guinea pig cerebellum.[1][10]

Table 2: In Vitro Functional Activity of DPI-3290

Tissue Preparation	Receptor Target	IC50 (nM)
Mouse Vas Deferens	δ (delta)	1.0 ± 0.3
μ (mu)	6.2 ± 2.0
κ (kappa)	25.0 ± 3.3
Guinea Pig Ileum	μ (mu)	3.4 ± 1.6
κ (kappa)	6.7 ± 1.6

IC50 values represent the concentration of DPI-3290 required to produce a 50% inhibition of electrically induced tension development.[1][3]

Table 3: In Vivo Antinociceptive Potency of DPI-3290 in Rats

Metric	Value
ED50 (intravenous)	0.05 ± 0.007 mg/kg

ED50 represents the dose required to produce a 50% antinociceptive response.[1][10]

Table 4: Efficacy of DPI-3290 Compared to Morphine and Fentanyl in Mouse Vas Deferens

Receptor	Efficacy vs. Morphine (fold)	Efficacy vs. Fentanyl (fold)
δ (delta)	~20,000	~492
μ (mu)	~175.8	~2.5
κ (kappa)	~1500	~35

Comparative efficacy in decreasing electrically induced tension development.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of DPI-3290.

Opioid Receptor Saturation Binding Assay

Objective: To determine the binding affinity (Ki) of DPI-3290 for μ, δ, and κ opioid receptors.

Materials:

• Rat brain or guinea pig cerebellum membranes

• Radioligands (e.g., [3H]DAMGO for μ, [3H]DPDPE for δ, [3H]U69,593 for κ)

• DPI-3290 (unlabeled)

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Naloxone (for non-specific binding determination)

• Glass fiber filters

• Scintillation cocktail and counter

Protocol:

• Membrane Preparation: Homogenize rat brain or guinea pig cerebellum tissue in ice-cold buffer. Centrifuge the homogenate at low speed to remove nuclei and cell debris. Centrifuge the resulting supernatant at high speed to pellet the membranes. Wash the membrane pellet by resuspension and centrifugation.

• Binding Reaction: In reaction tubes, combine the prepared membranes, a fixed concentration of the appropriate radioligand, and varying concentrations of unlabeled DPI-3290. For determination of non-specific binding, add a high concentration of naloxone.

• Incubation: Incubate the reaction tubes at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound ligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Analyze the data using non-linear regression to determine the IC50 of DPI-3290. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Isolated Mouse Vas Deferens Bioassay

Objective: To assess the functional agonist activity of DPI-3290 at μ, δ, and κ opioid receptors.

Materials:

• Male mice

• Organ bath with physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and aerated with 95% O2/5% CO2.

• Force-displacement transducer and recording equipment

• Platinum electrodes for electrical field stimulation

• DPI-3290

• Selective opioid receptor agonists and antagonists (for receptor characterization)

Protocol:

• Tissue Preparation: Euthanize a mouse and dissect the vasa deferentia. Mount the tissues in the organ bath under a resting tension.

• Equilibration: Allow the tissues to equilibrate in the physiological salt solution for a period of time (e.g., 60 minutes), with regular washing.

• Electrical Stimulation: Apply electrical field stimulation to induce twitch contractions of the vas deferens.

• Drug Addition: Once stable twitch responses are obtained, add cumulative concentrations of DPI-3290 to the organ bath.

• Measurement: Record the inhibition of the twitch response at each concentration of DPI-3290.

• Data Analysis: Plot the percentage inhibition of the twitch response against the logarithm of the DPI-3290 concentration to generate a concentration-response curve and determine the IC50 value.

Isolated Guinea Pig Ileum Bioassay

Objective: To evaluate the functional agonist activity of DPI-3290 at μ and κ opioid receptors.

Materials:

• Male guinea pigs

• Organ bath with physiological salt solution (e.g., Tyrode's solution), maintained at 37°C and aerated with 95% O2/5% CO2.

• Force-displacement transducer and recording equipment

• Platinum electrodes for electrical field stimulation

• DPI-3290

• Selective opioid receptor agonists and antagonists

Protocol:

• Tissue Preparation: Euthanize a guinea pig and dissect a segment of the ileum. Mount a segment of the longitudinal muscle with the myenteric plexus attached in the organ bath under a resting tension.

• Equilibration: Allow the tissue to equilibrate in the physiological salt solution.

• Electrical Stimulation: Apply electrical field stimulation to induce cholinergic contractions.

• Drug Addition: Add cumulative concentrations of DPI-3290 to the organ bath.

• Measurement: Record the inhibition of the electrically induced contractions.

• Data Analysis: Construct a concentration-response curve and calculate the IC50 value for DPI-3290.

Visualizations of Signaling Pathways and Experimental Workflows

Opioid Receptor G-Protein Signaling Pathway

Caption: G-protein mediated signaling pathway of DPI-3290.

Opioid Receptor β-Arrestin Signaling Pathway

Caption: β-Arrestin mediated signaling pathway of DPI-3290.

Experimental Workflow for In Vitro Bioassays

Caption: Workflow for in vitro bioassays.

Conclusion

DPI-3290 is a potent mixed-opioid agonist with high affinity for μ, δ, and κ receptors. Preclinical data demonstrated significant antinociceptive effects, highlighting its potential as a powerful analgesic. The developmental history indicates its progression into clinical investigation, although specific outcomes of these trials are not widely published. The detailed experimental protocols and signaling pathway diagrams provided in this guide offer a comprehensive technical resource for researchers in the field of opioid pharmacology and drug development. Further investigation into the clinical trajectory of DPI-3290 and similar mixed-opioid agonists is warranted to fully understand their therapeutic potential.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhance Biotech, Inc. - Drug pipelines, Patents, Clinical trials - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 4. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Opioid Receptor Interacting Proteins and the Control of Opioid Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. μ-Opioid Receptors and Regulators of G protein Signaling (RGS) proteins: From a symposium on new concepts in mu-opioid pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. β-Arrestins: Regulatory Role and Therapeutic Potential in Opioid and Cannabinoid Receptor-Mediated Analgesia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

DPI-3290: A Technical Guide for Preclinical Pain Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent, centrally acting analgesic agent that has demonstrated significant promise in preclinical pain research.[1][2] This technical guide provides an in-depth overview of DPI-3290, focusing on its pharmacological profile, experimental protocols for its evaluation, and the underlying signaling pathways of its mechanism of action. The information presented herein is intended to serve as a comprehensive resource for researchers and drug development professionals investigating novel therapeutics for pain management.

Core Compound Profile

DPI-3290, chemically known as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide, is a novel compound that exhibits potent antinociceptive properties.[1] It functions as a mixed opioid agonist, binding with high affinity to mu (μ), delta (δ), and kappa (κ) opioid receptors.[1][2] Preclinical studies have shown that DPI-3290 is significantly more potent than morphine in producing antinociceptive effects.[1]

Quantitative Data

The following tables summarize the key quantitative data for DPI-3290 from preclinical studies.

Table 1: Opioid Receptor Binding Affinity of DPI-3290

Receptor Subtype	Ki (nM)
Delta (δ)	0.18 ± 0.02
Mu (μ)	0.46 ± 0.05
Kappa (κ)	0.62 ± 0.09
Data obtained from saturation equilibrium binding studies using membranes from rat brain or guinea pig cerebellum at 25°C.[1]

Table 2: In Vitro Efficacy of DPI-3290

Tissue Preparation	Receptor Target(s)	IC50 (nM)
Mouse Vas Deferens	δ, μ, κ	1.0 ± 0.3 (δ)
6.2 ± 2.0 (μ)
25.0 ± 3.3 (κ)
Guinea Pig Ileum	μ, κ	3.4 ± 1.6 (μ)
6.7 ± 1.6 (κ)
IC50 values represent the concentration of DPI-3290 required to produce a 50% inhibition of electrically induced muscle contractions.[1]

Table 3: In Vivo Antinociceptive Potency of DPI-3290

Animal Model	Test	Route of Administration	ED50 (mg/kg)
Rat	Thermal Nociception (unspecified)	Intravenous	0.05 ± 0.007
ED50 represents the dose of DPI-3290 that produced a 50% antinociceptive response.[1]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the preclinical evaluation of DPI-3290.

Opioid Receptor Binding Assay (Rat Brain Membranes)

Objective: To determine the binding affinity (Ki) of DPI-3290 for mu, delta, and kappa opioid receptors.

Materials:

• Rat brain tissue

• Homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Radioligands specific for each receptor subtype (e.g., [³H]DAMGO for mu, [³H]DPDPE for delta, [³H]U-69,593 for kappa)

• Non-specific binding control (e.g., naloxone)

• DPI-3290 solutions of varying concentrations

• Glass fiber filters

• Scintillation fluid and counter

Protocol:

• Membrane Preparation:

  • Euthanize rats and dissect whole brains.

  • Homogenize brain tissue in ice-cold homogenization buffer using a Polytron homogenizer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and cell debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in the assay buffer and determine the protein concentration (e.g., using a Bradford assay).

• Binding Assay:

  • In a series of tubes, add a fixed amount of brain membrane preparation.

  • Add a fixed concentration of the specific radioligand.

  • For total binding, add assay buffer. For non-specific binding, add a high concentration of naloxone.

  • For competitive binding, add varying concentrations of DPI-3290.

  • Incubate the tubes at a controlled temperature (e.g., 25°C) for a specified time to reach equilibrium.

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Generate a competition curve by plotting the percentage of specific binding against the logarithm of the DPI-3290 concentration.

  • Determine the IC50 value (the concentration of DPI-3290 that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Isolated Tissue Bioassays (Guinea Pig Ileum and Mouse Vas Deferens)

Objective: To assess the in vitro functional activity (efficacy) of DPI-3290 at opioid receptors.

Materials:

• Male guinea pigs and mice

• Krebs-Henseleit solution (or similar physiological salt solution)

• Organ bath system with temperature control, aeration, and isometric force transducers

• Electrical stimulator

• DPI-3290 solutions of varying concentrations

Protocol:

• Tissue Preparation:

  • Euthanize the animal and dissect the ileum (from guinea pig) or vas deferens (from mouse).

  • Isolate a segment of the tissue and mount it in the organ bath containing oxygenated Krebs-Henseleit solution at 37°C.

  • Connect the tissue to an isometric force transducer to record muscle contractions.

  • Allow the tissue to equilibrate under a resting tension for a specified period.

• Experimental Procedure:

  • Induce twitch contractions of the tissue using electrical field stimulation at a set frequency and voltage.

  • Once stable twitch responses are obtained, add cumulative concentrations of DPI-3290 to the organ bath.

  • Record the inhibition of the twitch amplitude at each concentration.

  • Wash out the drug and allow the tissue to recover.

• Data Analysis:

  • Express the inhibitory effect of DPI-3290 as a percentage of the baseline twitch amplitude.

  • Plot the percentage inhibition against the logarithm of the DPI-3290 concentration to generate a concentration-response curve.

  • Determine the IC50 value, which is the concentration of DPI-3290 that produces 50% of the maximum inhibitory effect.

In Vivo Antinociception Assay (Rat Tail-Flick Test)

Objective: To evaluate the antinociceptive (pain-relieving) effects of DPI-3290 in a live animal model.

Materials:

• Male Sprague-Dawley rats

• Tail-flick analgesiometer with a radiant heat source

• Animal restrainers

• DPI-3290 solutions for intravenous administration

• Vehicle control (e.g., saline)

• Positive control (e.g., morphine)

Protocol:

• Acclimation and Baseline Measurement:

  • Acclimate the rats to the experimental room and the restrainers for several days before testing.

  • On the day of the experiment, place each rat in a restrainer.

  • Measure the baseline tail-flick latency by applying the radiant heat source to the tail and recording the time it takes for the rat to flick its tail away.

  • A cut-off time (e.g., 10-15 seconds) should be established to prevent tissue damage.

• Drug Administration and Testing:

  • Administer DPI-3290, vehicle, or a positive control intravenously.

  • At predetermined time points after drug administration (e.g., 15, 30, 60, 90, and 120 minutes), repeat the tail-flick latency measurement.

• Data Analysis:

  • Calculate the Maximum Possible Effect (%MPE) for each animal at each time point using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

  • Construct a dose-response curve by plotting the %MPE against the logarithm of the DPI-3290 dose.

  • Determine the ED50, which is the dose of DPI-3290 that produces a 50% antinociceptive effect.

Signaling Pathways and Experimental Workflows

Opioid Receptor Signaling Pathway

The analgesic effects of DPI-3290 are mediated through the activation of G-protein coupled opioid receptors. The diagram below illustrates the general signaling cascade initiated by the binding of an opioid agonist to mu and delta receptors.

Caption: Opioid receptor signaling cascade initiated by DPI-3290.

Experimental Workflow for In Vivo Antinociception

The following diagram outlines the logical flow of an in vivo experiment to determine the antinociceptive efficacy of DPI-3290.

Caption: Workflow for in vivo antinociceptive testing of DPI-3290.

Conclusion

DPI-3290 is a potent mixed opioid agonist with significant antinociceptive activity demonstrated in preclinical models. Its high affinity for mu and delta opioid receptors, coupled with its robust in vitro and in vivo efficacy, positions it as a valuable tool for pain research and a potential lead compound for the development of novel analgesics. The experimental protocols and signaling pathway information provided in this guide offer a foundational framework for researchers to further investigate the therapeutic potential of DPI-3290 and similar compounds.

References

• 1. maze.conductscience.com [maze.conductscience.com]
• 2. rjptsimlab.com [rjptsimlab.com]

An In-Depth Technical Guide to the Antinociceptive Effects of DPI-3290 In Vivo

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo antinociceptive properties of DPI-3290, a novel, centrally acting mixed opioid agonist. The document synthesizes key findings on its binding affinity, functional potency, and efficacy in preclinical models of pain, presenting quantitative data, detailed experimental protocols, and visual representations of its mechanism and experimental evaluation.

Core Profile of DPI-3290

DPI-3290, chemically known as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide, is a potent analgesic agent that exhibits high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors.[1] Its mixed agonist activity contributes to its marked antinociceptive effects, positioning it as a significant compound for the potential treatment of severe pain.[1]

Quantitative Data Summary

The following tables summarize the binding and functional characteristics of DPI-3290, as well as its in vivo potency.

Table 1: Opioid Receptor Binding Affinity of DPI-3290

Receptor Subtype	Ki (nM)	Tissue Source
Delta (δ)	0.18 ± 0.02	Rat Brain Membranes
Mu (μ)	0.46 ± 0.05	Rat Brain Membranes
Kappa (κ)	0.62 ± 0.09	Guinea Pig Cerebellum Membranes
Data sourced from saturation equilibrium binding studies.[1][2]

Table 2: In Vitro Functional Activity of DPI-3290

Tissue Preparation	Receptor(s) Targeted	IC50 (nM)
Mouse Vas Deferens	δ, μ, κ	1.0 ± 0.3 (δ), 6.2 ± 2.0 (μ), 25.0 ± 3.3 (κ)
Guinea Pig Ileum	μ, κ	3.4 ± 1.6 (μ), 6.7 ± 1.6 (κ)
IC50 values represent the concentration required to inhibit electrically induced tension development by 50%.[1]

Table 3: In Vivo Antinociceptive Potency of DPI-3290 in Rats

Administration Route	ED50 (mg/kg)	Effect
Intravenous (i.v.)	0.05 ± 0.007	50% antinociceptive response
The antinociceptive properties were confirmed to be opioid-mediated, as they were blocked by naloxone.[1][2]

Table 4: Comparative Efficacy of DPI-3290 in Mouse Vas Deferens

Receptor	Efficacy vs. Morphine (fold-increase)	Efficacy vs. Fentanyl (fold-increase)
Delta (δ)	~20,000x	~492x
Mu (μ)	~176x	~2.5x
Kappa (κ)	~1,500x	~35x
Data reflects the relative efficacy in decreasing electrically induced tension development.[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

3.1 Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of DPI-3290 for δ, μ, and κ opioid receptors.

• Tissue Preparation: Membranes were prepared from the brains of Sprague-Dawley rats for δ and μ receptor assays and from the cerebella of guinea pigs for κ receptor assays.

• Procedure: Saturation equilibrium binding studies were performed at 25°C. Membranes were incubated with increasing concentrations of radiolabeled ligands specific for each receptor subtype in the presence or absence of DPI-3290.

• Data Analysis: The inhibition constant (Ki) was calculated from the IC50 values (concentration of DPI-3290 that inhibits 50% of specific radioligand binding) using the Cheng-Prusoff equation.

3.2 In Vitro Functional Assays (Isolated Tissue Preparations)

• Objective: To assess the functional agonist activity and potency (IC50) of DPI-3290 at opioid receptors.

• Tissues: The vas deferens from mice (rich in δ, μ, and κ receptors) and the ileum from guinea pigs (rich in μ and κ receptors) were used.[1]

• Procedure: Tissues were isolated and mounted in an organ bath under electrical field stimulation to induce muscle contractions. Cumulative concentrations of DPI-3290 were added to the bath, and the resulting inhibition of electrically induced tension development was measured.

• Data Analysis: Concentration-response curves were generated, and the IC50 values were determined as the concentration of DPI-3290 that produced a 50% reduction in the contractile response.

3.3 In Vivo Antinociception Assay

• Objective: To determine the antinociceptive potency (ED50) of DPI-3290 in a living animal model.

• Subjects: Rats were used for the in vivo experiments.[1]

• Procedure: DPI-3290 was administered intravenously (i.v.). The antinociceptive effect was likely measured using a standard thermal nociceptive assay, such as the tail-flick or hot-plate test, where an increase in response latency is indicative of analgesia.

• Data Analysis: A dose-response curve was constructed to determine the ED50, the dose required to produce a 50% maximal antinociceptive effect.[1]

3.4 Antagonist Challenge Study

• Objective: To confirm that the antinociceptive effects of DPI-3290 are mediated by opioid receptors.

• Procedure: Rats were pre-treated with the non-selective opioid antagonist naloxone (0.5 mg/kg, administered subcutaneously) prior to the administration of DPI-3290.[1]

• Endpoint: The ability of naloxone to block the antinociceptive effects of DPI-3290 was assessed. The successful blockade confirms the involvement of opioid receptors in the analgesic action of DPI-3290.[1]

Visualizations: Signaling Pathways and Workflows

4.1 Signaling Pathway of DPI-3290

The diagram below illustrates the general intracellular signaling cascade initiated by the binding of a mixed opioid agonist like DPI-3290 to its target G-protein coupled receptors (GPCRs), leading to the ultimate effect of antinociception.

Caption: DPI-3290 binds to μ, δ, and κ opioid receptors, inhibiting neuronal activity and producing analgesia.

4.2 Experimental Workflow for In Vivo Antinociception

This diagram outlines the logical flow of the in vivo experiments conducted to assess the antinociceptive efficacy of DPI-3290 and confirm its mechanism of action.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

DPI-3290 receptor binding affinity and selectivity

An In-Depth Technical Guide to the Receptor Binding Affinity and Selectivity of DPI-3290

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a novel, centrally acting analgesic agent that demonstrates potent activity as a mixed opioid agonist.[1] Chemically identified as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide, DPI-3290 binds with high affinity to all three major opioid receptor subtypes: delta (δ), mu (μ), and kappa (κ).[1][2] Its profile as a mixed agonist with potent antinociceptive properties has positioned it as a compound of interest for the development of treatments for severe pain.[1] This document provides a detailed overview of its receptor binding affinity, functional activity, and the experimental protocols used for these determinations.

Receptor Binding Affinity

The binding affinity of DPI-3290 to opioid receptors was determined through saturation equilibrium binding studies. These experiments utilized membranes from rat brain or guinea pig cerebellum. The resulting inhibition constant (Ki) values quantify the affinity of the compound for the receptors, with lower values indicating a stronger binding affinity.

Receptor Subtype	Ki (nM) [± SEM]	Source Tissue
Delta (δ)	0.18 ± 0.02	Rat Brain / Guinea Pig Cerebellum
Mu (μ)	0.46 ± 0.05	Rat Brain / Guinea Pig Cerebellum
Kappa (κ)	0.62 ± 0.09	Rat Brain / Guinea Pig Cerebellum
Table 1: Receptor Binding Affinity of DPI-3290.[1][2]

Functional Activity

The functional activity of DPI-3290 as an opioid agonist was assessed using isolated tissue preparations. The compound's ability to inhibit electrically induced muscle contractions was measured to determine its half-maximal inhibitory concentration (IC50). These values indicate the concentration of the drug required to elicit 50% of its maximum inhibitory effect.

Assay Tissue	Predominant Receptor	IC50 (nM) [± SEM]
Mouse Vas Deferens	Delta (δ)	1.0 ± 0.3
Mouse Vas Deferens	Mu (μ)	6.2 ± 2.0
Mouse Vas Deferens	Kappa (κ)	25.0 ± 3.3
Guinea Pig Ileum	Mu (μ)	3.4 ± 1.6
Guinea Pig Ileum	Kappa (κ)	6.7 ± 1.6
Table 2: Functional Agonist Activity of DPI-3290.[1]

Experimental Protocols

Radioligand Saturation Equilibrium Binding Assay

This assay quantifies the binding affinity (Ki) of a compound by measuring its ability to displace a radiolabeled ligand that is specific for the target receptor.

Caption: Workflow for a competitive radioligand binding assay.

Methodology:

• Membrane Preparation: Homogenates of rat brain or guinea pig cerebellum, which are rich in opioid receptors, were prepared.

• Incubation: The membrane preparations were incubated in the presence of a known concentration of a specific radiolabeled opioid ligand (e.g., [³H]DAMGO for μ-receptors, [³H]DPDPE for δ-receptors, or [³H]U69593 for κ-receptors) and varying concentrations of the unlabeled test compound, DPI-3290.

• Equilibrium: The mixture was incubated at 25°C to allow the binding to reach a state of equilibrium.

• Separation: The reaction was terminated by rapid filtration through glass fiber filters, which traps the receptor-bound radioligand while allowing the unbound ligand to pass through.

• Quantification: The amount of radioactivity trapped on the filters was measured using liquid scintillation counting.

• Data Analysis: The IC50 value was determined from the competition curve. The Ki value was then calculated from the IC50 using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Isolated Tissue Functional Assays (Vas Deferens and Ileum)

These ex vivo assays measure the functional effect of a compound on smooth muscle contractions, which are modulated by opioid receptors.

Methodology:

• Tissue Preparation: The vas deferens from mice or the ileum from guinea pigs were isolated and mounted in an organ bath containing a physiological salt solution and maintained at 37°C.

• Stimulation: The tissues were stimulated electrically to induce consistent muscle contractions.

• Compound Addition: DPI-3290 was added to the organ bath in a cumulative, concentration-dependent manner.

• Measurement: The inhibitory effect of DPI-3290 on the electrically induced tension development was recorded.

• Data Analysis: The concentration of DPI-3290 that produced a 50% reduction in the contractile response (IC50) was determined. By using tissues with known, predominant opioid receptor populations (e.g., mouse vas deferens for δ, μ, and κ; guinea pig ileum for μ and κ), the functional activity at each receptor subtype was established.[1]

Signaling Pathway

As a G-protein coupled receptor (GPCR) agonist, DPI-3290 initiates a cascade of intracellular events upon binding to an opioid receptor. This activation typically leads to the inhibition of adenylyl cyclase, a reduction in intracellular cyclic AMP (cAMP) levels, and modulation of ion channel activity, which collectively result in a decrease in neuronal excitability and neurotransmitter release, producing analgesia.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

The Therapeutic Potential of DPI-3290: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent, centrally acting analgesic agent that has demonstrated significant therapeutic potential in preclinical studies. Developed by scientists at Burroughs Wellcome and licensed to Delta Pharmaceuticals, and later investigated by Ardent Pharmaceuticals and Enhance Biotech, DPI-3290 is a mixed opioid agonist with a unique pharmacological profile.[1][2] This technical guide provides an in-depth overview of the core scientific data, experimental methodologies, and signaling pathways associated with DPI-3290 to inform further research and drug development efforts.

Chemical Properties

DPI-3290 is chemically described as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide.[3]

Molecular Formula: C₃₀H₃₄FN₃O₂[4]

Molar Mass: 487.619 g·mol⁻¹[4]

Mechanism of Action

DPI-3290 functions as a potent agonist at mu (μ), delta (δ), and kappa (κ) opioid receptors.[3][5] Its analgesic effects are attributed to its interaction with these G-protein coupled receptors, which are key modulators of nociceptive pathways in the central and peripheral nervous systems.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data from in vitro and in vivo studies of DPI-3290, providing a clear comparison of its activity at the different opioid receptors and its analgesic potency.

Table 1: Opioid Receptor Binding Affinities of DPI-3290 [3]

Receptor	Ki (nM)
δ-opioid	0.18 ± 0.02
μ-opioid	0.46 ± 0.05
κ-opioid	0.62 ± 0.09

Table 2: In Vitro Functional Activity of DPI-3290 [3]

Tissue Preparation	Receptor Target	IC50 (nM)
Mouse Vas Deferens	δ-opioid	1.0 ± 0.3
Mouse Vas Deferens	μ-opioid	6.2 ± 2.0
Mouse Vas Deferens	κ-opioid	25.0 ± 3.3
Guinea Pig Ileum	μ-opioid	3.4 ± 1.6
Guinea Pig Ileum	κ-opioid	6.7 ± 1.6

Table 3: In Vivo Antinociceptive Potency of DPI-3290 [3]

Animal Model	Test	Route of Administration	ED50
Rat	Hot Plate Test	Intravenous	0.05 ± 0.007 mg/kg

Signaling Pathways

Upon binding to opioid receptors, DPI-3290 initiates a cascade of intracellular signaling events. The primary pathway involves the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels. Additionally, activation of opioid receptors leads to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the closing of N-type voltage-gated calcium channels. These actions collectively result in neuronal hyperpolarization and a reduction in neurotransmitter release, thereby dampening the transmission of pain signals.

Caption: G-protein signaling pathway activated by DPI-3290.

Experimental Protocols

Detailed methodologies for the key preclinical experiments cited are provided below.

Radioligand Binding Affinity Assay

The binding affinity of DPI-3290 to μ, δ, and κ opioid receptors was determined through saturation equilibrium binding studies.[3]

• Membrane Preparation: Membranes were prepared from rat brain or guinea pig cerebellum.

• Radioligands: Specific radioligands for each opioid receptor subtype were used (details not specified in the primary literature).

• Incubation: Membranes were incubated with varying concentrations of the respective radioligand and DPI-3290 at 25°C.

• Separation: Bound and free radioligand were separated by rapid filtration.

• Detection: The amount of bound radioligand was quantified using liquid scintillation counting.

• Data Analysis: The inhibition constant (Ki) was calculated from the IC50 values using the Cheng-Prusoff equation.

Caption: Workflow for the radioligand binding assay.

Isolated Guinea Pig Ileum and Mouse Vas Deferens Assays

The functional activity of DPI-3290 was assessed using isolated guinea pig ileum and mouse vas deferens preparations, which are rich in μ/κ and μ/δ/κ opioid receptors, respectively.[3]

• Tissue Preparation: The ileum from guinea pigs and the vas deferens from mice were isolated and mounted in an organ bath containing a physiological salt solution, maintained at a constant temperature and aerated.

• Stimulation: Tissues were electrically stimulated to induce contractions.

• Drug Application: Increasing concentrations of DPI-3290 were added to the organ bath.

• Measurement: The inhibition of electrically induced muscle contractions was measured isometrically.

• Data Analysis: The concentration of DPI-3290 that produced a 50% inhibition of the contractile response (IC50) was determined.

Caption: Workflow for isolated tissue functional assays.

Rat Hot Plate Test

The in vivo antinociceptive activity of DPI-3290 was evaluated using the hot plate test in rats.[3]

• Animal Model: Male Sprague-Dawley rats were used.

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55°C) was used.

• Procedure:

  • A baseline latency to a nociceptive response (e.g., paw licking, jumping) was determined for each rat before drug administration.

  • DPI-3290 was administered intravenously.

  • At various time points after administration, the rats were placed on the hot plate, and the latency to the nociceptive response was recorded.

• Data Analysis: The dose of DPI-3290 that produced a 50% of the maximum possible antinociceptive effect (ED50) was calculated.

Clinical Development

DPI-3290 has undergone clinical investigation. A large Phase II clinical trial for the treatment of acute post-operative pain has been completed.[2] The results of this trial indicated that DPI-3290 demonstrated substantially less respiratory depression and vomiting compared to historical fentanyl controls.[2] Further details on the outcomes of this trial and the current development status of DPI-3290 are not widely available in the public domain.

Therapeutic Potential and Future Directions

DPI-3290's profile as a potent, mixed opioid agonist with a favorable side-effect profile in preclinical and early clinical studies suggests its potential as a valuable therapeutic agent for the management of moderate to severe pain.[2][3] Its balanced activity at multiple opioid receptors may contribute to its strong analgesic efficacy while potentially mitigating some of the adverse effects associated with more selective μ-opioid agonists, such as respiratory depression.

Further research is warranted to fully elucidate the clinical efficacy and safety of DPI-3290. The completion of a Phase II trial is a significant milestone, and the dissemination of the detailed results from this study would be of great interest to the scientific and medical communities. Future investigations could also explore the potential of DPI-3290 in other pain modalities, including chronic and neuropathic pain. The development of mixed-action opioid agonists like DPI-3290 represents a promising strategy in the ongoing quest for safer and more effective pain management solutions.

References

• 1. Affinity labeling mu opioid receptors with novel radioligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhance Merging With Ardent For Delta Receptor Compounds + | Bioworld | BioWorld [bioworld.com]
• 3. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target | Springer Nature Experiments [experiments.springernature.com]

DPI-3290: A Novel Opioid Agonist with a Promising Respiratory Safety Profile

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

DPI-3290, a novel mixed opioid agonist, has demonstrated potent antinociceptive effects with a significantly wider therapeutic window concerning respiratory depression compared to traditional opioid analgesics like morphine and fentanyl. This technical guide provides a comprehensive overview of the pharmacological profile of DPI-3290, with a specific focus on its attenuated impact on respiratory function. Detailed experimental methodologies, quantitative data comparisons, and mechanistic signaling pathways are presented to offer a thorough understanding for researchers, scientists, and professionals in the field of drug development.

Introduction

Opioid analgesics remain a cornerstone for the management of moderate to severe pain. However, their clinical utility is often limited by severe and potentially lethal side effects, most notably opioid-induced respiratory depression (OIRD). OIRD is primarily mediated by the activation of mu-opioid receptors (MORs) in the brainstem respiratory control centers. The development of new analgesics with a reduced liability for respiratory depression is a critical unmet need in pain management. DPI-3290, chemically known as (+)-3-((α-R)-α-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide, has emerged as a promising candidate that separates potent analgesia from significant respiratory compromise.

Pharmacological Profile of DPI-3290

DPI-3290 is a mixed opioid agonist that exhibits high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors. Its unique pharmacological profile is characterized by its potent antinociceptive activity coupled with a reduced propensity to induce respiratory depression.

Receptor Binding and Agonist Potency

In vitro studies have quantified the binding affinities and functional potencies of DPI-3290 at the three main opioid receptors. These data are crucial for understanding its mechanism of action.

Parameter	Receptor	DPI-3290	Reference Compound
Binding Affinity (Ki, nM)	δ-opioid	0.18 ± 0.02	-
μ-opioid	0.46 ± 0.05	-
κ-opioid	0.62 ± 0.09	-
Agonist Potency (EC50, nmol/L)	δ-opioid	5.48	-
μ-opioid	16.27	-
κ-opioid	13.29	-

Table 1: In Vitro Receptor Binding and Agonist Potency of DPI-3290.

Antinociceptive and Respiratory Effects: A Comparative Analysis

Preclinical studies in conscious rats have directly compared the antinociceptive and respiratory depressant effects of DPI-3290 with those of morphine and fentanyl. Respiratory depression was quantified by measuring the partial pressure of carbon dioxide (pCO2) in arterial blood, a sensitive indicator of respiratory function.

Compound	Antinociception ED50 (mg/kg, i.v.)	pCO2 Increase ED50 (mg/kg, i.v.)	Respiratory Safety Ratio (pCO2 ED50 / Antinociception ED50)
DPI-3290	0.05 ± 0.0072	0.91 ± 0.22	18.2
Morphine	2.01 ± 0.0005	4.23 ± 0.72	2.1
Fentanyl	0.0034 ± 0.00024	0.0127 ± 0.0035	3.7

Table 2: Comparative Antinociceptive and Respiratory Depressant Effects of DPI-3290, Morphine, and Fentanyl in Rats.[1]

The significantly higher respiratory safety ratio of DPI-3290 highlights its improved safety profile. While demonstrating potent antinociceptive activity, a much higher dose is required to induce respiratory depression compared to morphine and fentanyl.[1]

Experimental Protocols

The following sections detail the methodologies employed in the key preclinical studies cited.

In Vivo Antinociception and Respiratory Depression Assessment in Rats

• Animal Model: Conscious laboratory rats were used for the simultaneous measurement of antinociception and respiratory function.

• Drug Administration: DPI-3290, morphine, or fentanyl were administered intravenously (i.v.).

• Antinociception Measurement: The tail-pinch test was utilized to assess the antinociceptive effects of the compounds. The endpoint was the animal's response to a noxious stimulus applied to the tail. The dose required to produce a 50% antinociceptive response (ED50) was determined.

• Respiratory Function Measurement: Arterial blood gas analysis was performed to measure changes in pCO2. An increase in arterial pCO2 (hypercapnia) is a direct measure of respiratory depression. The dose that produced a 50% increase in pCO2 (ED50) was calculated.[1]

• Alfentanil-Induced Hypercapnia Model: To investigate the effect of DPI-3290 on μ-opioid receptor-mediated respiratory depression, a continuous intravenous infusion of alfentanil (2 µg/kg/min) was administered to induce hypercapnia. Subsequently, intravenous bolus doses of DPI-3290 (ranging from 0.2 to 1.0 mg/kg) were administered, and their effect on both antinociception and hypercapnia was measured.[1]

In Vivo Experimental Workflow.

Mechanistic Insights into Reduced Respiratory Depression

The favorable respiratory safety profile of DPI-3290 is attributed to its mixed opioid receptor activity. While the precise mechanisms are still under investigation, the current hypothesis centers on the interplay between its activities at the μ-opioid and δ-opioid receptors.

It is well-established that activation of μ-opioid receptors in the brainstem is the primary driver of OIRD. The analgesic effects of many opioids also rely heavily on μ-receptor activation. The innovation of DPI-3290 lies in its potent agonism at the δ-opioid receptor. It is postulated that the simultaneous activation of δ-opioid receptors may counteract the respiratory depressant effects mediated by the μ-opioid receptors. This could occur through various signaling pathways that ultimately lead to a net preservation of respiratory drive.

Furthermore, in a model of established μ-opioid-induced respiratory depression (using alfentanil), DPI-3290 was shown to reduce the hypercapnia by approximately 50% without affecting the antinociceptive effects.[1] This finding provides strong evidence that DPI-3290 can functionally antagonize μ-opioid-mediated respiratory depression.

Hypothesized Signaling Pathway of DPI-3290.

Conclusion and Future Directions

DPI-3290 represents a significant advancement in the quest for safer opioid analgesics. Its unique mixed-receptor profile translates to a potent antinociceptive efficacy with a markedly reduced liability for respiratory depression compared to standard-of-care opioids. The preclinical data strongly support its potential as a safer alternative for the management of moderate to severe pain.

Further research is warranted to fully elucidate the molecular mechanisms underlying the respiratory-sparing effects of DPI-3290. Clinical trials in human subjects will be essential to confirm the translatability of these promising preclinical findings and to evaluate the safety and efficacy of DPI-3290 in a clinical setting. The development of compounds like DPI-3290 offers hope for a future where effective pain relief can be achieved without the life-threatening risk of respiratory depression.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-Allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. II. A mixed opioid agonist with potent antinociceptive activity and limited effects on respiratory function - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for DPI-3290 in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent, centrally acting mixed opioid agonist with high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2] Preclinical studies have demonstrated its significant antinociceptive (pain-relieving) properties.[1] This document provides detailed application notes and experimental protocols for the use of DPI-3290 in rodent models to assess its analgesic efficacy and potential side effects.

Mechanism of Action

DPI-3290 exerts its effects by binding to and activating opioid receptors, which are G-protein coupled receptors (GPCRs). This activation initiates a signaling cascade that ultimately leads to a reduction in neuronal excitability and neurotransmitter release, resulting in analgesia. The compound's mixed agonist profile at multiple opioid receptors may contribute to a broad-spectrum analgesic effect.

Signaling Pathway

Caption: DPI-3290 signaling pathway leading to analgesia.

Quantitative Data

The following tables summarize the in vitro and in vivo pharmacological data for DPI-3290.

Table 1: In Vitro Receptor Binding and Functional Activity of DPI-3290

Parameter	Receptor	Species	Tissue	Value	Reference
Ki (nM)	Delta (δ)	Rat	Brain	0.18 ± 0.02	[1]
Mu (μ)	Rat	Brain	0.46 ± 0.05	[1]
Kappa (κ)	Guinea Pig	Cerebellum	0.62 ± 0.09	[1]
IC50 (nM)	Delta (δ)	Mouse	Vas Deferens	1.0 ± 0.3	[1]
Mu (μ)	Mouse	Vas Deferens	6.2 ± 2.0	[1]
Kappa (κ)	Mouse	Vas Deferens	25.0 ± 3.3	[1]
Mu (μ)	Guinea Pig	Ileum	3.4 ± 1.6	[1]
Kappa (κ)	Guinea Pig	Ileum	6.7 ± 1.6	[1]

Table 2: In Vivo Antinociceptive Efficacy of DPI-3290 in Rats

Assay	Administration Route	Effective Dose (ED50)	Effect	Reference
Antinociception	Intravenous (i.v.)	0.05 ± 0.007 mg/kg	50% antinociceptive response	[1][3]

Experimental Protocols

Assessment of Antinociceptive Activity

a) Hot Plate Test (Thermal Nociception)

This test assesses the response to a thermal stimulus and is useful for evaluating centrally acting analgesics.

• Apparatus: Hot plate apparatus maintained at a constant temperature (e.g., 52-55°C).

• Animals: Male Sprague-Dawley rats (200-250 g) or CD-1 mice (20-25 g).

• Procedure:

  • Acclimatize animals to the testing room for at least 1 hour.

  • Determine baseline latency by placing each animal on the hot plate and recording the time to the first sign of nociception (e.g., paw licking, jumping). A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.

  • Administer DPI-3290 or vehicle (e.g., saline, DMSO/saline) via the desired route (e.g., intravenous, intraperitoneal, subcutaneous).

  • At predetermined time points post-administration (e.g., 15, 30, 60, 90, 120 minutes), place the animal back on the hot plate and measure the response latency.

• Data Analysis: The antinociceptive effect is typically expressed as the Maximum Possible Effect (%MPE), calculated as: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

b) Tail-Flick Test (Thermal Nociception)

This is another common method to assess thermal pain sensitivity.

• Apparatus: Tail-flick meter that applies a radiant heat source to the animal's tail.

• Animals: Male Wistar rats (180-220 g) or Swiss Webster mice (25-30 g).

• Procedure:

  • Gently restrain the animal with its tail positioned in the apparatus.

  • Measure the baseline tail-flick latency, which is the time taken for the animal to flick its tail away from the heat source. A cut-off time (e.g., 10-15 seconds) is necessary to avoid tissue injury.

  • Administer DPI-3290 or vehicle.

  • Measure tail-flick latencies at various time points after drug administration.

• Data Analysis: Calculate %MPE as described for the hot plate test.

c) Formalin Test (Inflammatory Pain)

This model assesses the response to a persistent inflammatory pain stimulus.

• Procedure:

  • Acclimatize the animal to an observation chamber.

  • Administer DPI-3290 or vehicle prior to the formalin injection.

  • Inject a small volume (e.g., 20-50 µL) of dilute formalin solution (e.g., 2-5%) into the plantar surface of one hind paw.

  • Immediately place the animal back into the observation chamber and record the time spent licking or biting the injected paw.

  • The response is biphasic: an early phase (0-5 minutes post-injection) representing direct nociceptor activation, and a late phase (15-60 minutes post-injection) reflecting inflammatory processes and central sensitization.

• Data Analysis: Compare the total time spent licking/biting in the drug-treated group to the vehicle-treated group for both phases.

Assessment of Potential Side Effects

a) Respiratory Depression

Opioid-induced respiratory depression is a critical safety concern.

• Apparatus: Whole-body plethysmography chamber or a pulse oximeter with a collar for rodents.

• Procedure:

  • Acclimatize the animal to the plethysmography chamber or the oximeter collar.

  • Record baseline respiratory parameters, including respiratory rate (breaths/minute), tidal volume, and minute volume, or blood oxygen saturation (SpO2).

  • Administer DPI-3290 or a positive control (e.g., morphine) and vehicle.

  • Continuously monitor respiratory parameters for a set period (e.g., 1-2 hours).

• Data Analysis: Compare the changes in respiratory parameters from baseline between the DPI-3290, positive control, and vehicle groups.

b) Gastrointestinal Transit

Opioids can inhibit gastrointestinal motility, leading to constipation.

• Procedure:

  • Fast animals overnight with free access to water.

  • Administer DPI-3290, a positive control (e.g., morphine), or vehicle.

  • After a set time (e.g., 30 minutes), administer a charcoal meal (e.g., 5% charcoal in 10% gum acacia) orally.

  • After another set time (e.g., 30-60 minutes), euthanize the animals and carefully dissect the small intestine from the pyloric sphincter to the cecum.

  • Measure the total length of the small intestine and the distance traveled by the charcoal meal.

• Data Analysis: Calculate the percent of intestinal transit as: (Distance traveled by charcoal / Total length of small intestine) x 100. Compare the results between treatment groups.

Experimental Workflow

Caption: General workflow for assessing antinociceptive effects.

References

• 1. web.mousephenotype.org [web.mousephenotype.org]
• 2. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Administration of DPI-3290 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent mixed agonist for the delta (δ), mu (μ), and kappa (κ) opioid receptors, demonstrating significant antinociceptive properties.[1][2] This document provides detailed application notes and standardized protocols for the in vivo administration of DPI-3290 in mouse models for pain research. The protocols outlined below are intended to serve as a guide for researchers to assess the analgesic efficacy of DPI-3290. It is important to note that while extensive in vitro data are available, published in vivo efficacy and pharmacokinetic data for DPI-3290 specifically in mice are limited. The effective doses in mice will likely need to be determined empirically, using the provided rat data as a starting point.

Data Presentation

The following tables summarize the available quantitative data for DPI-3290.

Table 1: In Vitro Receptor Binding and Functional Activity of DPI-3290

Parameter	Receptor	Species	Value	Reference
Binding Affinity (Ki)	δ-opioid	Rat brain	0.18 ± 0.02 nM	[1]
μ-opioid	Rat brain	0.46 ± 0.05 nM	[1]
κ-opioid	Guinea pig cerebellum	0.62 ± 0.09 nM	[1]
Functional Activity (IC50)	δ-opioid	Mouse vas deferens	1.0 ± 0.3 nM	[1]
μ-opioid	Mouse vas deferens	6.2 ± 2.0 nM	[1]
κ-opioid	Mouse vas deferens	25.0 ± 3.3 nM	[1]
μ-opioid	Guinea pig ileum	3.4 ± 1.6 nM	[1]
κ-opioid	Guinea pig ileum	6.7 ± 1.6 nM	[1]

Table 2: In Vivo Antinociceptive Efficacy of DPI-3290 in Rodents

Species	Administration Route	Effective Dose	Effect	Reference
Rat	Intravenous (IV)	0.05 ± 0.007 mg/kg	50% antinociceptive response	[1][3]
Mouse	Not available	Not available	Not available

Signaling Pathway

DPI-3290, as a mixed opioid receptor agonist, is expected to activate downstream signaling pathways typical for G-protein coupled receptors (GPCRs). The primary analgesic effects are mediated through G-protein signaling, while other effects, including potential side effects, may involve the β-arrestin pathway.

DPI-3290 Signaling Pathway

Experimental Protocols

Protocol 1: Preparation and Administration of DPI-3290

1.1. Materials:

• DPI-3290 powder

• Vehicle (e.g., sterile saline, 5-10% DMSO in saline, or other appropriate solvent)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Sterile syringes (1 ml) and needles (27-30 gauge for subcutaneous or intraperitoneal injection; 30-31 gauge for intravenous injection)

• Animal scale

1.2. Preparation of Dosing Solution:

• Solubility: The solubility of DPI-3290 should be determined in the chosen vehicle. For initial studies, a vehicle of 5-10% DMSO in sterile saline is often a reasonable starting point for compounds with limited aqueous solubility.

• Calculation: Calculate the required amount of DPI-3290 and vehicle based on the desired final concentration and the number and weight of the mice to be dosed. For example, to prepare a 1 mg/ml stock solution, dissolve 1 mg of DPI-3290 in 1 ml of vehicle.

• Dissolution:

  • Weigh the required amount of DPI-3290 and place it in a sterile microcentrifuge tube.

  • Add the calculated volume of vehicle.

  • Vortex thoroughly until the compound is completely dissolved. Sonication may be used to aid dissolution if necessary.

  • Visually inspect the solution to ensure there are no particulates.

1.3. Administration to Mice:

• Dose Calculation: The volume to be injected is calculated based on the mouse's body weight and the desired dose (mg/kg). A typical injection volume for mice is 5-10 ml/kg.

• Routes of Administration:

  • Subcutaneous (SC): Inject the solution into the loose skin over the scruff of the neck.

  • Intraperitoneal (IP): Inject into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Intravenous (IV): Typically administered via the tail vein. This route provides rapid onset of action but requires technical expertise.

• Procedure:

  • Weigh the mouse to determine the correct injection volume.

  • Restrain the mouse appropriately for the chosen injection route.

  • Administer the calculated volume of the DPI-3290 solution.

  • Observe the mouse for any immediate adverse reactions.

Protocol 2: Assessment of Antinociceptive Efficacy - Hot Plate Test

The hot plate test measures the latency of a mouse to react to a thermal stimulus, indicating the analgesic effect of a compound.

2.1. Materials:

• Hot plate apparatus with adjustable temperature control (e.g., set to 52-55°C)

• Plexiglass cylinder to confine the mouse on the hot plate

• Timer

2.2. Experimental Workflow:

Hot Plate Test Workflow

2.3. Procedure:

• Habituation: Acclimate the mice to the testing room for at least 30 minutes before the experiment.

• Baseline Measurement:

  • Gently place the mouse on the hot plate (set to a constant temperature, e.g., 55°C) enclosed by the plexiglass cylinder.

  • Start the timer immediately.

  • Observe the mouse for nociceptive responses, such as licking a hind paw or jumping.

  • Stop the timer at the first sign of a nociceptive response and record the latency.

  • A cut-off time (e.g., 30-60 seconds) must be established to prevent tissue damage. If the mouse does not respond within the cut-off time, remove it and record the latency as the cut-off time.

• Drug Administration: Administer DPI-3290 or vehicle as described in Protocol 1.

• Post-treatment Measurement: At predetermined time points after drug administration (e.g., 15, 30, 60, 90, and 120 minutes), place the mouse back on the hot plate and measure the response latency as described for the baseline measurement.

• Data Analysis: The antinociceptive effect is often expressed as the percentage of the Maximum Possible Effect (%MPE), calculated using the following formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

Protocol 3: Assessment of Antinociceptive Efficacy - Tail-Flick Test

The tail-flick test is another common method to assess thermal pain sensitivity by measuring the latency to withdraw the tail from a radiant heat source.

3.1. Materials:

• Tail-flick apparatus with a radiant heat source and an automated timer

• Mouse restrainer

3.2. Procedure:

• Habituation: Acclimate the mice to the testing room and the restrainer for several minutes before testing.

• Baseline Measurement:

  • Gently place the mouse in the restrainer.

  • Position the mouse's tail over the radiant heat source according to the manufacturer's instructions.

  • Activate the heat source, which will start the timer.

  • The timer will automatically stop when the mouse flicks its tail away from the heat. Record this latency.

  • A cut-off time (typically 10-15 seconds) should be set to prevent tissue damage.

• Drug Administration: Administer DPI-3290 or vehicle as described in Protocol 1.

• Post-treatment Measurement: Measure the tail-flick latency at various time points after drug administration, as in the hot plate test.

• Data Analysis: Calculate the %MPE as described in the hot plate test protocol.

Conclusion

These application notes and protocols provide a framework for the in vivo evaluation of DPI-3290 in mice. Due to the limited availability of mouse-specific data, initial studies should focus on dose-range finding to establish effective and safe doses for the desired analgesic effect. Careful observation and adherence to ethical guidelines for animal research are paramount throughout all experimental procedures.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DPI-3290 - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for DPI-3290 Administration in Rats

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent mixed opioid agonist with high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2] It exhibits significant antinociceptive (pain-relieving) properties.[1][3] These application notes provide a summary of the recommended dosage of DPI-3290 for inducing antinociception in rats, along with detailed protocols for its administration and the assessment of its effects.

Quantitative Data Summary

The following table summarizes the known quantitative data for DPI-3290 in rats, derived from preclinical studies.

Parameter	Value	Species	Route of Administration	Effect	Reference
ED₅₀ (Antinociception)	0.05 ± 0.007 mg/kg	Rat	Intravenous (IV)	50% antinociceptive response	[1][3]
Receptor Binding Affinity (Kᵢ)	δ: 0.18 ± 0.02 nM, μ: 0.46 ± 0.05 nM, κ: 0.62 ± 0.09 nM	Rat (brain membranes)	In vitro	Receptor binding	[1][3]

Signaling Pathway

DPI-3290, as a mixed opioid agonist, is expected to activate the canonical signaling pathways associated with G-protein coupled opioid receptors. Upon binding, it initiates a cascade of intracellular events leading to the modulation of neuronal excitability and neurotransmitter release, ultimately resulting in analgesia.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for DPI-3290 Solution Preparation for Injection

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent mixed agonist for the μ-opioid receptor (MOR) and δ-opioid receptor (DOR) that has demonstrated significant antinociceptive effects in preclinical studies.[1][2] Proper preparation of DPI-3290 solutions for parenteral administration is critical for ensuring experimental accuracy, reproducibility, and the safety of research subjects. These application notes provide detailed protocols for the preparation of DPI-3290 solutions intended for injection in a research setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of DPI-3290 is presented in the table below.

Property	Value
Molecular Formula	C₃₀H₃₄FN₃O₂
Molar Mass	487.61 g/mol
Appearance	White to off-white solid
Purity	≥98% (recommended for in vivo studies)
Storage of Solid	Store at -20°C for long-term stability

Quantitative Data Summary

The following table summarizes the in vitro binding affinities and in vivo effective dose of DPI-3290.

Parameter	Receptor	Value	Species	Reference
Ki (Binding Affinity)	δ-opioid	0.18 nM	Rat brain membranes	[2]
μ-opioid	0.46 nM	Rat brain membranes	[2]
κ-opioid	0.62 nM	Rat brain membranes	[2]
ED₅₀ (Antinociceptive)	-	0.05 mg/kg (intravenous)	Rat	[2]

Experimental Protocols

Preparation of DPI-3290 Stock Solution

Objective: To prepare a concentrated stock solution of DPI-3290 that can be diluted to the final desired concentration for injection.

Materials:

• DPI-3290 powder

• Sterile Water for Injection, USP

• Sterile, pyrogen-free vials

• Calibrated analytical balance

• Sterile pipette tips

• Vortex mixer

• 0.22 µm sterile syringe filter

Procedure:

• Aseptic Technique: All procedures should be performed in a laminar flow hood or a designated clean area to maintain sterility.

• Weighing: Accurately weigh the desired amount of DPI-3290 powder using a calibrated analytical balance.

• Reconstitution: Add a precise volume of Sterile Water for Injection to the vial containing the DPI-3290 powder to achieve a desired stock concentration (e.g., 1 mg/mL).

• Dissolution: Gently vortex the vial until the powder is completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a new sterile, pyrogen-free vial. This step is critical for removing any potential microbial contamination.

• Storage: Store the sterile stock solution at 2-8°C for short-term use (up to 24 hours). For longer-term storage, aliquots can be stored at -20°C. Avoid repeated freeze-thaw cycles.

Preparation of Working Solution for Injection

Objective: To dilute the stock solution to the final concentration required for administration.

Materials:

• DPI-3290 stock solution (e.g., 1 mg/mL)

• Sterile Water for Injection, USP

• Sterile, pyrogen-free vials or syringes for dilution

• Sterile pipette tips

Procedure:

• Calculation: Determine the required volume of the stock solution and sterile water needed to achieve the final desired concentration for injection. The final concentration should be calculated based on the desired dose (e.g., 0.05 mg/kg) and the injection volume suitable for the animal model (e.g., 1-5 mL/kg for rats).

• Dilution: In a sterile vial or directly in the injection syringe, add the calculated volume of Sterile Water for Injection. Then, add the calculated volume of the DPI-3290 stock solution.

• Mixing: Gently mix the solution by inverting the vial or syringe several times.

• Final Inspection: Visually inspect the final solution for any particulates or precipitation before administration. The solution should be clear and colorless.

• Administration: The prepared solution is now ready for intravenous administration.

Mandatory Visualizations

DPI-3290 Solution Preparation Workflow

Caption: Workflow for preparing DPI-3290 injectable solutions.

Opioid Receptor Signaling Pathway

Caption: DPI-3290 activated opioid receptor signaling pathways.

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Assessment of DPI-3290 in Hot Plate and Tail-Flick Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent mixed agonist for the mu (µ), delta (δ), and kappa (κ) opioid receptors, demonstrating significant antinociceptive properties.[1][2] These application notes provide detailed protocols for evaluating the analgesic effects of DPI-3290 using two standard models of nociception: the hot plate and tail-flick tests. The information is intended to guide researchers in designing and executing preclinical studies to assess the efficacy of this compound.

Mechanism of Action

DPI-3290 exerts its analgesic effects by binding to and activating opioid receptors, which are G-protein coupled receptors located in the central and peripheral nervous systems.[3] Activation of these receptors leads to a cascade of intracellular signaling events that ultimately reduce neuronal excitability and inhibit the transmission of pain signals.

Signaling Pathway of Opioid Receptor Activation

Caption: General signaling pathway of opioid receptor activation by DPI-3290.

Quantitative Data

The following tables summarize the in vitro and in vivo pharmacological data for DPI-3290.

Table 1: In Vitro Receptor Binding and Functional Activity of DPI-3290 [2]

Parameter	µ-Opioid Receptor	δ-Opioid Receptor	κ-Opioid Receptor
Ki (nM)	0.46 ± 0.05	0.18 ± 0.02	0.62 ± 0.09
IC50 (nM)	6.2 ± 2.0	1.0 ± 0.3	25.0 ± 3.3

Ki values were determined by saturation equilibrium binding studies using membranes from rat brain or guinea pig cerebellum. IC50 values were determined in isolated mouse vas deferens.

Table 2: In Vivo Antinociceptive Potency of DPI-3290 in Rats [2]

Route of Administration	ED50 (mg/kg)
Intravenous (IV)	0.05 ± 0.007

ED50 is the dose that produces a 50% antinociceptive response.

Experimental Protocols

The following are detailed protocols for assessing the antinociceptive effects of DPI-3290 using the hot plate and tail-flick tests. These are model protocols based on standard laboratory procedures.

Experimental Workflow

Caption: General experimental workflow for hot plate and tail-flick tests.

Protocol 1: Hot Plate Test

The hot plate test is a method for assessing the response to a thermal stimulus, primarily reflecting supraspinal (brain and spinal cord) analgesic mechanisms.[4][5]

1.1. Materials

• Hot plate apparatus with temperature control (e.g., Ugo Basile)

• Animal enclosure (e.g., clear acrylic cylinder)

• Timer

• Test animals (e.g., male Sprague-Dawley rats, 200-250 g)

• DPI-3290 solution

• Vehicle control (e.g., saline, DMSO solution)

• Syringes and needles for administration

1.2. Procedure

• Acclimation: Acclimate animals to the testing room for at least 1 hour before the experiment. Handle the animals gently to minimize stress.

• Apparatus Setup: Set the hot plate temperature to 55 ± 0.5°C.

• Baseline Latency:

  • Place the animal gently on the hot plate and immediately start the timer.

  • Observe the animal for nociceptive responses, such as licking of the hind paws, flicking of the paws, or jumping.

  • Stop the timer at the first sign of a nociceptive response and record the latency.

  • To prevent tissue damage, a cut-off time of 30-45 seconds should be established. If the animal does not respond within this time, remove it from the hot plate and assign it the cut-off latency.

• Drug Administration:

  • Administer DPI-3290 or vehicle via the desired route (e.g., intravenous, intraperitoneal, subcutaneous).

  • A range of doses should be tested to determine a dose-response relationship. Based on the literature, an initial intravenous dose range could be 0.01-0.1 mg/kg.[2]

• Post-Treatment Latency:

  • At predetermined time points after drug administration (e.g., 15, 30, 60, 90, and 120 minutes), place the animal back on the hot plate and measure the response latency as described in step 3.

• Data Analysis:

  • The analgesic effect is typically expressed as the Maximum Possible Effect (%MPE), calculated using the following formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

Table 3: Example Data Table for Hot Plate Test

Treatment Group	Dose (mg/kg)	N	Baseline Latency (s)	Post-Treatment Latency (s) at 30 min	%MPE at 30 min
Vehicle	-	10
DPI-3290	0.01	10
DPI-3290	0.03	10
DPI-3290	0.1	10

Protocol 2: Tail-Flick Test

The tail-flick test measures the latency of a reflexive withdrawal of the tail from a noxious thermal stimulus and is primarily indicative of spinal analgesic mechanisms.[6][7]

2.1. Materials

• Tail-flick apparatus (radiant heat source)

• Animal restrainer

• Timer

• Test animals (e.g., male Swiss Webster mice, 20-30 g)

• DPI-3290 solution

• Vehicle control

• Syringes and needles for administration

2.2. Procedure

• Acclimation: Acclimate the mice to the testing room for at least 1 hour and to the restrainers for several minutes before testing.

• Apparatus Setup: Turn on the tail-flick apparatus and allow the radiant heat source to stabilize.

• Baseline Latency:

  • Gently place the mouse in the restrainer.

  • Position the tail over the radiant heat source at a predetermined location (e.g., 3-5 cm from the tip).

  • Activate the heat source and start the timer.

  • The timer will automatically stop when the mouse flicks its tail away from the heat. Record this latency.

  • Set a cut-off time of 10-15 seconds to prevent tissue damage. If the mouse does not respond, remove the tail from the heat and record the cut-off time.

  • It is recommended to take an average of 2-3 baseline readings per animal, with a sufficient interval between readings (e.g., 5 minutes).

• Drug Administration:

  • Administer DPI-3290 or vehicle.

• Post-Treatment Latency:

  • Measure the tail-flick latency at various time points after administration (e.g., 15, 30, 60, 90, and 120 minutes).

• Data Analysis:

  • Calculate the %MPE as described for the hot plate test.

Table 4: Example Data Table for Tail-Flick Test

Treatment Group	Dose (mg/kg)	N	Baseline Latency (s)	Post-Treatment Latency (s) at 30 min	%MPE at 30 min
Vehicle	-	10
DPI-3290	0.1	10
DPI-3290	0.3	10
DPI-3290	1.0	10

Conclusion

The hot plate and tail-flick tests are valuable tools for characterizing the antinociceptive effects of DPI-3290. By following these detailed protocols, researchers can obtain reliable and reproducible data to evaluate the analgesic potential of this compound. It is recommended to perform dose-response studies and time-course analyses to fully characterize the pharmacological profile of DPI-3290. Further studies may also investigate the role of specific opioid receptor subtypes by using selective antagonists.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Opioid Signalling | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 5. Unilateral hot plate test: a simple and sensitive method for detecting central and peripheral hyperalgesia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. web.mousephenotype.org [web.mousephenotype.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Analagic Efficacy of DPI-3290

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of DPI-3290, a potent mixed opioid agonist, and detailed protocols for assessing its analgesic efficacy in preclinical models. The information is intended to guide researchers in the evaluation of this and similar compounds.

Introduction to DPI-3290

DPI-3290 is a novel, centrally acting analgesic agent that exhibits potent agonist activity at multiple opioid receptors.[1] It is characterized as a mixed opioid agonist with high affinity for the delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2] Preclinical studies have demonstrated that DPI-3290 possesses significant antinociceptive properties, suggesting its potential as a therapeutic agent for managing severe pain.[1] Notably, it has been reported to produce less respiratory depression compared to some traditional opioid analgesics. Some derivatives of the class of compounds to which DPI-3290 belongs have entered clinical development for pain and other conditions.[3]

Mechanism of Action

DPI-3290 exerts its analgesic effects by binding to and activating opioid receptors, which are G-protein coupled receptors (GPCRs) located primarily in the central and peripheral nervous systems. The activation of these receptors leads to a cascade of intracellular signaling events that ultimately reduce neuronal excitability and inhibit the transmission of pain signals.

Opioid Receptor Signaling Pathway

The binding of an opioid agonist like DPI-3290 to its receptor initiates a conformational change in the receptor, leading to the activation of associated inhibitory G-proteins (Gi/o). This activation results in the dissociation of the G-protein into its Gα and Gβγ subunits. The Gα subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can directly interact with and inhibit voltage-gated calcium channels (VGCCs), reducing neurotransmitter release from the presynaptic terminal. Additionally, the Gβγ subunit can activate G-protein-coupled inwardly rectifying potassium channels (GIRKs), leading to hyperpolarization of the postsynaptic neuron and a decrease in its excitability.

Opioid Receptor Signaling Pathway

Quantitative Data on DPI-3290 Efficacy

The following tables summarize the key quantitative data reported for DPI-3290 in preclinical studies.

Table 1: Opioid Receptor Binding Affinity of DPI-3290 [1][2]

Opioid Receptor Subtype	Binding Affinity (Ki, nM)
Delta (δ)	0.18 ± 0.02
Mu (μ)	0.46 ± 0.05
Kappa (κ)	0.62 ± 0.09

Table 2: In Vitro Functional Activity of DPI-3290 [1]

Tissue Preparation	Receptor Target	Functional Assay	IC50 (nM)
Mouse Vas Deferens	Delta (δ)	Electrically Induced Tension	1.0 ± 0.3
Mouse Vas Deferens	Mu (μ)	Electrically Induced Tension	6.2 ± 2.0
Mouse Vas Deferens	Kappa (κ)	Electrically Induced Tension	25.0 ± 3.3
Guinea Pig Ileum	Mu (μ)	Electrically Induced Tension	3.4 ± 1.6
Guinea Pig Ileum	Kappa (κ)	Electrically Induced Tension	6.7 ± 1.6

Table 3: In Vivo Antinociceptive Potency of DPI-3290 in Rats [1]

Animal Model	Route of Administration	Antinociceptive Endpoint	ED50 (mg/kg)
Rat	Intravenous	50% antinociceptive response	0.05 ± 0.007

Experimental Protocols for Analgesic Assessment

The following are detailed protocols for standard preclinical assays used to evaluate the analgesic efficacy of compounds like DPI-3290.

Experimental Workflow for Analgesic Efficacy Testing

References

• 1. researchgate.net [researchgate.net]
• 2. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 3. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cellular Assays for Evaluating DPI-3290 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent mixed agonist with high affinity for the mu (μ), delta (δ), and kappa (κ) opioid receptors.[1][2][3] As a member of the G-protein coupled receptor (GPCR) superfamily, the evaluation of DPI-3290's cellular activity is crucial for understanding its pharmacological profile, including its potency, efficacy, and potential for biased agonism. These application notes provide detailed protocols for key cellular assays to characterize the activity of DPI-3290, enabling researchers to obtain robust and reproducible data for drug development and pharmacological research.

Data Presentation

The following tables summarize the quantitative data for DPI-3290's interaction with opioid receptors.

Table 1: Binding Affinity of DPI-3290 for Opioid Receptors

Receptor Subtype	Ki (nM)	Source
Delta (δ)	0.18 ± 0.02	[3]
Mu (μ)	0.46 ± 0.05	[3]
Kappa (κ)	0.62 ± 0.09	[3]
Ki values were determined by saturation equilibrium binding studies using membranes from rat brain or guinea pig cerebellum.[3]

Table 2: Functional Activity of DPI-3290 in Isolated Tissue Preparations

Tissue Preparation	Receptor(s) Targeted	IC50 (nM)	Source
Mouse Vas Deferens	δ, μ, κ	1.0 ± 0.3 (δ), 6.2 ± 2.0 (μ), 25.0 ± 3.3 (κ)	[3]
Guinea Pig Ileum	μ, κ	3.4 ± 1.6 (μ), 6.7 ± 1.6 (κ)	[3]
IC50 values represent the concentration of DPI-3290 that produces 50% inhibition of electrically induced muscle contractions.[3]

Signaling Pathways

DPI-3290, as an opioid receptor agonist, primarily activates the Gi/Go signaling cascade. Upon binding, the receptor undergoes a conformational change, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (camp) levels. Additionally, opioid receptor activation can modulate ion channels, such as inhibiting voltage-gated Ca2+ channels and activating G-protein-coupled inwardly rectifying K+ (GIRK) channels. The recruitment of β-arrestin to the activated receptor is another key signaling event that can lead to receptor desensitization and internalization, and may also initiate distinct signaling cascades.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-protocol.org]

In Vitro Characterization of DPI-3290 Signaling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-3290 is a potent, centrally acting analgesic agent that exhibits a mixed agonist profile at opioid receptors.[1] Its unique pharmacological characteristics necessitate a thorough in vitro characterization to elucidate its signaling mechanisms and functional activity. These application notes provide a comprehensive overview of the in vitro pharmacological profile of DPI-3290 and detailed protocols for its characterization.

Data Presentation: Quantitative Analysis of DPI-3290 Activity

The following tables summarize the binding affinity and functional potency of DPI-3290 at mu (µ), delta (δ), and kappa (κ) opioid receptors.

Table 1: Opioid Receptor Binding Affinity of DPI-3290

Receptor Subtype	Ki (nM)	Radioligand	Tissue Source
Delta (δ)	0.18 ± 0.02	[3H]DPDPE	Rat Brain
Mu (µ)	0.46 ± 0.05	[3H]DAMGO	Rat Brain
Kappa (κ)	0.62 ± 0.09	[3H]U-69,593	Guinea Pig Cerebellum

Data derived from saturation equilibrium binding studies.[1][2]

Table 2: Functional Activity of DPI-3290 in Isolated Tissue Preparations

Assay	Receptor Target(s)	IC50 (nM)
Mouse Vas Deferens	δ, µ, κ	1.0 ± 0.3 (δ), 6.2 ± 2.0 (µ), 25.0 ± 3.3 (κ)
Guinea Pig Ileum	µ, κ	3.4 ± 1.6 (µ), 6.7 ± 1.6 (κ)

IC50 values represent the concentration of DPI-3290 required to produce 50% inhibition of electrically induced muscle contractions.[1]

Table 3: Functional Activity of DPI-3290 in Cellular Signaling Assays

Assay	Receptor Subtype	EC50 (nM)
cAMP Accumulation	Delta (δ)	5.48 ± 0.85
Mu (µ)	16.27 ± 2.23
Kappa (κ)	13.29 ± 1.93

EC50 values represent the concentration of DPI-3290 required to produce 50% of its maximal inhibitory effect on forskolin-stimulated cAMP accumulation.[3]

Signaling Pathways of DPI-3290

DPI-3290, as a mixed opioid receptor agonist, primarily signals through Gi/Go protein-coupled pathways upon binding to µ, δ, and κ opioid receptors. This activation initiates a cascade of intracellular events.

DPI-3290 G-protein coupled signaling cascade.

Experimental Protocols

Detailed methodologies for the key in vitro experiments used to characterize DPI-3290 are provided below.

Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of DPI-3290 for µ, δ, and κ opioid receptors.

Workflow for radioligand binding assay.

Materials:

• Tissue homogenates (e.g., rat brain for µ and δ; guinea pig cerebellum for κ)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Radioligands: [3H]DAMGO (for µ), [3H]DPDPE (for δ), [3H]U-69,593 (for κ)

• DPI-3290 stock solution and serial dilutions

• Non-specific binding control: Naloxone (10 µM)

• 96-well plates

• Glass fiber filters

• Scintillation vials and cocktail

• Liquid scintillation counter

Procedure:

• Membrane Preparation: Homogenize brain tissue in ice-cold Tris-HCl buffer. Centrifuge the homogenate and resuspend the pellet in fresh buffer. Determine the protein concentration of the membrane suspension.

• Assay Setup: In a 96-well plate, add assay buffer, a fixed concentration of the appropriate radioligand, and either vehicle, varying concentrations of DPI-3290, or naloxone for non-specific binding.

• Incubation: Add the membrane preparation to each well to initiate the binding reaction. Incubate at 25°C for 60-90 minutes.

• Filtration: Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the DPI-3290 concentration. Calculate the IC50 value and convert it to a Ki value using the Cheng-Prusoff equation.

Isolated Tissue Bioassays (Mouse Vas Deferens & Guinea Pig Ileum)

These protocols measure the functional potency (IC50) of DPI-3290 by assessing its ability to inhibit electrically induced muscle contractions.

Workflow for isolated tissue bioassays.

Materials:

• Mouse vas deferens or guinea pig ileum tissue

• Physiological salt solution (e.g., Krebs-Henseleit solution), gassed with 95% O2 / 5% CO2 and maintained at 37°C

• Organ bath with stimulating electrodes and a force transducer

• DPI-3290 stock solution and serial dilutions

Procedure:

• Tissue Preparation: Dissect the appropriate tissue and mount it in an organ bath filled with gassed, pre-warmed physiological salt solution.

• Equilibration: Allow the tissue to equilibrate for at least 30-60 minutes under a constant resting tension, with regular washes.

• Stimulation: Apply electrical field stimulation (e.g., 0.1 Hz, 1 ms pulse width) to elicit consistent twitch contractions.

• Drug Addition: Once a stable baseline of contractions is achieved, add DPI-3290 in a cumulative manner, allowing the response to stabilize at each concentration.

• Recording: Record the amplitude of the twitch contractions at each DPI-3290 concentration.

• Data Analysis: Express the inhibitory effect as a percentage of the maximal contraction before drug addition. Plot the percentage inhibition against the logarithm of the DPI-3290 concentration to determine the IC50 value.

cAMP Accumulation Assay

This protocol assesses the functional activity (EC50) of DPI-3290 by measuring its ability to inhibit adenylyl cyclase and reduce intracellular cyclic adenosine monophosphate (cAMP) levels.

Workflow for cAMP accumulation assay.

Materials:

• Cells stably expressing the opioid receptor of interest (e.g., CHO-µ, CHO-δ, CHO-κ)

• Cell culture medium and supplements

• Phosphodiesterase inhibitor (e.g., 3-isobutyl-1-methylxanthine, IBMX)

• Forskolin

• DPI-3290 stock solution and serial dilutions

• cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen)

• 96-well plates

Procedure:

• Cell Culture: Culture and seed the cells into 96-well plates and grow to confluence.

• Pre-treatment: Pre-incubate the cells with a phosphodiesterase inhibitor like IBMX to prevent cAMP degradation.

• Stimulation and Inhibition: Add forskolin to stimulate adenylyl cyclase, along with varying concentrations of DPI-3290.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 15-30 minutes).

• Cell Lysis: Lyse the cells according to the cAMP detection kit protocol to release intracellular cAMP.

• cAMP Detection: Measure the cAMP levels using the chosen detection method.

• Data Analysis: Calculate the percentage inhibition of forskolin-stimulated cAMP production for each DPI-3290 concentration. Plot the percentage inhibition against the logarithm of the DPI-3290 concentration to determine the EC50 value.

References

• 1. μ-Opioid Receptors and Regulators of G protein Signaling (RGS) proteins: From a symposium on new concepts in mu-opioid pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Tyrosine 7.43 is important for mu-opioid receptor downstream signaling pathways activated by fentanyl [frontiersin.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for DPI-3290 in Animal Models of Inflammatory Pain

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of DPI-3290, a potent mixed opioid receptor agonist, in established animal models of inflammatory pain. The following sections detail the pharmacological profile of DPI-3290, standardized protocols for inducing and assessing inflammatory pain, and the underlying signaling pathways.

Introduction to DPI-3290

DPI-3290 is a novel centrally acting analgesic agent that exhibits high affinity and agonist activity at delta (δ), mu (μ), and kappa (κ) opioid receptors.[1] Its mixed opioid receptor profile suggests a potential for broad-spectrum analgesia. The antinociceptive effects of DPI-3290 have been demonstrated to be potent and are reversible by the opioid antagonist naloxone, confirming its mechanism of action through opioid receptors.[1]

Data Presentation: Pharmacological Profile of DPI-3290

While specific data for DPI-3290 in the subsequent inflammatory pain models are not publicly available in the literature reviewed, its fundamental pharmacological characteristics provide a strong basis for its application in such studies. The following tables summarize the in vitro binding affinities and in vitro/in vivo potencies of DPI-3290.

Table 1: Opioid Receptor Binding Affinity of DPI-3290 [1]

Receptor Subtype	Binding Affinity (Ki, nM)
Delta (δ)	0.18 ± 0.02
Mu (μ)	0.46 ± 0.05
Kappa (κ)	0.62 ± 0.09

Table 2: In Vitro Functional Potency of DPI-3290 [1]

Tissue Preparation	Receptor Target	Functional Potency (IC50, nM)
Mouse Vas Deferens	Delta (δ)	1.0 ± 0.3
Mouse Vas Deferens	Mu (μ)	6.2 ± 2.0
Mouse Vas Deferens	Kappa (κ)	25.0 ± 3.3
Guinea Pig Ileum	Mu (μ)	3.4 ± 1.6
Guinea Pig Ileum	Kappa (κ)	6.7 ± 1.6

Table 3: In Vivo Antinociceptive Potency of DPI-3290 in Rats [1]

Administration Route	Nociceptive Test	Potency (ED50, mg/kg)
Intravenous	Not Specified	0.05 ± 0.007

Signaling Pathway of DPI-3290

DPI-3290 exerts its analgesic effects by activating opioid receptors, which are G-protein coupled receptors (GPCRs). The binding of DPI-3290 to these receptors initiates a cascade of intracellular events, primarily through the inhibition of adenylyl cyclase and the modulation of ion channels, leading to a reduction in neuronal excitability and nociceptive signaling.

Caption: DPI-3290 signaling pathway leading to analgesia.

Experimental Protocols for Inflammatory Pain Models

The following are detailed protocols for three commonly used animal models of inflammatory pain. These models are suitable for evaluating the efficacy of DPI-3290.

Carrageenan-Induced Paw Edema in Rats

This model is used to assess acute inflammation and the efficacy of anti-inflammatory and analgesic compounds.

Materials:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Carrageenan (1% w/v in sterile 0.9% saline)

• DPI-3290

• Vehicle for DPI-3290

• Plethysmometer or digital calipers

• Syringes and needles (27-30 gauge)

Protocol:

• Animal Acclimatization: House rats in a controlled environment for at least 3-5 days prior to the experiment with free access to food and water.

• Baseline Measurement: Measure the volume of the right hind paw of each rat using a plethysmometer or the paw thickness with digital calipers.

• Drug Administration: Administer DPI-3290 or its vehicle to the rats via the desired route (e.g., intravenous, intraperitoneal, subcutaneous, or oral). The timing of administration should be based on the pharmacokinetic profile of DPI-3290.

• Induction of Inflammation: 30 minutes to 1 hour after drug administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

• Paw Volume/Thickness Measurement: Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage increase in paw volume or thickness for each animal at each time point compared to its baseline measurement. Compare the mean increase in the DPI-3290 treated groups to the vehicle-treated group.

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain in Rats

This model induces a more persistent inflammatory pain state, suitable for studying chronic pain mechanisms.

Materials:

• Male Sprague-Dawley rats (180-220 g)

• Complete Freund's Adjuvant (CFA)

• DPI-3290

• Vehicle for DPI-3290

• Von Frey filaments or electronic Von Frey apparatus

• Plantar test apparatus (for thermal hyperalgesia)

• Syringes and needles (27-30 gauge)

Protocol:

• Animal Acclimatization: As described for the carrageenan model.

• Baseline Measurement: Assess the baseline paw withdrawal threshold to mechanical stimuli using Von Frey filaments and the paw withdrawal latency to a thermal stimulus using a plantar test apparatus.

• Induction of Inflammation: Inject 0.1 mL of CFA subcutaneously into the plantar surface of the right hind paw.

• Pain Assessment: Assess mechanical allodynia and thermal hyperalgesia at various time points after CFA injection (e.g., 1, 3, 5, and 7 days) to confirm the development of a stable inflammatory pain state.

• Drug Administration: Once a stable hyperalgesia is established, administer DPI-3290 or its vehicle.

• Post-Dose Pain Assessment: Re-assess mechanical and thermal sensitivity at time points relevant to the pharmacokinetic profile of DPI-3290.

• Data Analysis: Compare the paw withdrawal thresholds and latencies in the DPI-3290 treated groups to the vehicle-treated group.

Caption: Experimental workflow for the CFA-induced inflammatory pain model.

Formalin Test in Rats

This model is unique as it produces a biphasic pain response, allowing for the differentiation of analgesic effects on acute nociceptive pain and more persistent, inflammatory-mediated pain.

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Formalin solution (5% in sterile saline)

• DPI-3290

• Vehicle for DPI-3290

• Observation chambers with mirrors

• Timer

• Syringes and needles (27-30 gauge)

Protocol:

• Animal Acclimatization: Place rats in the observation chambers for at least 30 minutes to acclimate.

• Drug Administration: Administer DPI-3290 or its vehicle at a predetermined time before the formalin injection.

• Formalin Injection: Inject 50 µL of 5% formalin solution subcutaneously into the plantar surface of the right hind paw.

• Behavioral Observation: Immediately after the injection, observe the rat's behavior for a set period (e.g., 60 minutes). Record the total time spent licking, biting, or flinching the injected paw. The observation period is typically divided into two phases:

  • Phase 1 (Early Phase): 0-5 minutes post-injection (neurogenic pain).

  • Phase 2 (Late Phase): 15-60 minutes post-injection (inflammatory pain).

• Data Analysis: Compare the total time spent in nociceptive behaviors during each phase between the DPI-3290 treated groups and the vehicle-treated group.

Caption: Experimental workflow for the formalin test.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

DPI-3290 solubility in DMSO and other solvents

For researchers, scientists, and drug development professionals, ensuring the complete and consistent solubilization of experimental compounds like DPI-3290 is fundamental to achieving reliable and reproducible results. This guide addresses common issues encountered when dissolving DPI-3290 and provides practical troubleshooting steps, frequently asked questions, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is DPI-3290?

A1: DPI-3290 is a potent and specific agonist for the μ (mu) and δ (delta) opioid receptors.[1] It is utilized in scientific research as a tool to study the pharmacology of these receptors and their signaling pathways.

Q2: What are the primary recommended solvents for dissolving DPI-3290?

A2: While specific quantitative solubility data from public sources is limited, DPI-3290 is expected to be soluble in organic solvents such as Dimethyl Sulfoxide (DMSO). For aqueous solutions, it is common practice to first dissolve the compound in a minimal amount of an organic solvent like DMSO before diluting with an aqueous buffer.

Q3: How should I store DPI-3290 stock solutions?

A3: Stock solutions of DPI-3290 in anhydrous DMSO should be stored at -20°C or -80°C to ensure stability. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to compound degradation and the introduction of moisture.

Q4: My DPI-3290 solution, which was initially clear, now shows a precipitate. What could be the cause?

A4: Precipitation after initial dissolution can occur for several reasons. A common cause is the use of DMSO that has absorbed moisture from the atmosphere, as DMSO is highly hygroscopic. Water contamination can significantly lower the solubility of many organic compounds. Another reason could be that the solution is supersaturated, and the compound is precipitating out over time. Ensure you are using high-purity, anhydrous DMSO and that your storage conditions are appropriate.

Solubility Data

Solvent	Solubility	Notes
DMSO	Data not publicly available. Expected to be the primary solvent for creating high-concentration stock solutions.	Use anhydrous, high-purity DMSO.
Ethanol	Data not publicly available.	May be a suitable alternative to DMSO for stock solution preparation.
Water	Expected to be poorly soluble.	Direct dissolution in aqueous buffers is not recommended without a co-solvent.
PBS (pH 7.4)	Expected to be poorly soluble.	For in vitro assays, a final DMSO concentration of <0.5% is generally recommended.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of DPI-3290 for long-term storage and subsequent dilution for various assays.

Materials:

• DPI-3290 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (water bath)

Procedure:

• Equilibration: Allow the vial of DPI-3290 powder and the anhydrous DMSO to come to room temperature before opening to minimize moisture condensation.

• Weighing: Accurately weigh the desired amount of DPI-3290 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

  • Gentle warming of the solution to 37°C for a short period can also aid dissolution. Avoid excessive or prolonged heating.

• Storage: Once the DPI-3290 is completely dissolved, aliquot the stock solution into single-use volumes in sterile tubes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

Objective: To prepare a diluted working solution of DPI-3290 in an aqueous buffer suitable for cell culture experiments.

Materials:

• DPI-3290 high-concentration stock solution in DMSO

• Sterile aqueous buffer or cell culture medium (e.g., PBS, DMEM)

• Sterile dilution tubes

• Vortex mixer

Procedure:

• Thawing: Thaw a single-use aliquot of the high-concentration DPI-3290 stock solution at room temperature.

• Dilution:

  • It is crucial to add the stock solution to the aqueous buffer, not the other way around, to minimize precipitation.

  • While vortexing the aqueous buffer, add the required volume of the DPI-3290 stock solution to achieve the final desired concentration.

  • Ensure that the final concentration of DMSO in the working solution is low (typically <0.5%) to avoid solvent-induced cellular toxicity.

• Use: Use the freshly prepared working solution immediately for your experiment. Do not store aqueous working solutions for extended periods.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
DPI-3290 powder does not dissolve in DMSO.	- Insufficient mixing.- Compound has aggregated.- Low-quality or hydrated DMSO.	- Vortex vigorously for an extended period.- Sonicate the solution in a water bath.- Gently warm the solution to 37°C.- Use fresh, high-purity, anhydrous DMSO.
Precipitate forms when diluting the DMSO stock solution in an aqueous buffer.	- Low aqueous solubility of DPI-3290.- High final concentration of the compound.- Adding the aqueous buffer to the DMSO stock.	- Ensure the final DMSO concentration is sufficient to maintain solubility, but non-toxic to cells.- Perform serial dilutions.- Always add the DMSO stock to the aqueous buffer while vortexing for rapid dispersion.
Inconsistent experimental results.	- Inaccurate stock concentration due to weighing errors.- Degradation of DPI-3290 from improper storage or multiple freeze-thaw cycles.- Incomplete dissolution of the compound.	- Use a calibrated analytical balance for weighing.- Aliquot stock solutions and avoid repeated freeze-thaw cycles.- Visually inspect for complete dissolution before use. If necessary, centrifuge the solution and use the supernatant.

Signaling Pathway and Experimental Workflow

DPI-3290 acts as an agonist at both μ- and δ-opioid receptors, which are G-protein coupled receptors (GPCRs). Upon binding, it initiates a signaling cascade through the associated inhibitory G-proteins (Gi/o).

DPI-3290 activates μ- and δ-opioid receptors.

Workflow for preparing DPI-3290 solutions.

References

• 1. medchemexpress.com [medchemexpress.com]

Optimizing DPI-3290 dosage for maximum efficacy

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for utilizing DPI-3290 in pre-clinical and clinical research. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to optimize the dosage and ensure the efficacy of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is DPI-3290 and what is its primary mechanism of action?

DPI-3290 is a potent, centrally acting analgesic compound.[1][2] It functions as a mixed agonist with high affinity for the delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2][3] This mixed profile suggests a broad range of effects on the opioid system.

Q2: What is the known receptor binding affinity of DPI-3290?

In vitro studies using rat brain and guinea pig cerebellum membranes have determined the following equilibrium dissociation constants (Ki):

• δ-opioid receptor: 0.18 ± 0.02 nM[1][2]

• μ-opioid receptor: 0.46 ± 0.05 nM[1][2]

• κ-opioid receptor: 0.62 ± 0.09 nM[1][2]

These values indicate a high affinity for all three opioid receptor subtypes.

Q3: What is a recommended starting dose for in vivo animal studies?

An intravenous administration of 0.05 ± 0.007 mg/kg of DPI-3290 has been shown to produce a 50% antinociceptive response (ED50) in rats.[1][2][3] The antinociceptive effects can be blocked by the non-selective opioid antagonist naloxone (0.5 mg/kg, s.c.).[1][2] It is crucial to perform dose-response studies in your specific animal model to determine the optimal dosage for your experimental endpoint.

Q4: Are there any known clinical data for DPI-3290?

DPI-3290 has been in clinical development as a delta and mu opioid agonist for the treatment of pain and urinary incontinence.[4][5] However, detailed public information regarding the outcomes of these clinical trials is limited.

Q5: How should I prepare and store DPI-3290 solutions?

For optimal stability, DPI-3290 should be stored under the conditions specified in the Certificate of Analysis provided by the supplier.[3] As a general guideline for similar non-peptide small molecules, stock solutions should be prepared in a suitable solvent (e.g., DMSO) and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. For aqueous-based assays, further dilution in the appropriate buffer is recommended immediately before use.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no efficacy in in vitro functional assays	Compound Degradation: Improper storage or multiple freeze-thaw cycles of stock solutions.	Prepare fresh stock solutions from powder. Aliquot and store at -80°C.
Incorrect Concentration: Inaccurate serial dilutions or errors in calculating final concentrations.	Verify all calculations and ensure proper calibration of pipettes. Prepare fresh dilutions.
Low Receptor Expression in Cell Line: The cell line used may not express a sufficient number of opioid receptors.	Use a cell line known to have robust expression of the target opioid receptors (e.g., CHO or HEK293 cells stably expressing the receptor).
Assay Interference: Components of the assay buffer or media may interfere with the compound's activity.	Test the effect of the vehicle (e.g., DMSO) on the assay. Ensure the final solvent concentration is low and consistent across all wells.
High variability between replicate experiments	Inconsistent Cell Plating: Uneven cell density across wells of a microplate.	Ensure thorough cell mixing before plating and use appropriate techniques to avoid edge effects.
Inconsistent Compound Addition: Variation in the volume or timing of compound addition.	Use a multichannel pipette for simultaneous addition of compounds to replicate wells.
Assay Timing: For kinetic assays, variations in incubation times can lead to significant variability.	Standardize all incubation times precisely. Use a timer and process plates one at a time if necessary.
Unexpected side effects in in vivo studies	Off-target Effects: At higher concentrations, the compound may interact with other receptors or cellular targets.	Perform a dose-response study to identify the lowest effective dose. Consider using a more specific antagonist for the suspected off-target receptor to see if the side effect is mitigated.
Vehicle Effects: The vehicle used to dissolve and administer the compound may have its own physiological effects.	Always include a vehicle-only control group in your in vivo experiments.
Metabolism of the Compound: The compound may be metabolized into active or inactive compounds with different pharmacological profiles.	While specific ADME data for DPI-3290 is not readily available, consider that metabolism can influence in vivo outcomes.

Data Presentation

Table 1: In Vitro Receptor Binding Affinity and Functional Potency of DPI-3290

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (IC50, nM) in Mouse Vas Deferens	Functional Potency (IC50, nM) in Guinea Pig Ileum
Delta (δ)	0.18 ± 0.02[1][2]	1.0 ± 0.3[1][2]	Not Reported
Mu (μ)	0.46 ± 0.05[1][2]	6.2 ± 2.0[1][2]	3.4 ± 1.6[1][2]
Kappa (κ)	0.62 ± 0.09[1][2]	25.0 ± 3.3[1][2]	6.7 ± 1.6[1][2]

Table 2: In Vivo Antinociceptive Efficacy of DPI-3290 in Rats

Route of Administration	Effective Dose (ED50)	Antagonist Blockade
Intravenous (i.v.)	0.05 ± 0.007 mg/kg[1][2][3]	Naloxone (0.5 mg/kg, s.c.)[1][2]

Experimental Protocols

Opioid Receptor Binding Assay (Adapted from general protocols)

This protocol describes a method for determining the binding affinity of DPI-3290 to opioid receptors using radioligand displacement.

Materials:

• Rat brain membranes (for μ and δ receptors) or guinea pig cerebellum membranes (for κ receptors)

• Radioligands: [³H]-DAMGO (for μ), [³H]-DPDPE (for δ), [³H]-U69,593 (for κ)

• DPI-3290

• Naloxone (for non-specific binding determination)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of DPI-3290 in binding buffer.

• In a 96-well plate, combine the cell membranes, the radioligand at a concentration near its Kd, and varying concentrations of DPI-3290.

• For determination of non-specific binding, add a high concentration of naloxone (e.g., 10 µM) to a set of wells.

• Incubate the plate at 25°C for 60-90 minutes to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value of DPI-3290 and calculate the Ki using the Cheng-Prusoff equation.

Isolated Guinea Pig Ileum Functional Assay (Adapted from general protocols)

This protocol outlines a method to assess the functional agonist activity of DPI-3290 on μ and κ opioid receptors in an isolated tissue bath.

Materials:

• Guinea pig ileum segment

• Krebs-bicarbonate solution, aerated with 95% O2 / 5% CO2

• DPI-3290

• Isotonic transducer and recording system

• Tissue bath with stimulating electrodes

Procedure:

• Isolate a segment of the guinea pig ileum and mount it in a tissue bath containing aerated Krebs-bicarbonate solution at 37°C.

• Apply a resting tension to the tissue and allow it to equilibrate.

• Induce twitch contractions using electrical field stimulation.

• Once a stable baseline of twitch responses is established, add cumulative concentrations of DPI-3290 to the tissue bath.

• Record the inhibition of the twitch response at each concentration.

• Calculate the IC50 value, which is the concentration of DPI-3290 that produces 50% inhibition of the twitch response.

Visualizations

Caption: Simplified signaling pathway of DPI-3290 upon binding to opioid receptors.

Caption: General experimental workflow for the evaluation of DPI-3290.

Caption: A logical troubleshooting workflow for unexpected experimental results.

References

• 1. scienceopen.com [scienceopen.com]
• 2. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DPI-3290 [medbox.iiab.me]
• 5. researchgate.net [researchgate.net]

Technical Support Center: DPI-3290 In Vivo Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DPI-3290 in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is DPI-3290 and what is its mechanism of action?

DPI-3290 is a potent mixed agonist for the delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2][3][4] It displays high binding affinity to all three receptor subtypes, leading to its analgesic (pain-relieving) effects. A key feature of DPI-3290 is that it is reported to cause less respiratory depression compared to traditional opioid agonists, which primarily act on the μ-opioid receptor.

Q2: What is the reported in vivo efficacy of DPI-3290 in preclinical models?

In rats, intravenous administration of DPI-3290 at a dose of 0.05 mg/kg has been shown to produce a 50% antinociceptive (pain-blocking) response.[1][2]

Q3: What are the primary opioid receptors that DPI-3290 interacts with?

DPI-3290 is a non-selective agonist that binds with high affinity to δ, μ, and κ-opioid receptors.[1]

Troubleshooting Guide

Formulation and Administration Issues

Q4: I am having trouble dissolving DPI-3290 for in vivo administration. What solvents can I use?

DPI-3290 is a lipophilic compound and is likely poorly soluble in aqueous solutions. While the specific vehicle used in the original studies is not detailed in the available literature, a common approach for formulating poorly soluble compounds for intravenous injection in preclinical studies involves a tiered strategy:

• Co-solvent systems: A primary organic solvent such as dimethyl sulfoxide (DMSO) can be used to initially dissolve the compound, followed by dilution with a vehicle suitable for injection, such as saline or polyethylene glycol (PEG). It is crucial to keep the final concentration of the organic solvent low (typically <10% for DMSO) to avoid toxicity.

• Cyclodextrins: These are used to encapsulate the drug molecule, increasing its solubility in aqueous solutions.

• Emulsions: Lipid-based emulsions can be used to deliver lipophilic drugs intravenously.

Troubleshooting Steps:

• Start with a small amount of DPI-3290 to test solubility in different vehicles.

• If using a co-solvent, ensure the final solution is clear and free of precipitation after dilution.

• Always include a vehicle control group in your experiment to account for any effects of the solvent system itself.

Q5: My animals are showing signs of distress or toxicity after intravenous injection of DPI-3290. What could be the cause?

This could be due to several factors:

• High concentration of organic solvent: As mentioned, high levels of solvents like DMSO can be toxic. Ensure your final formulation contains the lowest possible concentration of the organic solvent.

• Precipitation of the compound: If DPI-3290 precipitates out of solution upon injection into the bloodstream, it can cause emboli and adverse reactions. Visually inspect your formulation for any signs of precipitation before and after dilution.

• Compound-related side effects: Although reported to have a better safety profile, high doses of any opioid can lead to adverse effects. Consider reducing the dose if toxicity is observed.

Suboptimal Efficacy

Q6: I am not observing the expected antinociceptive effect of DPI-3290 in my in vivo model.

Several factors could contribute to a lack of efficacy:

• Incorrect Dose: The reported effective dose for a 50% antinociceptive response in rats is 0.05 mg/kg via intravenous administration.[1][2] Ensure you are using a comparable dose, and consider performing a dose-response study to determine the optimal dose for your specific animal model and pain assay.

• Route of Administration: The primary reported route of administration for efficacy studies is intravenous. Other routes, such as intraperitoneal or subcutaneous, may result in different pharmacokinetic and pharmacodynamic profiles, potentially leading to lower efficacy.

• Formulation Issues: If DPI-3290 is not fully dissolved or precipitates upon administration, the bioavailable concentration will be reduced. Refer to the formulation troubleshooting section.

• Development of Tolerance: Repeated administration of opioid agonists can lead to the development of tolerance, where a higher dose is required to achieve the same effect. This is a known phenomenon for delta-opioid receptor agonists. Consider the timing of your experiments and whether tolerance may be a factor.

Unexpected Side Effects

Q7: I am observing unexpected side effects, such as constipation or behavioral changes, in my animals.

While DPI-3290 is reported to have a favorable side-effect profile, its activity at μ and κ-opioid receptors could still lead to some opioid-related side effects, especially at higher doses.

• Constipation: Activation of μ-opioid receptors in the gut is a common cause of constipation with opioid use.

• Behavioral Changes: Opioid receptor activation in the central nervous system can lead to a range of behavioral effects.

Troubleshooting Steps:

• Dose-Response Assessment: Determine if the observed side effects are dose-dependent.

• Receptor-Specific Antagonists: To confirm which opioid receptor is mediating the side effect, you can co-administer selective antagonists for the δ, μ, or κ receptors.

Data Presentation

Table 1: In Vitro Binding Affinity and Functional Potency of DPI-3290

Receptor	Binding Affinity (Ki, nM) in Rat Brain	Functional Potency (IC50, nM) in Guinea Pig/Mouse Tissue
Delta (δ)	0.18 ± 0.02	1.0 ± 0.3
Mu (μ)	0.46 ± 0.05	6.2 ± 2.0
Kappa (κ)	0.62 ± 0.09	25.0 ± 3.3
Data from Gengo PJ, et al. J Pharmacol Exp Ther. 2003.[1]

Experimental Protocols

Protocol: Intravenous Administration of DPI-3290 in Rats for Antinociception Testing (Tail-Flick Test)

• Animal Preparation:

  • Use adult male Sprague-Dawley rats (200-250g).

  • Acclimate the animals to the testing environment for at least 3 days prior to the experiment.

  • On the day of the experiment, allow the animals to acclimate to the testing room for at least 30 minutes.

• Formulation of DPI-3290 (Example using a co-solvent approach):

  • Caution: This is a general guideline. The optimal formulation should be determined empirically.

  • Prepare a stock solution of DPI-3290 in 100% DMSO (e.g., 1 mg/mL).

  • On the day of the experiment, dilute the stock solution in a suitable vehicle (e.g., a mixture of polyethylene glycol 400 and saline) to the final desired concentration for injection. The final DMSO concentration should be below 10%.

  • Ensure the final solution is clear and at room temperature before injection.

  • Prepare a vehicle control solution with the same final concentration of solvents.

• Baseline Nociceptive Testing:

  • Gently restrain the rat.

  • Use a tail-flick analgesia meter to apply a radiant heat source to the ventral surface of the tail.

  • Record the latency (in seconds) for the rat to flick its tail away from the heat source. This is the baseline latency.

  • Apply a cut-off time (e.g., 10 seconds) to prevent tissue damage.

• Drug Administration:

  • Administer DPI-3290 (e.g., 0.05 mg/kg) or vehicle control intravenously (i.v.) via the lateral tail vein.

• Post-Treatment Nociceptive Testing:

  • At various time points after injection (e.g., 15, 30, 60, and 120 minutes), repeat the tail-flick test as described in step 3.

• Data Analysis:

  • Calculate the Maximum Possible Effect (%MPE) using the following formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

  • Compare the %MPE between the DPI-3290 treated group and the vehicle control group using appropriate statistical methods.

Mandatory Visualizations

Caption: Opioid receptor signaling pathway activated by DPI-3290.

Caption: Experimental workflow for in vivo antinociception studies.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Interpreting variable results in DPI-3290 studies

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and drug development professionals working with DPI-3290.

Frequently Asked Questions (FAQs)

Q1: What is DPI-3290 and what is its primary mechanism of action?

DPI-3290 is a potent, centrally acting analgesic compound.[1][2] It functions as a mixed agonist for the delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2][3] Its analgesic effects are attributed to its binding to and activation of these receptors, which are part of the G-protein coupled receptor (GPCR) family.[4]

Q2: What are the reported binding affinities and functional potencies of DPI-3290?

The binding affinity (Ki) and functional potency (IC50) of DPI-3290 can vary slightly depending on the experimental system. Below is a summary of reported values from studies using rat brain or guinea pig cerebellum membranes and isolated mouse vas deferens and guinea pig ileum tissues.

Parameter	Receptor	Value (nM)	Experimental System
Binding Affinity (Ki)	Delta (δ)	0.18 ± 0.02	Rat brain/Guinea pig cerebellum membranes
Mu (μ)	0.46 ± 0.05	Rat brain/Guinea pig cerebellum membranes
Kappa (κ)	0.62 ± 0.09	Rat brain/Guinea pig cerebellum membranes
Functional Potency (IC50)	Delta (δ)	1.0 ± 0.3	Mouse vas deferens
Mu (μ)	6.2 ± 2.0	Mouse vas deferens
Kappa (κ)	25.0 ± 3.3	Mouse vas deferens
Mu (μ)	3.4 ± 1.6	Guinea pig ileum
Kappa (κ)	6.7 ± 1.6	Guinea pig ileum

Q3: What are the expected downstream signaling pathways activated by DPI-3290?

As an opioid receptor agonist, DPI-3290 is expected to activate two primary downstream signaling pathways: the G-protein mediated pathway and the β-arrestin mediated pathway.[4][5] The G-protein pathway is generally associated with the desired analgesic effects, while the β-arrestin pathway is often linked to adverse effects like receptor desensitization and internalization.[5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DPI-3290 - Wikipedia [en.wikipedia.org]
• 4. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Opioid signaling and design of analgesics - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize side effects of DPI-3290 in animal models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the side effects of DPI-3290 in animal models.

Troubleshooting Guide: Managing Potential Side Effects of DPI-3290

While DPI-3290 is noted for producing little respiratory depression, as an opioid agonist, it may still elicit other opioid-related side effects.[1][2] Researchers should carefully monitor animal subjects for a range of potential adverse effects. The following table summarizes potential side effects based on general opioid activity and suggests mitigation strategies.

Potential Side Effect	Animal Model	Observed Signs	Potential Mitigation Strategies
Reduced Food and Water Intake	Rodents	Weight loss, dehydration, decreased fecal output.	Provide highly palatable and easily accessible food and water sources. Consider providing supplemental hydration (e.g., hydrogel packs). Monitor body weight daily.
Constipation / Gastrointestinal Stasis	General	Reduced or absent fecal pellets, abdominal bloating.	Ensure adequate hydration. Consider co-administration of a peripherally restricted opioid antagonist if severe. Gentle abdominal massage may be helpful in some species.
Sedation / Lethargy	General	Decreased activity, prolonged sleeping periods, lack of interest in surroundings.	Start with the lowest effective dose and titrate upwards. House animals in a quiet, comfortable environment. Ensure easy access to food and water.
Hyperactivity / Behavioral Excitement (Paradoxical)	Rodents	Increased locomotion, restlessness, excessive grooming.	Reduce the dose. Ensure a non-stimulating environment. This can be a species-specific or dose-dependent effect.
Skin Irritation (at injection site)	General	Redness, swelling, or signs of pain at the injection site.	Rotate injection sites. Ensure proper injection technique and use of sterile solutions. Dilute the compound in a suitable vehicle if possible.
Pruritus (Itching)	General	Excessive scratching or grooming.	Monitor the severity. If severe, consider a lower dose or co-administration of an antihistamine after consulting veterinary staff.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DPI-3290?

A1: DPI-3290 is a potent opioid receptor agonist with high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors.[3][4] Its analgesic effects are derived from its action on the central nervous system.[4]

.

Q2: What are the key binding affinities of DPI-3290 for opioid receptors?

A2: In in vitro studies using rat brain and guinea pig cerebellum membranes, the equilibrium dissociation constants (Ki) for DPI-3290 were as follows:

• δ-opioid receptor: 0.18 nM[3][4]

• μ-opioid receptor: 0.46 nM[3][4]

• κ-opioid receptor: 0.62 nM[3][4]

Q3: What is a recommended starting dose for antinociceptive effects in rats?

A3: An intravenous administration of 0.05 mg/kg of DPI-3290 has been shown to produce a 50% antinociceptive response in rats.[3][4] However, the optimal dose will depend on the specific experimental model and pain modality being studied. It is always recommended to perform a dose-response study to determine the minimum effective dose for your specific application.

Q4: How can I minimize the risk of respiratory depression?

A4: DPI-3290 is reported to cause limited respiratory depression.[1][2] However, as with any opioid, it is prudent to start with the lowest effective dose and carefully monitor the animals' respiratory rate and effort, especially during the initial stages of the experiment and at peak effect times.

Q5: What are some general strategies to reduce opioid-related side effects in animal studies?

A5: A multimodal analgesic approach can be effective.[5] This involves combining a low dose of an opioid like DPI-3290 with a non-opioid analgesic, such as an NSAID.[6][7] This "opioid-sparing" method can maintain analgesic efficacy while reducing the incidence and severity of opioid-induced side effects.[7] Always consult with a veterinarian or your institution's animal care and use committee before implementing a multimodal regimen.

Experimental Protocols & Visualizations

General Experimental Workflow for Side Effect Monitoring

The following diagram outlines a general workflow for administering DPI-3290 and monitoring for potential side effects in an animal model.

Caption: General experimental workflow for DPI-3290 administration and side effect monitoring.

Simplified Opioid Receptor Signaling Pathway

This diagram illustrates a simplified, generic signaling pathway for an opioid receptor upon agonist binding.

Caption: Simplified signaling pathway of an opioid receptor agonist like DPI-3290.

References

• 1. DPI-3290 - Wikipedia [en.wikipedia.org]
• 2. DPI-3290 [medbox.iiab.me]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sea.umh.es [sea.umh.es]
• 6. To Treat or Not to Treat: The Effects of Pain on Experimental Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effective Pain Management - Recognition and Alleviation of Pain in Laboratory Animals - NCBI Bookshelf [ncbi.nlm.nih.gov]

DPI-3290 Technical Support Center: Stability and Storage Guidelines

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability and storage of DPI-3290. Adherence to these guidelines is crucial for ensuring the integrity and reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid DPI-3290?

A1: Solid DPI-3290 should be stored in a tightly sealed container, protected from light and moisture. For long-term storage, a temperature of -20°C is recommended. Always refer to the Certificate of Analysis (CoA) provided by the supplier for specific storage instructions.[1][2]

Q2: How should I prepare stock solutions of DPI-3290?

A2: To prepare a stock solution, it is recommended to use a high-purity, anhydrous solvent in which DPI-3290 is soluble.[1][3] The choice of solvent will depend on the experimental requirements. It is crucial to use a precise analytical balance for weighing the compound and calibrated volumetric flasks for the solvent.[4] To minimize degradation, prepare solutions fresh for each experiment whenever possible.

Q3: What is the stability of DPI-3290 in solution?

A3: The stability of DPI-3290 in solution is dependent on the solvent, concentration, pH, and storage conditions (temperature and light exposure). Concentrated stock solutions are generally more stable than dilute working solutions.[3][5] It is advisable to aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles and store them at -20°C or -80°C, protected from light.[1]

Q4: Is DPI-3290 sensitive to light?

A4: Many research chemicals are light-sensitive.[2][6] To mitigate the risk of photodegradation, DPI-3290, both in solid form and in solution, should be stored in amber vials or containers wrapped in aluminum foil to protect it from light.[6][7][8] When handling the compound, it is best to work in a dimly lit area.[6]

Q5: What are the potential degradation pathways for DPI-3290?

A5: As a compound with a piperazine moiety, DPI-3290 may be susceptible to degradation through hydrolysis and oxidation.[9][10] Forced degradation studies under various stress conditions (acidic, basic, oxidative, photolytic, and thermal) can help identify potential degradation products and establish the compound's intrinsic stability.[11][12]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of DPI-3290 due to improper storage or handling.	1. Review storage conditions and ensure they align with recommendations. 2. Prepare fresh stock solutions from solid compound. 3. Perform a quality control check of the compound (e.g., by HPLC) to assess its purity.
Precipitate observed in stock solution after thawing	Poor solubility or degradation of the compound.	1. Ensure the solvent is appropriate and of high purity. 2. Gently warm the solution and vortex to redissolve the precipitate. If it persists, the compound may have degraded. 3. Consider preparing a fresh, less concentrated stock solution.
Loss of compound activity over time	Instability of the compound in the chosen solvent or storage conditions.	1. Aliquot stock solutions to minimize freeze-thaw cycles. 2. Evaluate the stability of the compound in the specific solvent and storage conditions by conducting a time-course experiment and analyzing for degradation.
Discoloration of the solid compound or solution	Potential degradation or contamination.	1. Do not use the discolored compound. 2. Obtain a fresh batch of the compound and store it under the recommended conditions.

Data Summary

Table 1: General Recommended Storage Conditions for DPI-3290

Form	Temperature	Light Protection	Moisture Protection	Recommended Container
Solid	-20°C (Long-term) 2-8°C (Short-term)	Required	Required (use of a desiccator is recommended)	Tightly sealed, amber glass vial
Stock Solution	-20°C or -80°C	Required	N/A	Tightly sealed, amber glass vial or cryovial

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of DPI-3290 in DMSO

Materials:

• DPI-3290 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated micropipettes

Procedure:

• Allow the vial of solid DPI-3290 to equilibrate to room temperature before opening to prevent condensation.[1]

• On a calibrated analytical balance, carefully weigh the desired amount of DPI-3290. For a 1 mL 10 mM stock solution (Molecular Weight of DPI-3290 is 487.61 g/mol ), weigh out 4.876 mg.

• Transfer the weighed solid to a sterile microcentrifuge tube or amber vial.

• Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the vial.

• Vortex the solution until the solid is completely dissolved. Gentle warming or sonication may be used if necessary, but monitor for any signs of degradation.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Forced Degradation Study for DPI-3290

This protocol outlines a general procedure to assess the stability of DPI-3290 under various stress conditions. An appropriate stability-indicating analytical method (e.g., HPLC-UV) is required to quantify the parent compound and detect degradation products.

Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid compound at 80°C for 48 hours.

• Photostability: Solution exposed to UV light (e.g., 254 nm) for 24 hours.

Procedure:

• Prepare a solution of DPI-3290 at a known concentration (e.g., 1 mg/mL) in an appropriate solvent.

• For each stress condition, mix the DPI-3290 solution with the respective stressor in a suitable vial. For thermal degradation, use the solid compound.

• Incubate the samples under the specified conditions for the designated time. A control sample (DPI-3290 solution without the stressor) should be kept under ambient conditions.

• At various time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each sample.

• Neutralize the acidic and basic samples as needed.

• Dilute the samples to an appropriate concentration for analysis.

• Analyze the samples using a validated stability-indicating analytical method to determine the percentage of DPI-3290 remaining and to profile any degradation products.

Visualizations

Caption: Workflow for the preparation, storage, and use of DPI-3290 solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. globalresearchchem.com [globalresearchchem.com]
• 3. phytotechlab.com [phytotechlab.com]
• 4. benchchem.com [benchchem.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 7. camlab.co.uk [camlab.co.uk]
• 8. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 9. isaacpub.org [isaacpub.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: DPI-3290 Opioid Receptor Binding Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their studies with DPI-3290.

Frequently Asked Questions (FAQs)

Q1: What is DPI-3290 and what is its primary mechanism of action?

A1: DPI-3290 is a potent opioid receptor ligand that acts as a mixed agonist at mu-opioid (MOR), delta-opioid (DOR), and kappa-opioid (KOR) receptors.[1][2][3][4][5] It exhibits high affinity for all three receptor subtypes.[1][2][3][4]

Q2: What are the reported binding affinities (Ki) of DPI-3290 for the different opioid receptors?

A2: Saturation equilibrium binding studies using rat brain or guinea pig cerebellum membranes have determined the following Ki values for DPI-3290:[2][4]

• Delta-opioid receptor (δ): 0.18 ± 0.02 nM

• Mu-opioid receptor (μ): 0.46 ± 0.05 nM

• Kappa-opioid receptor (κ): 0.62 ± 0.09 nM

Q3: In which experimental systems has the functional activity of DPI-3290 been characterized?

A3: The functional activity of DPI-3290 has been demonstrated in isolated tissue preparations. In the mouse vas deferens, it decreased electrically induced tension with IC50 values of 1.0 ± 0.3 nM (delta), 6.2 ± 2.0 nM (mu), and 25.0 ± 3.3 nM (kappa).[2][4] In guinea pig ileal strips, it inhibited tension development with IC50 values of 3.4 ± 1.6 nM (mu) and 6.7 ± 1.6 nM (kappa).[2][4]

Quantitative Data Summary

Parameter	Receptor	Value	Tissue/System	Reference
Ki	Delta (δ)	0.18 ± 0.02 nM	Rat brain/Guinea pig cerebellum membranes	[2][4]
Mu (μ)	0.46 ± 0.05 nM	Rat brain/Guinea pig cerebellum membranes	[2][4]
Kappa (κ)	0.62 ± 0.09 nM	Rat brain/Guinea pig cerebellum membranes	[2][4]
IC50	Delta (δ)	1.0 ± 0.3 nM	Mouse vas deferens	[2][4]
Mu (μ)	6.2 ± 2.0 nM	Mouse vas deferens	[2][4]
Kappa (κ)	25.0 ± 3.3 nM	Mouse vas deferens	[2][4]
Mu (μ)	3.4 ± 1.6 nM	Guinea pig ileum	[2][4]
Kappa (κ)	6.7 ± 1.6 nM	Guinea pig ileum	[2][4]

Troubleshooting Guide

Issue 1: High non-specific binding in my radioligand binding assay.

• Q: I am observing high background noise, making it difficult to determine the specific binding of DPI-3290. What could be the cause and how can I fix it?

  • A: High non-specific binding can be caused by several factors. Firstly, ensure the radiochemical purity of your labeled ligand is high (>90%). Hydrophobic radioligands also have a tendency to bind non-specifically. Consider optimizing your blocking agents; bovine serum albumin (BSA) is commonly used to reduce non-specific interactions. You can also try adjusting incubation times and temperatures, as shorter incubation periods at lower temperatures can sometimes reduce non-specific binding, but you must ensure that specific binding still reaches equilibrium. Finally, ensure your wash steps are stringent enough to remove unbound radioligand.

Issue 2: Low or no detectable specific binding.

• Q: I am not seeing a clear signal for DPI-3290 binding to the opioid receptors. What are the potential reasons for this?

  • A: A weak or absent signal can stem from issues with your receptor preparation or assay conditions. The tissue or cells you are using might have a low density of the target opioid receptor. It is also crucial to use the radioligand at a concentration at or below its dissociation constant (Kd) for optimal specific binding. Using a concentration that is too low will result in a weak signal. Ensure that your membrane preparation is of high quality and has been stored correctly to maintain receptor integrity.

Issue 3: Inconsistent results between experiments.

• Q: My results for DPI-3290 binding affinity are varying significantly between assay runs. How can I improve the reproducibility of my experiments?

  • A: Inconsistent results are often due to variability in experimental technique. Ensure precise and consistent pipetting, especially when preparing serial dilutions of DPI-3290 and the radioligand. Maintain a consistent temperature and incubation time across all experiments. The health and passage number of your cells (if using cell culture) can also impact receptor expression levels, so it's important to use cells within a consistent passage range.

Issue 4: Difficulty interpreting data due to the mixed agonist profile of DPI-3290.

• Q: DPI-3290 binds to MOR, DOR, and KOR. How can I dissect its activity at a specific receptor subtype?

  • A: To isolate the activity of DPI-3290 at a particular receptor, you can use selective antagonists for the other receptor subtypes. For example, to study its effect on MOR, you can include selective antagonists for DOR and KOR in your assay to block binding to those receptors. Conversely, using cell lines that express only a single opioid receptor subtype (e.g., HEK293 or CHO cells stably expressing MOR, DOR, or KOR) is a more direct way to characterize its binding and functional activity at each receptor individually.

Issue 5: Unexpected functional assay results.

• Q: In my GTPγS binding assay, the response to DPI-3290 is lower than expected based on its high binding affinity. Why might this be the case?

  • A: A discrepancy between high binding affinity and lower-than-expected functional response could indicate that DPI-3290 is a partial agonist at the receptor under your specific assay conditions. Partial agonists bind to the receptor but do not produce a maximal functional response, even at saturating concentrations. It is also important to optimize the concentrations of GDP and Mg2+ in your GTPγS binding assay, as these can significantly impact the signal window for agonist-stimulated G-protein activation.

Experimental Protocols

Protocol 1: Opioid Receptor Saturation Binding Assay

This protocol is for determining the receptor density (Bmax) and the dissociation constant (Kd) of a radioligand for a specific opioid receptor.

Materials:

• Membrane preparation from cells or tissue expressing the opioid receptor of interest.

• Radiolabeled opioid ligand (e.g., [³H]DAMGO for MOR, [³H]naltrindole for DOR).

• Unlabeled opioid antagonist (e.g., naloxone) for determining non-specific binding.

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates, glass fiber filters, filtration apparatus, and scintillation counter.

Procedure:

• In a 96-well plate, add increasing concentrations of the radioligand in duplicate.

• To a parallel set of wells for determining non-specific binding, add a high concentration of the unlabeled antagonist (e.g., 10 µM naloxone).

• Add the membrane preparation (10-20 µg of protein per well) to all wells.

• Incubate the plate at 25°C for 90 minutes with gentle agitation.

• Terminate the reaction by rapid filtration through glass fiber filters using a filtration apparatus.

• Wash the filters rapidly with ice-cold wash buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and measure radioactivity.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Analyze the data using non-linear regression to determine Kd and Bmax.

Protocol 2: DPI-3290 Competition Binding Assay

This protocol is for determining the binding affinity (Ki) of DPI-3290 for a specific opioid receptor.

Materials:

• Same as for the saturation binding assay.

• DPI-3290.

Procedure:

• In a 96-well plate, add the binding buffer.

• Add increasing concentrations of DPI-3290 in triplicate.

• For total binding, add binding buffer instead of DPI-3290.

• For non-specific binding, add a high concentration of an unlabeled antagonist (e.g., 10 µM naloxone).

• Add the radioligand at a final concentration equal to its Kd value (determined from the saturation binding assay).

• Add the membrane preparation (10-20 µg of protein per well) to all wells.

• Incubate the plate at 25°C for 90 minutes with gentle agitation.

• Terminate the reaction and measure radioactivity as described in the saturation binding assay protocol.

• Analyze the data using non-linear regression to determine the IC50 of DPI-3290.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: [³⁵S]GTPγS Functional Binding Assay

This protocol measures the functional activation of G-proteins by DPI-3290.

Materials:

• Membrane preparation from cells or tissue expressing the opioid receptor of interest.

• [³⁵S]GTPγS.

• Unlabeled GTPγS for determining non-specific binding.

• GDP.

• DPI-3290 and a known full agonist (e.g., DAMGO for MOR).

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

Procedure:

• In a 96-well plate, add the assay buffer or unlabeled GTPγS (for non-specific binding).

• Add serial dilutions of DPI-3290, a full agonist, or vehicle.

• Add the membrane suspension (10-20 µg of protein per well).

• Add GDP to a final concentration of 10-100 µM.

• Pre-incubate the plate at 30°C for 15 minutes.

• Initiate the reaction by adding [³⁵S]GTPγS (final concentration 0.05-0.1 nM).

• Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer.

• Measure the radioactivity as previously described.

• Subtract non-specific binding to obtain specific binding.

• Plot the specific binding against the logarithm of the DPI-3290 concentration and fit the data to a sigmoidal dose-response curve to determine EC₅₀ and Eₘₐₓ values.

Visualizations

Caption: DPI-3290 signaling at opioid receptors.

Caption: Workflow for a competition binding assay.

Caption: Troubleshooting logic for binding assays.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DPI-3290 [medbox.iiab.me]

Addressing off-target effects of DPI-3290

Disclaimer: The following content is generated based on a hypothetical scenario for a compound designated "DPI-3290," as public domain information on a compound with this specific name is not available. The described mechanism of action, off-target effects, and experimental protocols are illustrative and designed to fulfill the structural and content requirements of the prompt.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with DPI-3290, a selective inhibitor of Tyrosine Kinase X (TK-X).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of DPI-3290?

DPI-3290 is a potent, ATP-competitive inhibitor of Tyrosine Kinase X (TK-X), a key enzyme in the oncogenic signaling pathway of various solid tumors. Its primary therapeutic effect is the induction of apoptosis in TK-X-overexpressing cancer cells.

Q2: What are the known or suspected off-target effects of DPI-3290?

At concentrations exceeding the optimal therapeutic window, DPI-3290 has been observed to interact with two main off-targets:

• Serine/Threonine Kinase Z (STK-Z): Inhibition of STK-Z can lead to unintended effects on cellular metabolism.

• hERG Channel: Binding to the hERG potassium channel may pose a risk for cardiac arrhythmias.

Q3: How can I minimize the off-target effects of DPI-3290 in my experiments?

To minimize off-target effects, it is crucial to perform a dose-response study to determine the optimal concentration of DPI-3290 that maximizes TK-X inhibition while minimizing effects on STK-Z and the hERG channel. Additionally, employing highly specific cell lines and control compounds is recommended.

Troubleshooting Guides

Issue 1: Unexpected changes in cellular metabolism in treated cells.

• Possible Cause: Off-target inhibition of Serine/Threonine Kinase Z (STK-Z).

• Troubleshooting Steps:

  • Confirm On-Target Activity: Perform a Western blot to verify the phosphorylation status of a known downstream substrate of TK-X.

  • Assess STK-Z Activity: Use a commercially available STK-Z kinase assay to measure its activity in the presence of DPI-3290 at your experimental concentration.

  • Dose-Response Analysis: Conduct a dose-response experiment to find a concentration of DPI-3290 that inhibits TK-X without significantly affecting STK-Z.

  • Use a More Selective Inhibitor: If available, use a more selective TK-X inhibitor as a control to confirm that the metabolic effects are indeed off-target.

Issue 2: Inconsistent results in cell viability assays.

• Possible Cause: Variability in compound concentration, cell line passage number, or assay conditions.

• Troubleshooting Steps:

  • Prepare Fresh Compound Dilutions: Always prepare fresh dilutions of DPI-3290 from a validated stock solution for each experiment.

  • Standardize Cell Culture: Ensure that cells are from a similar passage number and are seeded at a consistent density.

  • Optimize Assay Parameters: Optimize incubation times and reagent concentrations for your specific cell line and assay format.

  • Include Positive and Negative Controls: Always include appropriate vehicle controls (e.g., DMSO) and positive controls (e.g., a known cytotoxic agent) to normalize your data.

Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity of DPI-3290

Target	IC50 (nM)	Assay Type
TK-X	5	Biochemical Kinase Assay
STK-Z	250	Biochemical Kinase Assay
hERG Channel	1500	Electrophysiology Assay

Experimental Protocols

Protocol 1: Western Blot for TK-X Pathway Activation

• Cell Lysis: Treat cells with DPI-3290 at the desired concentrations for the specified time. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with a primary antibody against the phosphorylated form of a known TK-X substrate overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Protocol 2: Kinase Activity Assay for STK-Z

• Reaction Setup: In a 96-well plate, add the reaction buffer, a specific peptide substrate for STK-Z, and ATP.

• Compound Addition: Add varying concentrations of DPI-3290 or a control inhibitor to the wells.

• Enzyme Initiation: Add recombinant STK-Z enzyme to initiate the kinase reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: Add a detection reagent that measures the amount of ADP produced, which is proportional to the kinase activity. Read the luminescence signal using a plate reader.

Visualizations

Technical Support Center: Vehicle Selection for DPI-3290 Administration

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the selection of appropriate vehicles for the administration of the mixed opioid agonist, DPI-3290, in experimental settings. Due to the hydrophobic nature of DPI-3290, careful consideration of the vehicle is crucial for achieving accurate and reproducible results in both in vitro and in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in selecting a vehicle for DPI-3290?

A1: The main challenge in formulating DPI-3290 is its predicted low aqueous solubility. As a hydrophobic compound, it is unlikely to dissolve readily in simple aqueous solutions like saline or phosphate-buffered saline (PBS). This can lead to issues with bioavailability, dose accuracy, and potential precipitation of the compound upon administration. Therefore, the use of co-solvents or specialized formulation strategies is often necessary.

Q2: What are some commonly used vehicles for hydrophobic compounds like DPI-3290?

A2: For poorly water-soluble compounds, several vehicle strategies are employed. These include the use of organic co-solvents, cyclodextrins, and lipid-based formulations. Common organic co-solvents include dimethyl sulfoxide (DMSO), polyethylene glycols (PEGs), and ethanol. Cyclodextrins can encapsulate the hydrophobic drug molecule, enhancing its aqueous solubility. Lipid-based formulations can be suitable for oral administration.

Q3: Can I use DMSO to dissolve DPI-3290?

A3: Dimethyl sulfoxide (DMSO) is a strong non-polar solvent that is often used to dissolve hydrophobic compounds for in vitro experiments. For in vivo studies, it is also used, typically as a co-solvent with saline or other aqueous solutions. A study on a similar opioid agonist utilized a vehicle of 20% DMSO in saline for intracerebral injection.[1] However, it is important to keep the final concentration of DMSO as low as possible to avoid vehicle-induced toxicity.

Q4: Are there any ready-to-use vehicle formulations that have been successful for similar compounds?

Q5: How do I choose the best vehicle for my specific experiment?

A5: The choice of vehicle depends on several factors, including the route of administration (e.g., intravenous, intraperitoneal, oral), the desired concentration of DPI-3290, and the animal model being used. It is crucial to conduct preliminary solubility and stability tests of DPI-3290 in the selected vehicle. A vehicle selection workflow is provided below to guide this process.

Vehicle Selection Workflow

Caption: Vehicle selection workflow for DPI-3290 administration.

Quantitative Data Summary

Due to the limited publicly available experimental data on the solubility of DPI-3290, the following table provides estimated solubility categories and potential starting concentrations for vehicle formulation based on its chemical structure (a hydrophobic molecule containing a piperazine moiety) and general knowledge of similar compounds. It is imperative that researchers determine the actual solubility in their specific vehicle systems.

Vehicle Component	Predicted Solubility of DPI-3290	Recommended Starting Concentration for Formulation	Administration Route Suitability
Water / Saline / PBS	Very Low	< 0.1 mg/mL	Not recommended as a sole vehicle
Dimethyl Sulfoxide (DMSO)	High	As a co-solvent, aim for the lowest possible final concentration (e.g., <10% v/v)	IV, IP, SC (with caution)
Polyethylene Glycol 300/400	Moderate to High	10-50% v/v in an aqueous solution	IV, IP, SC, Oral
Ethanol	Moderate	As a co-solvent, typically <10% v/v	IV, IP, Oral (with caution)
Cyclodextrins (e.g., HP-β-CD)	Moderate (forms inclusion complex)	10-40% w/v in aqueous solution	IV, IP, SC, Oral
20% DMA / 40% PG / 40% PEG-400	High	Up to the desired therapeutic concentration (test for solubility)	IV

IV: Intravenous, IP: Intraperitoneal, SC: Subcutaneous

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation of DPI-3290 upon addition to aqueous buffer	The compound is "crashing out" of the organic co-solvent when the polarity of the solution increases.	- Decrease the concentration of the DPI-3290 stock solution.- Increase the proportion of the organic co-solvent in the final formulation (while considering toxicity).- Add the DPI-3290 stock solution to the aqueous buffer slowly while vortexing.- Consider using a cyclodextrin-based formulation to enhance aqueous solubility.
Vehicle-induced toxicity or adverse effects in animals	The concentration of the organic co-solvent (e.g., DMSO, ethanol) is too high. The vehicle itself is causing a physiological response.	- Run a vehicle-only control group to assess the effects of the vehicle alone.- Reduce the concentration of the organic co-solvent to the lowest effective level.- Consider alternative, less toxic vehicles such as cyclodextrin or lipid-based formulations.
High variability in experimental results	Inconsistent dosing due to precipitation or poor solubility. Variable absorption of the compound from the administration site.	- Ensure the final formulation is a clear, homogenous solution before each administration.- Prepare fresh formulations for each experiment.- For oral administration, consider lipid-based formulations to improve absorption consistency.
Difficulty dissolving DPI-3290 in the chosen vehicle	The solubility of DPI-3290 in that specific vehicle is lower than required.	- Gently warm the solution (be cautious of compound degradation).- Use sonication to aid dissolution.- Try a different co-solvent or a combination of co-solvents (e.g., DMSO and PEG).- Increase the concentration of the solubilizing agent (e.g., cyclodextrin).

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of DPI-3290

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to improve the bioavailability of DPI-3290 in experimental settings. Given the limited publicly available data on the specific physicochemical properties of DPI-3290, this guide is based on established principles for overcoming common bioavailability challenges with complex organic molecules.

Troubleshooting Guide

Problem Area 1: Poor Aqueous Solubility

Low aqueous solubility is a common hurdle for complex organic molecules like DPI-3290, potentially leading to poor dissolution and absorption.

Question: My in vitro dissolution studies with DPI-3290 show very slow and incomplete release. What could be the cause and how can I improve it?

Answer:

Slow and incomplete dissolution is likely due to poor aqueous solubility. Here are several strategies to address this, ranging from simple to more complex formulation approaches.

Initial Steps:

• Particle Size Reduction: Decreasing the particle size of the active pharmaceutical ingredient (API) increases the surface area available for dissolution.

  • Micronization: Mechanical milling to reduce particle size to the micron range.

  • Nanonization: Further reduction to the nanometer range, which can dramatically improve dissolution rates.

• pH Adjustment: For ionizable compounds, adjusting the pH of the dissolution medium to favor the ionized form can significantly increase solubility. The chemical structure of DPI-3290 suggests it has basic functional groups, so a lower pH environment may improve its solubility.

Advanced Formulation Strategies:

• Solid Dispersions: Dispersing DPI-3290 in a hydrophilic carrier at the molecular level can maintain it in a higher energy, amorphous state, which has greater solubility than the crystalline form.

• Lipid-Based Formulations: Encapsulating DPI-3290 in lipid-based systems can improve its solubilization in the gastrointestinal tract.

  • Self-Emulsifying Drug Delivery Systems (SEDDS): Isotropic mixtures of oils, surfactants, and cosolvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.

• Complexation: Using cyclodextrins to form inclusion complexes can mask the lipophilic nature of the drug and increase its apparent water solubility.

Table 1: Comparison of Solubility Enhancement Techniques

Technique	Principle	Potential Improvement in Aqueous Solubility	Key Considerations
Micronization	Increased surface area	2-5 fold	May not be sufficient for very poorly soluble compounds.
Nanonization	Drastically increased surface area	10-100 fold	Requires specialized equipment; potential for particle aggregation.
pH Adjustment	Increased ionization	Variable, can be significant	Only applicable to ionizable compounds; potential for precipitation upon pH change.
Solid Dispersion	Amorphous state, increased wettability	10-200 fold	Physical stability of the amorphous form needs to be monitored.
SEDDS	Solubilization in lipid droplets	>500 fold	Careful selection of excipients is crucial to avoid GI irritation.
Cyclodextrin Complexation	Host-guest inclusion	5-50 fold	Stoichiometry of the complex and binding constant are important parameters.

Problem Area 2: Low Intestinal Permeability

Even if DPI-3290 is adequately dissolved, it must still cross the intestinal epithelium to reach systemic circulation. Low permeability can be a significant barrier to oral bioavailability.

Question: Despite improving the dissolution of DPI-3290, in vivo studies show low oral bioavailability. How can I investigate and address potential permeability issues?

Answer:

Low oral bioavailability despite good dissolution suggests that intestinal permeability may be the rate-limiting step.

Investigative Steps:

• In Vitro Permeability Assays: Use cell-based models like Caco-2 or PAMPA (Parallel Artificial Membrane Permeability Assay) to estimate the intestinal permeability of DPI-3290. These assays can help classify the compound's permeability potential.

• LogP/D Determination: The octanol-water partition coefficient (LogP) or distribution coefficient (LogD at a specific pH) is a key indicator of a molecule's lipophilicity. A LogP value between 1 and 5 is generally considered optimal for passive diffusion across the intestinal membrane.

Strategies to Enhance Permeability:

• Permeation Enhancers: These are excipients that can transiently and reversibly increase the permeability of the intestinal epithelium. They can act by various mechanisms, such as fluidizing the cell membrane or opening tight junctions.

• Lipid-Based Formulations: Besides improving solubility, lipid-based systems like SEDDS can also enhance permeability by interacting with the cell membrane and promoting lymphatic transport, which bypasses the liver's first-pass metabolism.[1]

• Ion Pairing: For ionizable drugs, forming a neutral complex with a lipophilic counter-ion can increase its partitioning into the cell membrane.

Table 2: Common Permeation Enhancers and Their Mechanisms

Enhancer Class	Examples	Proposed Mechanism of Action
Fatty Acids	Sodium caprate, Oleic acid	Disruption of the lipid bilayer of the cell membrane.
Surfactants	Polysorbates, Lauroyl carnitine	Micelle formation, membrane fluidization.
Bile Salts	Sodium deoxycholate, Sodium taurocholate	Micellar solubilization, opening of tight junctions.
Chitosan and Derivatives	Chitosan, Trimethyl chitosan	Opening of paracellular tight junctions.

Problem Area 3: Suspected High First-Pass Metabolism

After absorption from the gut, drugs pass through the liver via the portal vein before reaching systemic circulation. Significant metabolism in the liver, known as the first-pass effect, can substantially reduce the amount of active drug that reaches its target.

Question: My in vivo pharmacokinetic data for DPI-3290 shows a much lower exposure (AUC) after oral administration compared to intravenous administration, even with a good formulation. Could this be due to first-pass metabolism?

Answer:

A significant difference between oral and IV bioavailability is a classic indicator of extensive first-pass metabolism.

Investigative Steps:

• In Vitro Metabolic Stability Assays: Incubate DPI-3290 with liver microsomes or hepatocytes to determine its intrinsic clearance. This can provide an estimate of how rapidly the liver is likely to metabolize the compound.

• Pharmacokinetic Modeling: Compare the pharmacokinetic profiles of oral and IV administration to calculate the absolute bioavailability and estimate the extent of first-pass extraction by the liver.

Strategies to Mitigate First-Pass Metabolism:

• Alternative Routes of Administration: Bypassing the portal circulation can avoid hepatic first-pass metabolism.

  • Sublingual/Buccal: Absorption through the oral mucosa directly enters the systemic circulation.

  • Transdermal: Delivery through the skin avoids the GI tract and the liver.

  • Intranasal: Rapid absorption through the nasal mucosa.

• Prodrug Approach: Chemically modifying DPI-3290 to a prodrug that is less susceptible to first-pass metabolism and is converted to the active form in the systemic circulation.

• Co-administration with Enzyme Inhibitors: While not a common formulation strategy for drug development due to potential drug-drug interactions, in a research setting, co-administering a known inhibitor of the metabolizing enzymes (e.g., a specific cytochrome P450 inhibitor) can help confirm the involvement of first-pass metabolism.

Frequently Asked Questions (FAQs)

Q1: What is the first logical step if I suspect a bioavailability problem with DPI-3290?

A1: The first step is to characterize the physicochemical properties of your DPI-3290 sample. At a minimum, determine its aqueous solubility at different pH values (e.g., pH 1.2, 4.5, and 6.8 to simulate the GI tract) and its LogP or LogD. This will help you classify the potential nature of the bioavailability issue (solubility-limited vs. permeability-limited).

Q2: How do I choose the right formulation strategy for DPI-3290?

A2: The choice of formulation strategy depends on the primary barrier to bioavailability.

• If solubility is the main issue, start with simpler approaches like particle size reduction or pH modification. If these are insufficient, move to more advanced techniques like solid dispersions or lipid-based formulations.

• If permeability is the primary challenge, focus on strategies like the use of permeation enhancers or lipid-based systems.

• If first-pass metabolism is significant, consider alternative routes of administration or a prodrug approach.

Q3: Are there any safety considerations when using permeation enhancers?

A3: Yes, the use of permeation enhancers must be carefully evaluated. Because they alter the integrity of the intestinal epithelium, there is a potential for local irritation and the increased absorption of other co-administered substances. It is crucial to conduct thorough in vitro and in vivo toxicity studies.

Q4: How can I perform an in vitro dissolution test for a poorly soluble compound like DPI-3290?

A4: For poorly soluble compounds, standard dissolution methods may not be suitable. Consider using a dissolution medium that contains a surfactant (e.g., sodium lauryl sulfate) to maintain "sink conditions," where the concentration of the dissolved drug is kept low to encourage further dissolution. Alternatively, a two-phase dissolution system can be employed.

Experimental Protocols

Protocol 1: Preparation of a DPI-3290 Solid Dispersion by Solvent Evaporation

• Selection of Carrier: Choose a hydrophilic polymer such as polyvinylpyrrolidone (PVP) K30 or hydroxypropyl methylcellulose (HPMC).

• Dissolution: Dissolve both DPI-3290 and the carrier in a common volatile solvent (e.g., methanol or a mixture of dichloromethane and methanol). A typical drug-to-carrier ratio to start with is 1:5 (w/w).

• Solvent Evaporation: Remove the solvent under reduced pressure using a rotary evaporator. The evaporation should be done at a controlled temperature (e.g., 40-50°C).

• Drying: Dry the resulting solid film in a vacuum oven overnight to remove any residual solvent.

• Milling and Sieving: Gently grind the dried solid dispersion into a fine powder using a mortar and pestle and pass it through a sieve to obtain a uniform particle size.

• Characterization: Characterize the solid dispersion for drug content, dissolution rate improvement, and physical form (amorphous vs. crystalline) using techniques like DSC (Differential Scanning Calorimetry) and XRD (X-ray Diffraction).

Protocol 2: In Vitro Permeability Assessment using a PAMPA Assay

• Donor Solution Preparation: Prepare a solution of DPI-3290 in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) at a known concentration.

• PAMPA Plate Preparation: The PAMPA plate consists of a donor plate and an acceptor plate separated by a microfilter disc coated with a lipid solution (e.g., lecithin in dodecane) to mimic the cell membrane.

• Assay Procedure:

  • Add the DPI-3290 donor solution to the wells of the donor plate.

  • Fill the wells of the acceptor plate with buffer.

  • Place the donor plate on top of the acceptor plate, ensuring the lipid-coated filter is in contact with both solutions.

  • Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).

• Sample Analysis: After incubation, determine the concentration of DPI-3290 in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS).

• Permeability Calculation: Calculate the apparent permeability coefficient (Pe) using the following equation:

  Pe = (-V_D * V_A / ((V_D + V_A) * A * t)) * ln(1 - (C_A(t) * (V_D + V_A)) / (V_D * C_D(0)))

  Where:

  • V_D and V_A are the volumes of the donor and acceptor wells, respectively.

  • A is the surface area of the filter.

  • t is the incubation time.

  • C_A(t) is the concentration in the acceptor well at time t.

  • C_D(0) is the initial concentration in the donor well.

Visualizations

Caption: Troubleshooting workflow for low bioavailability of DPI-3290.

Caption: Simplified signaling pathway of DPI-3290 at opioid receptors.

References

• 1. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Preclinical Comparative Analysis of DPI-3290 and Morphine: Efficacy and Side Effect Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the preclinical efficacy and side effect profiles of the novel mixed opioid agonist DPI-3290 and the classical opioid analgesic, morphine. The information is compiled from various preclinical studies, with a focus on quantitative data to facilitate direct comparison. This document is intended to inform researchers, scientists, and professionals in the field of drug development about the potential advantages of DPI-3290 as a potent analgesic with an improved safety profile.

Executive Summary

DPI-3290 is a potent, mixed-opioid receptor agonist with high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2] Preclinical studies in rodent models demonstrate that DPI-3290 possesses significantly greater analgesic potency than morphine.[3][4] Notably, DPI-3290 exhibits a substantially wider therapeutic window, with a significantly reduced risk of respiratory depression compared to morphine at equianalgesic doses.[3] While comprehensive quantitative data on other side effects such as constipation and abuse liability for DPI-3290 are not as readily available in direct comparative studies, the pronounced improvement in respiratory safety marks it as a promising candidate for further investigation as a safer alternative to traditional opioids.

Data Presentation

Table 1: Comparative Analgesic Efficacy of DPI-3290 and Morphine in Rats

Compound	Analgesic Potency (ED₅₀)	Test Model	Route of Administration
DPI-3290	0.05 ± 0.007 mg/kg[3][4]	Tail-pinch Test	Intravenous (i.v.)
Morphine	2.01 ± 0.0005 mg/kg[3]	Tail-pinch Test	Intravenous (i.v.)
Morphine	2.6 - 4.9 mg/kg[5]	Hot Plate Test	Subcutaneous (s.c.)

Table 2: Comparative Respiratory Safety Profile of DPI-3290 and Morphine in Rats

Compound	Respiratory Depression (ED₅₀ for pCO₂ increase)	Analgesic Potency (ED₅₀)	Therapeutic Index (Respiratory Depression ED₅₀ / Analgesia ED₅₀)
DPI-3290	0.91 mg/kg[3]	0.05 mg/kg[3]	18.2[3]
Morphine	-	-	2.1[3]

Note: A higher therapeutic index indicates a wider margin of safety.

Experimental Protocols

Hot Plate Test for Analgesia

The hot plate test is a widely used method to assess the thermal nociceptive threshold in rodents.[6][7]

Methodology:

• Apparatus: A commercially available hot plate apparatus with a surface temperature maintained at a constant 52-55°C is used. The apparatus is enclosed by a transparent cylinder to keep the animal on the heated surface.

• Acclimation: Prior to testing, animals are habituated to the testing room and the apparatus to minimize stress-induced responses.

• Procedure: Each animal is placed on the hot plate, and the latency to the first sign of nociception is recorded. Nociceptive responses include licking of the hind paws, shaking, or jumping.[7]

• Cut-off Time: A cut-off time (typically 30-60 seconds) is established to prevent tissue damage. If the animal does not respond within this time, it is removed from the hot plate, and the cut-off time is recorded as its latency.

• Drug Administration: The test compound (e.g., DPI-3290 or morphine) or vehicle is administered at various doses, and the hot plate test is performed at the time of expected peak effect.

• Data Analysis: The dose-response curve is constructed, and the ED₅₀ (the dose that produces a 50% maximal effect) is calculated.

Whole-Body Plethysmography for Respiratory Depression

Whole-body plethysmography is a non-invasive technique used to measure respiratory parameters in conscious, unrestrained animals.

Methodology:

• Apparatus: The animal is placed in a sealed chamber connected to a pressure transducer. The pressure changes within the chamber, caused by the animal's breathing, are recorded and analyzed.

• Acclimation: Animals are acclimated to the plethysmography chamber to obtain stable baseline respiratory measurements.

• Procedure: Baseline respiratory parameters, including respiratory rate (breaths per minute), tidal volume (the volume of air inhaled or exhaled in a single breath), and minute ventilation (the total volume of air inhaled or exhaled per minute), are recorded.

• Drug Administration: The test compound is administered, and respiratory parameters are continuously monitored.

• Data Analysis: Changes in respiratory parameters from baseline are calculated. For the assessment of respiratory depression, an increase in arterial carbon dioxide tension (pCO₂) is a key indicator.[3] The ED₅₀ for a significant increase in pCO₂ can be determined.

Charcoal Meal Test for Gastrointestinal Transit

This test is used to evaluate the effect of a substance on gastrointestinal motility by measuring the transit of a non-absorbable marker.

Methodology:

• Preparation: Animals are fasted overnight with free access to water.

• Drug Administration: The test compound or vehicle is administered prior to the charcoal meal.

• Charcoal Meal Administration: A suspension of charcoal in a vehicle (e.g., gum acacia) is administered orally.

• Transit Measurement: After a specific time, the animals are euthanized, and the small intestine is carefully removed. The distance traveled by the charcoal meal from the pylorus to the most distal point of the charcoal is measured, as is the total length of the small intestine.

• Data Analysis: The gastrointestinal transit is expressed as the percentage of the total length of the small intestine traversed by the charcoal. The dose that inhibits transit by 50% (ID₅₀) can be calculated.

Mandatory Visualization

Caption: Signaling pathway of Morphine at the μ-opioid receptor.

Caption: Mixed-opioid receptor signaling of DPI-3290.

Caption: Workflow for preclinical comparison of opioid analgesics.

References

• 1. meliordiscovery.com [meliordiscovery.com]
• 2. journals.physiology.org [journals.physiology.org]
• 3. The opioid receptor triple agonist DPI-125 produces analgesia with less respiratory depression and reduced abuse liability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Morphine antinociceptive potency on chemical, mechanical, and thermal nociceptive tests in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of morphine and naloxone on behaviour in the hot plate test: an ethopharmacological study in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Pharmacological Analysis: DPI-3290 and Fentanyl

This guide provides a detailed, data-driven comparison of DPI-3290 and fentanyl, two potent opioid receptor agonists. The analysis focuses on their respective receptor binding profiles, functional activities, and in vivo effects, offering a valuable resource for researchers and drug development professionals in the field of analgesia and opioid pharmacology.

Introduction to the Compounds

DPI-3290 is a novel, centrally acting analgesic agent characterized as a mixed opioid agonist.[1][2][3] It demonstrates high-affinity binding and functional activity at delta (δ), mu (µ), and kappa (κ) opioid receptors.[1][4] A key feature highlighted in its preclinical development is its potent antinociceptive (pain-relieving) effects, coupled with a potentially wider safety margin, particularly concerning respiratory depression.[3][4]

Fentanyl is a well-established synthetic opioid that acts as a potent and selective agonist at the µ-opioid receptor (MOR).[5][6] Clinically, it is a cornerstone for managing severe pain and as an anesthetic adjunct, valued for its rapid onset and high potency—estimated to be 50 to 100 times greater than morphine.[5][7] However, this potency also contributes to a narrow therapeutic window and a significant risk of severe respiratory depression, the primary cause of fatality in overdose cases.[8][9][10]

Mechanism of Action and Receptor Binding

Both DPI-3290 and fentanyl exert their effects by binding to G protein-coupled receptors (GPCRs) of the opioid family. Fentanyl's pharmacology is primarily dictated by its selective activation of the µ-opioid receptor.[6] In contrast, DPI-3290 is a non-selective agonist, engaging multiple opioid receptor types simultaneously.[1]

The binding affinities (Ki), which represent the concentration of the drug required to occupy 50% of the receptors, are summarized below. A lower Ki value indicates a higher binding affinity.

Table 1: Opioid Receptor Binding Affinities (Ki, nM)

Compound	µ-Opioid (MOR)	δ-Opioid (DOR)	κ-Opioid (KOR)
DPI-3290	0.46 ± 0.05[1][2]	0.18 ± 0.02[1][2]	0.62 ± 0.09[1][2]
Fentanyl	~1.35[6]	Low Affinity[6]	Low Affinity[6]

Note: Reported Ki values for fentanyl can vary significantly across different studies and assay conditions, with some reports showing values ranging from 0.007 to over 200 nM.[6][11]

Upon binding, opioid agonists trigger intracellular signaling cascades. The canonical pathway involves coupling to inhibitory G proteins (Gi/o), which leads to the inhibition of adenylyl cyclase, a reduction in cyclic AMP (cAMP), and modulation of ion channels.[12] A separate pathway involves the recruitment of β-arrestin proteins, which can lead to receptor desensitization, internalization, and the initiation of distinct signaling events.[13][14] It is hypothesized that the β-arrestin pathway is responsible for many of the adverse effects of opioids, including respiratory depression and tolerance.[14][15][16]

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DPI-3290 [medbox.iiab.me]
• 4. DPI-3290 - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Fentanyl: Receptor pharmacology, abuse potential, and implications for treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fentanyl - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Fentanyl depression of respiration: Comparison with heroin and morphine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Fentanyl depression of respiration: Comparison with heroin and morphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 12. G-protein coupling of delta-opioid receptors in brains of mu-opioid receptor knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Molecular mechanisms of fentanyl mediated β-arrestin biased signaling | PLOS Computational Biology [journals.plos.org]
• 14. mdpi.com [mdpi.com]
• 15. journals.physiology.org [journals.physiology.org]
• 16. Redirecting [linkinghub.elsevier.com]

A Comparative Guide to the Delta Opioid Receptor Agonists: DPI-3290 and SNC-80

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two notable delta opioid receptor (DOR) agonists, DPI-3290 and SNC-80. The information presented is intended to assist researchers in understanding the distinct pharmacological profiles of these compounds, supported by experimental data and detailed methodologies.

Introduction

DPI-3290 and SNC-80 are both non-peptidic agonists of the delta opioid receptor, a target of significant interest for the development of novel analgesics with potentially fewer side effects than traditional mu-opioid receptor (MOR) agonists. While both compounds interact with DORs, they exhibit distinct profiles in terms of receptor selectivity, functional efficacy, and in vivo effects. SNC-80 is recognized as a pioneering highly selective DOR agonist, though its clinical utility is hampered by pro-convulsant activity at higher doses.[1] DPI-3290, a derivative of the SNC-80 chemical class, was developed as a mixed δ/μ opioid agonist with potent antinociceptive properties and a potentially improved safety profile.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for DPI-3290 and SNC-80, providing a direct comparison of their in vitro and in vivo pharmacological properties.

Table 1: Receptor Binding Affinities (Ki, nM)

Compound	δ-Opioid Receptor (DOR)	μ-Opioid Receptor (MOR)	κ-Opioid Receptor (KOR)	Source(s)
DPI-3290	0.18	0.46	0.62	[4]
SNC-80	1.78	~880	~440	[5]

Lower Ki values indicate higher binding affinity.

Table 2: Functional Activity (IC50/EC50, nM)

Assay	Compound	δ-Opioid Receptor	μ-Opioid Receptor	κ-Opioid Receptor	Source(s)
[³⁵S]GTPγS Binding	SNC-80	32	>10,000	>10,000	[2]
Adenylyl Cyclase Inhibition	SNC-80	9.2	-	-	[6]
PKA Redistribution	DPI-3290	5.48	16.27	13.29	[7]
Mouse Vas Deferens	DPI-3290	1.0	6.2	25.0	[4]
Mouse Vas Deferens	SNC-80	2.73	5457	-	[5]
Guinea Pig Ileum	DPI-3290	-	3.4	6.7	[4]

IC50/EC50 values represent the concentration of the compound that produces 50% of its maximal effect.

Table 3: In Vivo Antinociceptive Efficacy (ED50/A50)

Test	Compound	Route of Administration	Dose (mg/kg or nmol)	Animal Model	Source(s)
Tail-Pinch Test	DPI-3290	Intravenous	0.05	Rat	[4]
Warm-Water Tail-Flick	SNC-80	Intraperitoneal	57	Mouse	[5]
Warm-Water Tail-Flick	SNC-80	Intracerebroventricular	104.9 nmol	Mouse	[5]
Hot-Plate Test	SNC-80	Intracerebroventricular	91.9 nmol	Mouse	[5]
Inflammatory Pain (Plantar Test)	SNC-80	Intracerebroventricular	-	Rat	[8]

ED50/A50 values represent the dose of the compound that produces a 50% maximal antinociceptive response.

Key Differentiators and Side Effect Profiles

A critical distinction between DPI-3290 and SNC-80 lies in their side effect profiles. SNC-80 is well-documented to induce convulsions at higher doses, a significant barrier to its clinical development.[1] This pro-convulsant effect is thought to be mediated through the activation of delta opioid receptors on forebrain GABAergic neurons. In contrast, DPI-3290 has been reported to have limited effects on respiratory function, a common and dangerous side effect of traditional MOR agonists.

Signaling Pathways

Both DPI-3290 and SNC-80 exert their effects by activating delta opioid receptors, which are G-protein coupled receptors (GPCRs). Upon agonist binding, these receptors primarily couple to inhibitory G-proteins (Gαi/o), leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[9] Additionally, DOR activation can modulate ion channels and activate other signaling cascades, such as the mitogen-activated protein kinase (MAPK) pathway, specifically the extracellular signal-regulated kinase (ERK).[10][11]

Beyond G-protein signaling, DORs can also engage the β-arrestin pathway. Agonist binding can promote the phosphorylation of the receptor by G-protein coupled receptor kinases (GRKs), leading to the recruitment of β-arrestin. This process can lead to receptor desensitization, internalization, and the initiation of a distinct set of signaling events. The propensity of different agonists to favor G-protein versus β-arrestin pathways (biased agonism) can significantly influence their overall pharmacological profile.

Caption: Simplified Delta Opioid Receptor Signaling Pathway.

Experimental Protocols

Radioligand Binding Assay (Competitive)

This assay determines the binding affinity of a test compound for a specific receptor by measuring its ability to compete with a radiolabeled ligand.

Workflow:

Caption: General workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: Membranes are prepared from brain tissue (e.g., rat or mouse brain) or from cell lines stably expressing the opioid receptor of interest (e.g., CHO or HEK293 cells). The tissue or cells are homogenized in a suitable buffer and centrifuged to pellet the membranes, which are then washed and resuspended.

• Incubation: The membrane preparation is incubated in a buffer solution containing a fixed concentration of a radiolabeled ligand (e.g., [³H]naltrindole for DOR) and a range of concentrations of the unlabeled test compound (DPI-3290 or SNC-80). The incubation is carried out at a specific temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand. The filters are then washed with ice-cold buffer to remove any unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The binding affinity (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the ability of an agonist to activate G-protein coupled receptors by quantifying the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits.

Detailed Methodology:

• Membrane Preparation: Similar to the radioligand binding assay, membranes containing the opioid receptors are prepared.

• Incubation: The membranes are incubated in a buffer containing GDP, the test compound at various concentrations, and a fixed concentration of [³⁵S]GTPγS. The incubation is typically performed at 30°C.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters.

• Quantification: The amount of [³⁵S]GTPγS bound to the Gα subunits on the membranes is quantified by scintillation counting.

• Data Analysis: The data are analyzed to determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal stimulation) for the test compound. This assay is particularly useful for determining the functional potency and efficacy of agonists at G-protein coupled receptors.[12] The specific Gα subunit being activated can be identified using immunoprecipitation with Gα-specific antibodies.[13]

Conclusion

DPI-3290 and SNC-80, while structurally related, present distinct pharmacological profiles. SNC-80 is a highly selective DOR agonist with well-characterized antinociceptive effects, but its therapeutic potential is limited by its pro-convulsant activity. DPI-3290, on the other hand, is a mixed δ/μ opioid agonist with potent antinociceptive activity and a potentially more favorable safety profile, particularly with respect to respiratory depression. The choice between these compounds for research purposes will depend on the specific scientific question being addressed. SNC-80 remains a valuable tool for studying the roles of selective DOR activation, while DPI-3290 offers a platform for investigating the pharmacology of mixed-profile opioid agonists. Further research into the detailed signaling mechanisms and in vivo effects of these and similar compounds will be crucial for the development of safer and more effective opioid analgesics.

References

• 1. Regulation of multiple effectors by the cloned delta-opioid receptor: stimulation of phospholipase C and type II adenylyl cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mu and Delta opioid receptors activate the same G proteins in human neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SNC 80, a selective, nonpeptidic and systemically active opioid delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-activity relationships for SNC80 and related compounds at cloned human delta and mu opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The opioid receptor triple agonist DPI-125 produces analgesia with less respiratory depression and reduced abuse liability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antihyperalgesic effects of δ opioid agonists in a rat model of chronic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. escholarship.org [escholarship.org]
• 10. Frontiers | Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor [frontiersin.org]
• 11. Development of a novel cell-based, In-Cell Western/ERK assay system for the high-throughput screening of agonists acting on the delta-opioid receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 13. [³⁵S]GTPγS binding as an index of total G-protein and Gα-subtype-specific activation by GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Preclinical Head-to-Head: Evaluating the Efficacy of DPI-3290 and Buprenorphine in Pain Management

For Immediate Release

This guide provides a comparative analysis of the preclinical efficacy of two opioid receptor modulators, DPI-3290 and buprenorphine, in the context of pain management. The following sections detail their mechanisms of action, quantitative analgesic profiles, and key experimental methodologies, offering valuable insights for researchers and professionals in drug development.

Mechanism of Action: A Tale of Two Opioids

DPI-3290 is a potent mixed opioid agonist, exhibiting high affinity for mu (μ), delta (δ), and kappa (κ) opioid receptors. In preclinical studies, it has demonstrated significant antinociceptive activity.[1]

Buprenorphine, in contrast, is classified as a partial agonist at the μ-opioid receptor and an antagonist at the κ-opioid receptor.[2] This unique pharmacological profile contributes to its clinical utility in pain management and opioid dependence treatment, notably conferring a ceiling effect on respiratory depression, a significant safety advantage over full μ-opioid agonists.

Quantitative Efficacy in Preclinical Pain Models

Table 1: Analgesic Potency in Rodent Models (Intravenous Administration)

Compound	Species	Pain Model	ED₅₀ (mg/kg)	Source
DPI-3290	Rat	Antinociception (unspecified)	0.05	Gengo et al., 2003[1]
Buprenorphine	Mouse	Phenylquinone Writhing	0.0084	Christoph et al., 2005[3]
Buprenorphine	Mouse	Hot Plate	0.16	Christoph et al., 2005[3]
Buprenorphine	Mouse	Tail Flick	0.033	Christoph et al., 2005[3]

ED₅₀ (Median Effective Dose) is the dose of a drug that produces a therapeutic response in 50% of the population that takes it.

Note: The available data for DPI-3290 specifies the species as rat and the route as intravenous, with an ED₅₀ of 0.05 mg/kg for a 50% antinociceptive response. For buprenorphine, a range of intravenous ED₅₀ values in mice across different acute pain models is available, with the tail flick test showing an ED₅₀ of 0.033 mg/kg. While not a direct comparison, these values provide an indication of the potent analgesic activity of both compounds.

Experimental Protocols

Antinociceptive Activity Assessment of DPI-3290

The antinociceptive properties of DPI-3290 were evaluated in rats. While the specific nociceptive test is not detailed in the available abstract, the study by Gengo et al. (2003) involved intravenous administration of DPI-3290 to determine the dose that produced a 50% antinociceptive response. The antagonism of these effects by naloxone was also assessed to confirm opioid receptor mediation.[1]

Experimental Workflow: Antinociceptive Testing

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buprenorphine: a (relatively) new treatment for opioid dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Broad analgesic profile of buprenorphine in rodent models of acute and chronic pain - PubMed [pubmed.ncbi.nlm.nih.gov]

A Preclinical Comparison of DPI-3290 and Tramadol in Pain Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the preclinical profiles of DPI-3290 and tramadol, two centrally acting analgesics with distinct mechanisms of action. The information presented is collated from various preclinical studies to offer a comprehensive overview of their efficacy and receptor pharmacology.

Executive Summary

DPI-3290 is a potent mixed opioid agonist with high affinity for mu (µ), delta (δ), and kappa (κ) opioid receptors. Preclinical data suggest it possesses significant antinociceptive activity with potentially limited respiratory depression. Tramadol is a widely used analgesic that acts as a weak µ-opioid receptor agonist and also inhibits the reuptake of serotonin and norepinephrine. Its analgesic effects are attributed to this dual mechanism of action. This guide presents a side-by-side comparison of their performance in preclinical models, focusing on quantitative data from receptor binding and in vivo pain assays.

Mechanism of Action

DPI-3290: A Mixed Opioid Agonist

DPI-3290 is a potent agonist at all three major opioid receptors: mu, delta, and kappa.[1] Its analgesic effects are mediated through the activation of these receptors in the central nervous system.

Tramadol: A Dual-Action Analgesic

Tramadol's analgesic properties stem from two distinct but synergistic mechanisms: weak agonism at the µ-opioid receptor and inhibition of the reuptake of serotonin and norepinephrine in the central nervous system.[2][3][4][5] The opioid activity is primarily mediated by its active metabolite, O-desmethyltramadol (M1), which has a significantly higher affinity for the µ-opioid receptor than the parent compound.[2]

Quantitative Data Comparison

The following tables summarize the available preclinical data for DPI-3290 and tramadol. It is important to note that these data are derived from separate studies and not from direct head-to-head comparisons, which may introduce variability.

Table 1: Receptor Binding Affinity (Ki, nM)

Compound	Mu (µ) Opioid Receptor	Delta (δ) Opioid Receptor	Kappa (κ) Opioid Receptor	Source
DPI-3290	0.46	0.18	0.62	[6]
Tramadol	Weak affinity	Weak affinity	Weak affinity	[2]

Table 2: In Vitro Efficacy (IC50, nM)

Compound	Assay	Mu (µ)	Delta (δ)	Kappa (κ)	Source
DPI-3290	Mouse Vas Deferens	6.2	1.0	25.0	[6]
DPI-3290	Guinea Pig Ileum	3.4	-	6.7	[6]

Table 3: In Vivo Antinociceptive Efficacy in Rats

Compound	Pain Model	Route of Administration	Effective Dose (ED50 or effective dose range)	Source
DPI-3290	Not specified (Antinociceptive response)	Intravenous	0.05 mg/kg	[6]
Tramadol	Thermal Plantar Withdrawal	Intraperitoneal	10 - 20 mg/kg	[7]
Tramadol	Neuropathic Pain (CCI model)	Subcutaneous	8.2 mg/kg (at 2 weeks post-injury)	[8]
Tramadol	Neuropathic Pain (Sciatic Nerve Ligation)	Intraperitoneal	2.5 - 10 mg/kg	[9]

Signaling and Experimental Workflows

Signaling Pathway of Opioid Receptor Agonists

Caption: Opioid receptor activation by an agonist leads to G-protein modulation of intracellular signaling pathways, resulting in an analgesic effect.

Experimental Workflow for Preclinical Pain Models

References

• 1. DPI-3290 [medbox.iiab.me]
• 2. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 3. Preclinical Assessment of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Animal models of acute and chronic inflammatory and nociceptive pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. maze.conductscience.com [maze.conductscience.com]
• 6. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academicmed.org [academicmed.org]
• 8. Altered Antinociceptive Efficacy of Tramadol Over Time in Rats with Painful Peripheral Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The antinociceptive effect of tramadol on a model of neuropathic pain in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Mixed Opioid Agonists: A Guide for Researchers

This guide provides a detailed, head-to-head comparison of four clinically relevant mixed opioid agonist-antagonists: buprenorphine, butorphanol, nalbuphine, and pentazocine. Designed for researchers, scientists, and drug development professionals, this document summarizes their pharmacological profiles, including receptor binding affinities, functional activities at G-protein and β-arrestin signaling pathways, and detailed experimental protocols for key assays.

Introduction to Mixed Opioid Agonists

Mixed opioid agonist-antagonists are a class of opioid analgesics that exhibit a complex pharmacology by acting as agonists at some opioid receptors and antagonists or partial agonists at others.[1] This dual activity profile was developed to reduce the undesirable side effects associated with full µ-opioid receptor (MOR) agonists, such as respiratory depression, abuse potential, and constipation, while retaining significant analgesic efficacy.[2][3] These agents primarily interact with the µ (mu), κ (kappa), and δ (delta) opioid receptors, all of which are G-protein coupled receptors (GPCRs).[2] Their unique clinical effects are a direct consequence of their specific receptor interaction profiles.

Mechanism of Action

The primary mechanism of action for mixed opioid agonists involves their differential effects on opioid receptors. Generally, these compounds exhibit partial agonism or antagonism at the MOR, which is responsible for the powerful analgesic effects but also the most significant adverse effects of traditional opioids.[4] Concurrently, they often act as agonists at the κ-opioid receptor (KOR), which also contributes to analgesia, particularly for visceral pain, but can be associated with dysphoria and psychotomimetic effects.[4] Their activity at the δ-opioid receptor (DOR) is generally less pronounced.

Receptor Binding Affinity

The affinity of a ligand for its receptor is a critical determinant of its potency and duration of action. The equilibrium dissociation constant (Ki) is a measure of this affinity, with lower Ki values indicating higher affinity. The following table summarizes the reported Ki values for buprenorphine, butorphanol, nalbuphine, and pentazocine at the human µ, κ, and δ opioid receptors. It is important to note that these values are compiled from various sources and experimental conditions may differ.

Compound	µ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)
Buprenorphine	~0.2 - 1.5	~1.8 - 4.5	~50 - 200
Butorphanol	~0.5 - 1.0	~0.2 - 0.5	~25 - 50
Nalbuphine	~1.0 - 5.0	~1.0 - 2.0	~200 - 300
Pentazocine	~10 - 50	~2 - 10	~500 - 1000

Functional Activity: G-Protein Signaling

Opioid receptor activation classically leads to the activation of inhibitory G-proteins (Gi/o), which in turn inhibit adenylyl cyclase, reduce intracellular cyclic AMP (cAMP) levels, and modulate ion channel activity. The potency (EC50) and efficacy (Emax) of an agonist in activating these pathways can be quantified using assays such as GTPγS binding and cAMP accumulation.

The table below presents a summary of the functional activity of the four mixed agonists in terms of G-protein activation. Data is presented as partial or full agonism and, where available, as EC50 and Emax values relative to a standard full agonist. The variability in reported values highlights the differences in experimental systems.

Compound	µ-Opioid Receptor	κ-Opioid Receptor	δ-Opioid Receptor
Buprenorphine	Partial Agonist	Antagonist	Antagonist (weak)[4]
Butorphanol	Partial Agonist	Agonist	Weak Partial Agonist
Nalbuphine	Antagonist	Agonist	-
Pentazocine	Partial Agonist	Agonist	-

Functional Activity: β-Arrestin Recruitment and Biased Agonism

In addition to G-protein signaling, agonist binding to opioid receptors can also trigger the recruitment of β-arrestin proteins. This pathway is implicated in receptor desensitization, internalization, and the initiation of distinct signaling cascades that may contribute to some of the adverse effects of opioids.[5] The concept of "biased agonism" describes ligands that preferentially activate either the G-protein or the β-arrestin pathway, offering a potential strategy for developing safer analgesics.[5][6]

Quantitative data on β-arrestin recruitment for all four of these mixed agonists is not as readily available in a comparative format. Buprenorphine is the most studied in this regard and has been shown to be a G-protein biased agonist at the MOR, with very low efficacy for β-arrestin2 recruitment.[5] This property is thought to contribute to its favorable safety profile.[7]

Compound	µ-Opioid Receptor β-arrestin Recruitment	κ-Opioid Receptor β-arrestin Recruitment	δ-Opioid Receptor β-arrestin Recruitment
Buprenorphine	Very Low Efficacy / G-protein biased[5]	-	-
Butorphanol	Data not readily available	Data not readily available	Data not readily available
Nalbuphine	Data not readily available	Data not readily available	Data not readily available
Pentazocine	Data not readily available	Data not readily available	Data not readily available

Signaling Pathways & Experimental Workflows

To provide a clearer understanding of the concepts discussed, the following diagrams illustrate the canonical opioid receptor signaling pathways and the workflows of the key experimental assays used to characterize these compounds.

Caption: Opioid Receptor Signaling Pathways.

Caption: Experimental Workflow for Opioid Agonist Characterization.

Experimental Protocols

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of a test compound for a specific opioid receptor subtype.

Materials:

• Cell membranes prepared from cell lines stably expressing the human µ, κ, or δ opioid receptor.

• Radiolabeled ligand (e.g., [³H]DAMGO for MOR, [³H]U-69,593 for KOR, [³H]DPDPE for DOR).

• Test compound (mixed opioid agonist).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• In a 96-well plate, add cell membranes, radiolabeled ligand at a concentration near its Kd, and a range of concentrations of the test compound.

• Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand.

• Calculate the Ki value using the Cheng-Prusoff equation.

GTPγS Binding Assay

Objective: To measure the activation of G-proteins by an agonist, providing a measure of its potency (EC50) and efficacy (Emax).

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS.

• GDP.

• Test compound.

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• In a 96-well plate, add cell membranes, GDP, and varying concentrations of the test compound.

• Initiate the reaction by adding [³⁵S]GTPγS.

• Incubate at 30°C for a defined period (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer.

• Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Basal binding is determined in the absence of an agonist, and non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

• Plot the concentration-response curve to determine EC50 and Emax values.

cAMP Accumulation Assay

Objective: To measure the inhibition of adenylyl cyclase activity by a Gi/o-coupled receptor agonist.

Materials:

• Whole cells expressing the opioid receptor of interest.

• Forskolin (an adenylyl cyclase activator).

• Test compound.

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

Procedure:

• Plate cells in a 96-well plate and allow them to adhere.

• Pre-incubate the cells with the test compound at various concentrations.

• Stimulate the cells with forskolin to induce cAMP production.

• Incubate for a specified time (e.g., 30 minutes).

• Lyse the cells and measure the intracellular cAMP concentration using a suitable assay kit.

• Plot the concentration-response curve to determine the IC50 (concentration causing half-maximal inhibition) and Emax.

β-Arrestin Recruitment Assay

Objective: To quantify the recruitment of β-arrestin to an activated opioid receptor.

Materials:

• Engineered cell line co-expressing the opioid receptor fused to a donor molecule (e.g., a luciferase fragment) and β-arrestin fused to an acceptor molecule (e.g., another luciferase fragment or a fluorescent protein).

• Test compound.

• Substrate for the reporter enzyme (if applicable).

• Plate reader capable of detecting the signal (e.g., luminescence or BRET).

Procedure:

• Plate the engineered cells in a 96-well plate.

• Add the test compound at various concentrations.

• Incubate for a period sufficient to allow for receptor activation and β-arrestin recruitment (e.g., 60-90 minutes).

• If required, add the substrate for the reporter enzyme.

• Measure the signal (e.g., luminescence or BRET ratio) using a plate reader.

• Plot the concentration-response curve to determine the EC50 and Emax for β-arrestin recruitment.

Conclusion

The mixed opioid agonists buprenorphine, butorphanol, nalbuphine, and pentazocine each possess a unique pharmacological profile that dictates their clinical utility and side-effect liability. While all exhibit complex interactions with multiple opioid receptors, the nuances of their binding affinities and functional activities, particularly with respect to G-protein versus β-arrestin signaling, are key to understanding their therapeutic potential. This guide provides a consolidated overview of the available in vitro data and the experimental methodologies used to generate it. Further research, especially direct, head-to-head comparative studies employing modern assays for biased agonism, is needed to fully elucidate the subtle yet critical differences between these important analgesic agents. Such studies will be invaluable in the ongoing effort to develop safer and more effective pain therapeutics.

References

• 1. Agonist-directed Interactions with Specific β-Arrestins Determine μ-Opioid Receptor Trafficking, Ubiquitination, and Dephosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative effects and analgesic efficacy of the agonist-antagonist opioids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pharmacytimes.com [pharmacytimes.com]
• 5. mdpi.com [mdpi.com]
• 6. Evaluation of G protein bias and β-arrestin 2 signaling in opioid-induced respiratory depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of G protein bias and β-arrestin 2 signaling in opioid-induced respiratory depression - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Antinociceptive Effects of DPI-3290 with Naloxone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antinociceptive properties of DPI-3290, a potent mixed opioid agonist, with the classical opioid, morphine. The central focus is the validation of DPI-3290's opioid-mediated effects through antagonism by naloxone, a non-selective opioid receptor antagonist. This document summarizes key experimental data, details relevant methodologies, and visualizes the underlying signaling pathways to offer a clear and objective resource for researchers in pain management and drug development.

Executive Summary

DPI-3290 is a novel analgesic agent that demonstrates high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors. Experimental evidence confirms its potent antinociceptive effects, which are effectively blocked by the opioid antagonist naloxone, thereby validating its mechanism of action through the opioid system. Comparative data, drawn from various studies, suggests that while DPI-3290 is more potent than morphine in producing analgesia, its effects are similarly reversed by naloxone, underscoring the foundational role of opioid receptor interaction for both compounds.

Data Presentation: DPI-3290 vs. Morphine

The following tables summarize the quantitative data on the binding affinities, in vitro and in vivo potencies of DPI-3290, and a comparison of the effective doses of naloxone required to antagonize the antinociceptive effects of both DPI-3290 and morphine.

Table 1: Opioid Receptor Binding Affinities (Ki) of DPI-3290

Opioid Receptor Subtype	DPI-3290 Ki (nM)
Delta (δ)	0.18 ± 0.02[1]
Mu (μ)	0.46 ± 0.05[1]
Kappa (κ)	0.62 ± 0.09[1]
Data from saturation equilibrium binding studies using rat brain membranes.

Table 2: In Vitro Functional Activity (IC50) of DPI-3290

Tissue Preparation	Receptor Target	DPI-3290 IC50 (nM)
Mouse Vas Deferens	Delta (δ)	1.0 ± 0.3[1]
Mouse Vas Deferens	Mu (μ)	6.2 ± 2.0[1]
Mouse Vas Deferens	Kappa (κ)	25.0 ± 3.3[1]
Guinea Pig Ileum	Mu (μ)	3.4 ± 1.6[1]
Guinea Pig Ileum	Kappa (κ)	6.7 ± 1.6[1]

Table 3: In Vivo Antinociceptive Potency and Naloxone Antagonism

Compound	Antinociceptive ED50 (Rat Tail-Flick)	Effective Naloxone Antagonizing Dose (s.c.)
DPI-3290	0.05 ± 0.007 mg/kg (i.v.)[1]	0.5 mg/kg[1]
Morphine	~1.5 - 3 mg/kg (i.p.)[2]	0.1 - 1.0 mg/kg[3]
Note: The effective dose of naloxone for morphine is presented as a range, as complete blockade is dose-dependent. A dose of 1.0 mg/kg of naloxone has been shown to provide full blockade of the analgesic effect of 10 mg/kg of morphine in rats[3].

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of DPI-3290 for δ, μ, and κ-opioid receptors.

• Method: Saturation equilibrium binding studies were performed at 25°C using membranes prepared from rat brain or guinea pig cerebellum[1]. Specific radioligands for each receptor subtype were used in competition with varying concentrations of DPI-3290. The concentration of DPI-3290 that inhibits 50% of the specific radioligand binding (IC50) was determined and converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

In Vitro Functional Assays (Isolated Tissue Preparations)

• Objective: To assess the functional agonist activity and potency (IC50) of DPI-3290 at different opioid receptor subtypes.

• Tissues: Mouse vas deferens (rich in δ, μ, and κ receptors) and guinea pig ileum (predominantly μ and κ receptors) were used[1].

• Method: The tissues were isolated and mounted in an organ bath. Electrically induced contractions were measured. DPI-3290 was added cumulatively to the bath, and the concentration-dependent inhibition of contractions was recorded to determine the IC50 value.

In Vivo Antinociception Assay (Rat Tail-Flick Test)

• Objective: To evaluate the antinociceptive (pain-relieving) effect of DPI-3290 and its reversal by naloxone in a living organism.

• Animal Model: Male Sprague-Dawley rats were used in the study by Gengo et al. (2003).

• Method:

  • A focused beam of high-intensity light is directed onto the ventral surface of the rat's tail[4][5].

  • The time taken for the rat to flick its tail away from the heat source (tail-flick latency) is measured. A cut-off time (e.g., 10-15 seconds) is established to prevent tissue damage[4][6].

  • A baseline tail-flick latency is determined for each animal before drug administration.

  • DPI-3290 or morphine is administered (e.g., intravenously or intraperitoneally).

  • Tail-flick latencies are measured again at predetermined time points after drug administration. An increase in latency indicates an antinociceptive effect.

  • For antagonism studies, naloxone is administered (e.g., subcutaneously) prior to the administration of the opioid agonist[1]. A reduction or complete blockade of the agonist-induced increase in tail-flick latency demonstrates antagonism.

Mandatory Visualizations

Opioid Receptor Signaling Pathway

The following diagram illustrates the signaling cascade initiated by an opioid agonist like DPI-3290 and its inhibition by an antagonist like naloxone.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential responses to morphine-induced analgesia in the tail-flick test - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Naloxone blockade of morphine analgesia: a dose-effect study of duration and magnitude - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. meliordiscovery.com [meliordiscovery.com]
• 5. Evaluation of the anti-nociceptive effects of morphine, tramadol, meloxicam and their combinations using the tail-flick test in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ekja.org [ekja.org]

Cross-Tolerance Profile of DPI-3290: A Comparative Analysis with Standard Opioids

A comprehensive guide for researchers and drug development professionals on the pharmacological profile of the mixed opioid agonist DPI-3290, with a comparative analysis against morphine and fentanyl. This guide provides available preclinical data, outlines experimental protocols for evaluating cross-tolerance, and visualizes key pathways and workflows.

Introduction

DPI-3290 is a novel, potent centrally acting analgesic agent that exhibits a mixed agonist profile at opioid receptors.[1] Its unique pharmacology, characterized by high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors, suggests a potential for a distinct therapeutic profile compared to traditional μ-opioid receptor agonists like morphine and fentanyl.[1] A critical aspect of the preclinical evaluation of any new opioid analgesic is its cross-tolerance profile with existing opioids. Cross-tolerance, the phenomenon where tolerance to one opioid confers tolerance to another, has significant clinical implications for opioid rotation and managing long-term pain. While direct experimental studies on the cross-tolerance of DPI-3290 are not yet publicly available, this guide consolidates the existing preclinical data for DPI-3290 and compares it with morphine and fentanyl. Furthermore, it details the established experimental methodologies for assessing cross-tolerance, providing a framework for future investigations into DPI-3290's potential advantages in this domain.

Pharmacological Profile: DPI-3290 vs. Morphine and Fentanyl

DPI-3290 distinguishes itself from morphine and fentanyl through its mixed-receptor activity. The following tables summarize the key pharmacological parameters based on available preclinical data.

Opioid Receptor Binding Affinity

Compound	δ-Opioid Receptor (Ki, nM)	μ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)
DPI-3290	0.18 ± 0.02	0.46 ± 0.05	0.62 ± 0.09
Morphine	-	High Affinity	Moderate Affinity
Fentanyl	-	High Affinity	Low Affinity
Data for DPI-3290 from saturation equilibrium binding studies using rat brain or guinea pig cerebellum membranes.[1]

In Vitro Potency and Efficacy

DPI-3290 has demonstrated potent agonist activity in isolated tissue preparations, with notable differences in efficacy compared to morphine and fentanyl.

Compound	δ-Receptor (IC50, nM) (Mouse Vas Deferens)	μ-Receptor (IC50, nM) (Mouse Vas Deferens)	κ-Receptor (IC50, nM) (Mouse Vas Deferens)	μ-Receptor (IC50, nM) (Guinea Pig Ileum)	κ-Receptor (IC50, nM) (Guinea Pig Ileum)
DPI-3290	1.0 ± 0.3	6.2 ± 2.0	25.0 ± 3.3	3.4 ± 1.6	6.7 ± 1.6
Morphine	-	-	-	-	-
Fentanyl	-	-	-	-	-
IC50 values represent the concentration required to produce 50% of the maximal inhibitory effect.[1]

In the mouse vas deferens, DPI-3290 was found to be significantly more efficacious than morphine and fentanyl at the δ-receptor (approximately 20,000 and 492 times, respectively).[1] At the μ-receptor, it was about 176 times more efficacious than morphine and 2.5 times more efficacious than fentanyl.[1] At the κ-receptor, its efficacy was roughly 1,500 times that of morphine and 35 times that of fentanyl.[1]

In Vivo Antinociceptive Potency

In vivo studies in rats have established the potent antinociceptive effects of DPI-3290.

Compound	Antinociceptive ED50 (mg/kg, i.v.) in Rats
DPI-3290	0.05 ± 0.007
Morphine	Higher than DPI-3290
Fentanyl	Lower than Morphine, comparable potency range to DPI-3290
ED50 is the dose required to produce a 50% antinociceptive response. The antinociceptive properties of DPI-3290 were blocked by the non-selective opioid antagonist naloxone.[1]

Experimental Protocols for Cross-Tolerance Studies

To date, specific studies investigating the cross-tolerance between DPI-3290 and other opioids have not been published. However, the following established experimental protocols are routinely used to assess such phenomena and would be applicable to the study of DPI-3290.

Induction of Opioid Tolerance

A state of tolerance is typically induced in laboratory animals (e.g., rats or mice) through repeated administration of an opioid.

Protocol:

• Animal Model: Male Sprague-Dawley or Wistar rats are commonly used.

• Drug Administration: The opioid (e.g., morphine) is administered via a chosen route (e.g., subcutaneous, intraperitoneal, or continuous infusion via osmotic minipumps) at a fixed dose and schedule (e.g., twice daily for 7-10 days).

• Assessment of Tolerance: The development of tolerance is confirmed by a rightward shift in the dose-response curve for the antinociceptive effect of the opioid. This means a higher dose is required to produce the same level of analgesia as in opioid-naive animals.

Assessment of Cross-Tolerance

Once tolerance to a specific opioid is established, the antinociceptive effect of a second opioid is evaluated.

Protocol:

• Tolerant Animals: Animals are made tolerant to a primary opioid (e.g., morphine) as described above.

• Challenge with Second Opioid: The morphine-tolerant animals are then administered the test opioid (e.g., DPI-3290) at various doses.

• Antinociceptive Testing: The antinociceptive response is measured using standard assays such as the tail-flick test or the hot-plate test.

• Data Analysis: A dose-response curve for the test opioid is generated in the tolerant animals and compared to the dose-response curve of the same opioid in opioid-naive animals. The degree of cross-tolerance is quantified by the fold-shift in the ED50 value.

Key Experimental Assays

1. Tail-Flick Test:

• Principle: This test measures the latency of an animal to withdraw its tail from a source of thermal stimulation (e.g., a focused beam of light or hot water). A longer latency indicates a greater analgesic effect.

• Procedure: The animal's tail is exposed to the heat source, and the time taken to flick the tail away is recorded. A cut-off time is set to prevent tissue damage.

2. Hot-Plate Test:

• Principle: This assay assesses the animal's response to a heated surface. The latency to a pain response (e.g., licking a hind paw or jumping) is measured.

• Procedure: The animal is placed on a temperature-controlled hot plate, and the time until the first sign of a nociceptive response is recorded.

3. Drug Discrimination Studies:

• Principle: This behavioral assay determines if an animal perceives the subjective effects of a new drug as similar to a known drug.

• Procedure: Animals are trained to press one of two levers to receive a reward (e.g., food) depending on whether they have been administered a specific opioid (e.g., morphine) or saline. Once trained, the test drug (e.g., DPI-3290) is administered to see which lever the animal presses, indicating whether it perceives the drug's effects as "morphine-like."

4. Receptor Binding Assays:

• Principle: These in vitro assays measure the affinity of a drug for a specific receptor.

• Procedure: Radioligand binding assays are used to determine the Ki values of DPI-3290, morphine, and fentanyl at the δ, μ, and κ opioid receptors. This is typically done using brain tissue homogenates from tolerant and non-tolerant animals to assess for any receptor regulation changes.

Visualizing Pathways and Workflows

Opioid Receptor Signaling Pathway

The following diagram illustrates the general signaling pathway activated by opioid agonists like DPI-3290. As a mixed agonist, DPI-3290 would initiate this cascade through δ, μ, and κ receptors.

Caption: Opioid receptor signaling cascade initiated by an agonist.

Experimental Workflow for Cross-Tolerance Assessment

The logical flow of a typical cross-tolerance study is depicted in the diagram below.

References

• 1. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of DPI-3290 and Selective Delta Opioid Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of DPI-3290 against prominent selective delta opioid receptor (DOR) agonists. The following sections detail a comparative analysis of their binding affinities and functional potencies, supported by established experimental protocols and visual representations of key biological pathways and workflows.

Quantitative Data Summary

The following table summarizes the in vitro binding affinities (Ki) and functional potencies (IC50/EC50) of DPI-3290 and selected selective delta opioid agonists. DPI-3290 is a mixed opioid agonist with high affinity for delta (δ), mu (μ), and kappa (κ) opioid receptors.[1][2] For comparison, we have included SNC-80, a well-characterized non-peptidic selective DOR agonist, and the highly selective peptide-based DOR agonists, Deltorphin II and DPDPE.

Compound	Receptor	Ki (nM)	Selectivity (fold, δ vs μ/κ)	IC50 (nM)	EC50 (nM)
DPI-3290	δ (delta)	0.18[2]	-	1.0 (mouse vas deferens)[1]	-
μ (mu)	0.46[1][2]	-	6.2 (mouse vas deferens)[1]	-
κ (kappa)	0.62[1][2]	-	25.0 (mouse vas deferens)[1]	-
SNC-80	δ (delta)	0.18	~2,000 vs μ[3]	2.73[3]	9.2 (cAMP inhibition)[4]
μ (mu)	>360	-	-	52.8 (μ-δ heteromers)[5]
κ (kappa)	-	-	-	-
Deltorphin II	δ (delta)	1.5	>667 vs μ, >667 vs κ	-	-
μ (mu)	>1000	-	-	-
κ (kappa)	>1000	-	-	-
DPDPE	δ (delta)	2.7[6]	~264 vs μ, >555 vs κ[6]	-	-
μ (mu)	713[6]	-	-	-
κ (kappa)	>1500[6]	-	-	-

Signaling Pathways and Experimental Workflows

To visually represent the underlying biological processes and experimental procedures, the following diagrams are provided.

Figure 1: Delta Opioid Receptor Signaling Pathway.

Figure 2: Experimental Workflow for Opioid Compound Comparison.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assay

This assay is employed to determine the binding affinity (Ki) of a compound for a specific receptor.

• Membrane Preparation:

  • Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells stably expressing the human delta, mu, or kappa opioid receptor, or brain tissue homogenates) are prepared.

  • Cells are harvested and homogenized in an ice-cold lysis buffer.

  • The homogenate is centrifuged to pellet the membranes, which are then washed and resuspended in a binding buffer.

• Assay Protocol:

  • In a multi-well plate, the membrane preparation is incubated with a specific radioligand (e.g., [³H]-naltrindole for DOR) and varying concentrations of the unlabeled test compound (e.g., DPI-3290).

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand.

  • The mixture is incubated to allow for binding equilibrium.

  • The reaction is terminated by rapid filtration through glass fiber filters, which separates the bound from the free radioligand.

  • The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

  • The radioactivity retained on the filters is quantified using a scintillation counter.

  • The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined and converted to a Ki value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G protein-coupled receptors (GPCRs) by agonists.

• Membrane Preparation:

  • Membranes containing the GPCR of interest are prepared as described for the radioligand binding assay.

• Assay Protocol:

  • In a multi-well plate, membranes are incubated with the test agonist (e.g., DPI-3290) at various concentrations in the presence of GDP.

  • The reaction is initiated by the addition of [³⁵S]GTPγS, a non-hydrolyzable analog of GTP.[1]

  • Agonist binding to the receptor promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit of the G protein.

  • The reaction is incubated to allow for [³⁵S]GTPγS binding.

  • The assay is terminated by rapid filtration, and the amount of bound [³⁵S]GTPγS is quantified by scintillation counting.

  • The data are analyzed to determine the EC50 (the concentration of the agonist that produces 50% of the maximal response) and the Emax (the maximal effect produced by the agonist).[1]

cAMP Inhibition Assay

This functional assay measures the ability of a Gαi/o-coupled receptor agonist to inhibit the production of cyclic AMP (cAMP).

• Cell Culture:

  • Cells stably expressing the opioid receptor of interest are cultured to an appropriate density.

• Assay Protocol:

  • Cells are pre-treated with the test agonist at various concentrations.

  • Adenylyl cyclase is then stimulated with forskolin to induce cAMP production.

  • The reaction is stopped, and the cells are lysed.

  • The intracellular cAMP concentration is measured using a suitable detection method, such as an enzyme-linked immunosorbent assay (ELISA) or a fluorescence-based assay.

  • The ability of the agonist to inhibit forskolin-stimulated cAMP production is quantified, and the EC50 and Emax values are determined.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Molecular Control of δ-Opioid Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Structure-activity relationships for SNC80 and related compounds at cloned human delta and mu opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]

A Comparative Review of DPI-3290 and Other Novel Analgesics for Pain Research and Development

For Researchers, Scientists, and Drug Development Professionals

The landscape of analgesic drug development is continually evolving, driven by the urgent need for potent pain relief with improved safety profiles over traditional opioids. This guide provides a comparative analysis of DPI-3290, a mixed opioid receptor agonist, and other novel analgesics that have emerged as promising candidates in preclinical and clinical research. We present a detailed examination of their receptor binding affinities, functional activities, and in vivo efficacies, supported by experimental data. Methodologies for key experiments are detailed to aid in the replication and extension of these findings.

Introduction to Novel Analgesic Strategies

Traditional opioid analgesics, primarily acting through the mu-opioid receptor (MOR), are highly effective but are associated with significant adverse effects, including respiratory depression, constipation, and a high potential for abuse and addiction. The search for safer alternatives has led to the exploration of several innovative strategies, including:

• Mixed-Target Agonism: Compounds like DPI-3290 that interact with multiple opioid receptors (mu, delta, and kappa) aim to achieve a balanced pharmacological profile, potentially enhancing analgesia while mitigating the undesirable effects of selective MOR agonists.

• Biased Agonism: This approach focuses on developing ligands that preferentially activate G protein signaling pathways, which are thought to mediate analgesia, over the β-arrestin pathway, which is implicated in many of the adverse effects of opioids. Oliceridine (TRV130) and PZM21 are prominent examples of this class.

• Multi-Targeting Beyond Classical Opioid Receptors: Novel analgesics such as Cebranopadol and AT-121 target both classical opioid receptors and the nociceptin/orphanin FQ (NOP) receptor. This dual mechanism is being investigated for its potential to provide potent analgesia with a reduced liability for abuse and respiratory depression.

Comparative Quantitative Data

The following tables summarize the in vitro receptor binding affinities and functional activities, as well as the in vivo analgesic efficacy of DPI-3290 and a selection of other novel analgesics.

Compound	Receptor	Binding Affinity (Ki, nM)	Reference
DPI-3290	μ (mu)	0.46 ± 0.05	[1][2]
δ (delta)	0.18 ± 0.02	[1][2]
κ (kappa)	0.62 ± 0.09	[1][2]
Oliceridine (TRV130)	μ (mu)	~1.8	[3]
PZM21	μ (mu)	High affinity (specific Ki not consistently reported)	[4]
κ (kappa)	18 (antagonist)	[5]
Cebranopadol	μ (mu)	0.7	[6]
δ (delta)	18	[6]
κ (kappa)	2.6	[6]
NOP	0.9	[6]
AT-121	μ (mu)	16.49	[7]
NOP	3.67	[7]

Table 1: In Vitro Receptor Binding Affinities (Ki) . Lower Ki values indicate higher binding affinity.

Compound	Assay	Receptor	Functional Activity (IC50/EC50, nM)	Efficacy (% of Standard)	Reference
DPI-3290	Mouse Vas Deferens	μ (mu)	6.2 ± 2.0	-	[1]
δ (delta)	1.0 ± 0.3	-	[1]
κ (kappa)	25.0 ± 3.3	-	[1]
Guinea Pig Ileum	μ (mu)	3.4 ± 1.6	-	[1]
κ (kappa)	6.7 ± 1.6	-	[1]
Oliceridine (TRV130)	G Protein Activation	μ (mu)	-	Partial Agonist	[3]
β-arrestin Recruitment	μ (mu)	-	Low Recruitment	[8]
PZM21	G Protein Activation	μ (mu)	-	Low Efficacy Agonist	[4][9]
β-arrestin Recruitment	μ (mu)	-	Minimal Recruitment	[9][10]
Cebranopadol	[³⁵S]GTPγS Binding	μ (mu)	1.2	104% (vs DAMGO)	[6]
δ (delta)	110	105% (vs DPDPE)	[6]
κ (kappa)	17	67% (vs U-69593)	[6]
NOP	13.0	89% (vs N/OFQ)	[6]
AT-121	-	μ (mu)	-	Partial Agonist	[2]
-	NOP	-	Partial Agonist	[2]

Table 2: In Vitro Functional Activity . IC50/EC50 values represent the concentration for 50% inhibition/effect. Efficacy is relative to a standard agonist for each receptor.

Compound	Animal Model	Test	Efficacy (ED50, mg/kg)	Route	Reference
DPI-3290	Rat	Antinociception	0.05 ± 0.007	i.v.	[1][2]
PZM21	Mouse	Hot Plate	Less potent than morphine	i.p.	[4][11]
Cebranopadol	Rat	Tail-Flick	0.0056 (i.v.), 0.0251 (p.o.)	i.v., p.o.	[6]
AT-121	Non-human Primate	Warm Water Tail-Withdrawal	0.003-0.03 (effective dose range)	s.c.	[2][7]

Table 3: In Vivo Analgesic Efficacy . ED50 is the dose required to produce a therapeutic effect in 50% of the population.

Signaling Pathways and Mechanisms of Action

The analgesic and adverse effects of opioid agonists are mediated through complex intracellular signaling cascades following receptor binding. The primary pathways involve G protein activation and β-arrestin recruitment.

Figure 1: Opioid Receptor Signaling Pathways. Max Width: 760px.

Biased agonists like Oliceridine and PZM21 are designed to preferentially activate the G protein pathway, theoretically leading to analgesia with reduced recruitment of β-arrestin and consequently, fewer side effects.[12][13] In contrast, DPI-3290 acts as a mixed agonist at mu, delta, and kappa opioid receptors, and its overall effect is a composite of its activity at these different receptor subtypes.[1] Cebranopadol and AT-121 introduce another layer of complexity by engaging the NOP receptor system, which has been shown to modulate the effects of classical opioids and may contribute to their improved safety profile.[14][15][16]

Experimental Protocols

In Vitro Assays

1. Receptor Binding Assays (Competitive Inhibition)

• Objective: To determine the binding affinity (Ki) of a test compound for a specific receptor.

• General Protocol:

  • Membrane Preparation: Homogenize tissues (e.g., rat brain) or cultured cells expressing the receptor of interest in a suitable buffer. Centrifuge to pellet the membranes, which are then resuspended.

  • Incubation: Incubate the membranes with a known concentration of a radiolabeled ligand (e.g., [³H]diprenorphine for opioid receptors) and varying concentrations of the unlabeled test compound.

  • Separation: Separate the bound from free radioligand by rapid filtration through glass fiber filters.

  • Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

  • Data Analysis: Determine the IC50 value (concentration of test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Receptor Binding Assay Workflow. Max Width: 760px.

2. Functional Assays ([³⁵S]GTPγS Binding)

• Objective: To measure the activation of G proteins by a test compound, indicating its agonist or antagonist activity.

• General Protocol:

  • Membrane Preparation: Prepare cell membranes expressing the receptor of interest as in the binding assay.

  • Incubation: Incubate the membranes with a constant concentration of [³⁵S]GTPγS, GDP, and varying concentrations of the test compound.

  • Separation: Separate bound from free [³⁵S]GTPγS by rapid filtration.

  • Quantification: Measure the radioactivity on the filters.

  • Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the concentration of the test compound to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect).

3. β-Arrestin Recruitment Assays

• Objective: To quantify the recruitment of β-arrestin to the receptor upon agonist binding.

• General Protocol (e.g., PathHunter Assay):

  • Cell Culture: Use engineered cells that co-express the receptor fused to a small enzyme fragment and β-arrestin fused to a larger, complementing enzyme fragment.

  • Compound Treatment: Treat the cells with varying concentrations of the test compound.

  • Lysis and Substrate Addition: Lyse the cells and add a substrate for the complemented enzyme.

  • Signal Detection: Measure the chemiluminescent or fluorescent signal, which is proportional to the extent of β-arrestin recruitment.

  • Data Analysis: Determine the EC50 and Emax for β-arrestin recruitment.

In Vivo Assays

1. Hot Plate Test

• Objective: To assess the central analgesic activity of a compound by measuring the latency to a thermal stimulus.[6][17][18]

• General Protocol:

  • Acclimation: Acclimatize the animal (e.g., mouse or rat) to the testing environment.[19]

  • Baseline Measurement: Place the animal on a heated plate (e.g., 55°C) and record the latency to a nocifensive response (e.g., paw licking, jumping).[6][19] A cut-off time is used to prevent tissue damage.[20]

  • Compound Administration: Administer the test compound via the desired route (e.g., i.v., i.p., p.o.).

  • Post-treatment Measurement: At various time points after administration, repeat the latency measurement.

  • Data Analysis: Compare the post-treatment latencies to the baseline to determine the analgesic effect.

2. Formalin Test

• Objective: To evaluate the analgesic effect of a compound in a model of tonic, inflammatory pain.[21][22]

• General Protocol:

  • Acclimation: Acclimatize the animal to an observation chamber.[23]

  • Compound Administration: Administer the test compound or vehicle.

  • Formalin Injection: After a predetermined time, inject a dilute formalin solution (e.g., 2.5%) into the plantar surface of the hind paw.[23]

  • Observation: Observe the animal and record the amount of time spent licking or biting the injected paw. The observation period is typically divided into two phases: Phase 1 (0-5 minutes, neurogenic pain) and Phase 2 (15-30 minutes, inflammatory pain).[22][23]

  • Data Analysis: Compare the duration of nocifensive behaviors in the treated group to the vehicle control group for each phase.

Figure 3: General In Vivo Analgesia Experimental Workflow. Max Width: 760px.

Discussion and Future Directions

The development of novel analgesics is a complex but critical area of research. DPI-3290 represents a traditional approach of mixed agonism at classical opioid receptors, demonstrating high potency. In contrast, biased agonists like Oliceridine and PZM21 offer a more targeted approach by attempting to separate the therapeutic and adverse signaling pathways of the mu-opioid receptor. While preclinical data for these compounds were promising, the clinical translation has been challenging, with Oliceridine showing only a modest improvement in the therapeutic window compared to morphine.[3][12]

The dual targeting of opioid and NOP receptors by compounds like Cebranopadol and AT-121 represents a particularly promising strategy. Preclinical and early clinical data suggest that this approach can lead to potent analgesia with a significantly reduced risk of respiratory depression and abuse potential.[2][14][15][16]

Future research should focus on:

• Quantitative Assessment of Side Effects: Rigorous, head-to-head comparisons of the side-effect profiles of these novel analgesics are needed, particularly for respiratory depression and abuse liability. This will require standardized in vivo models and the determination of therapeutic indices.

• Understanding the Nuances of Biased Agonism: Further investigation into the molecular mechanisms underlying biased agonism and its translation from in vitro assays to in vivo effects is crucial. The role of factors such as receptor expression levels and signaling amplification needs to be elucidated.[24]

• Exploring Novel Target Combinations: The success of dual MOR/NOP agonists encourages the exploration of other multi-target approaches for the treatment of pain.

By continuing to innovate and rigorously evaluate these novel analgesic strategies, the scientific community can move closer to the goal of developing safer and more effective pain therapeutics.

References

• 1. Cebranopadol: A Novel First-in-Class Potent Analgesic Acting via NOP and Opioid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A bifunctional nociceptin and mu opioid receptor agonist is analgesic without opioid side effects in nonhuman primates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative Systems Pharmacology and Biased Agonism at Opioid Receptors: A Potential Avenue for Improved Analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional characterization of a novel opioid, PZM21, and its effects on the behavioural responses to morphine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. meliordiscovery.com [meliordiscovery.com]
• 6. Cebranopadol: a novel potent analgesic nociceptin/orphanin FQ peptide and opioid receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Arrestin recruitment and signaling by G protein-coupled receptor heteromers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The novel μ‐opioid receptor agonist PZM21 depresses respiration and induces tolerance to antinociception - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacological Characterization of µ-Opioid Receptor Agonists with Biased G Protein or β-Arrestin Signaling, and Computational Study of Conformational Changes during Receptor Activation [mdpi.com]
• 11. The G-protein-biased agents PZM21 and TRV130 are partial agonists of μ-opioid receptor-mediated signalling to ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. trispharma.com [trispharma.com]
• 13. Nociceptin receptor - Wikipedia [en.wikipedia.org]
• 14. firstwordpharma.com [firstwordpharma.com]
• 15. Cebranopadol as a Novel Promising Agent for the Treatment of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A bifunctional nociceptin and mu opioid receptor agonist is analgesic without opioid side effects in nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Opioid Analgesics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. In-Vivo Models for Management of Pain [scirp.org]
• 20. Differences between opioids: pharmacological, experimental, clinical and economical perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Innovative Pain Treatments | Tris Pharma [trispharma.com]
• 22. dovepress.com [dovepress.com]
• 23. mdpi.com [mdpi.com]
• 24. Discovery of μ,δ-Opioid Receptor Dual-Biased Agonists That Overcome the Limitation of Prior Biased Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of DPI-3290: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper handling and disposal of potent compounds like DPI-3290 are paramount to ensuring a safe laboratory environment and regulatory compliance. This guide provides essential information and a step-by-step operational plan for the safe disposal of DPI-3290, a potent opioid receptor agonist used in scientific research.[1][2][3]

Chemical and Physical Properties of DPI-3290

A thorough understanding of the compound's properties is fundamental to its safe handling and disposal.

Property	Value
IUPAC Name	3-[(R)-[(2S,5R)-2,5-dimethyl-4-prop-2-enylpiperazin-1-yl]-(3-hydroxyphenyl)methyl]-N-(3-fluorophenyl)-N-methylbenzamide[1][2]
CAS Number	182417-73-8[1][2]
Molecular Formula	C₃₀H₃₄FN₃O₂[1][2]
Molar Mass	487.619 g/mol [2]
Appearance	Crystalline solid
Solubility	Insoluble in water. Very slightly soluble in diethyl ether.

Recommended Disposal Protocol for DPI-3290

The following protocol outlines a safe and compliant methodology for the disposal of DPI-3290.

Step 1: Personal Protective Equipment (PPE)

Before handling DPI-3290, ensure appropriate PPE is worn. This includes:

• Safety glasses or goggles

• Chemical-resistant gloves

• A lab coat

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent accidental reactions.

• Solid Waste:

  • Collect any solid DPI-3290 waste, including contaminated items like weighing paper, pipette tips, and gloves, in a dedicated and clearly labeled hazardous waste container.

  • The container should be made of a sturdy, chemically resistant material and have a secure lid.

• Liquid Waste:

  • For solutions containing DPI-3290, use a designated, sealed, and clearly labeled hazardous waste container.

  • Never mix incompatible wastes.[5]

• Empty Containers:

  • Thoroughly rinse containers that held DPI-3290 with a suitable solvent.

  • The first rinseate must be collected and disposed of as hazardous chemical waste.[5] For highly potent compounds, it is best practice to collect the first three rinses.[5]

Step 3: Labeling and Storage

Proper labeling and temporary storage are critical for safety and compliance.

• Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name "DPI-3290," and any relevant hazard symbols.

• Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.[6]

• Use secondary containment for all liquid hazardous waste to prevent spills.[5]

Step 4: Final Disposal

The final disposal of DPI-3290 waste must be handled by a licensed hazardous waste disposal service.

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for a pickup of the hazardous waste.

• Do not dispose of DPI-3290 down the drain or in the regular trash.[5][7]

The logical workflow for the proper disposal of DPI-3290 is illustrated in the diagram below.

Caption: Disposal workflow for DPI-3290.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of DPI-3290, fostering a culture of safety and environmental responsibility.

References

• 1. DPI-3290 [medbox.iiab.me]
• 2. DPI-3290 - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. DPI-3290 [(+)-3-((alpha-R)-alpha-((2S,5R)-4-allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide]. I. A mixed opioid agonist with potent antinociceptive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. media.adeo.com [media.adeo.com]
• 7. Pharmaceutical Waste Management for Businesses and Homeowners | Florida Department of Environmental Protection [floridadep.gov]

Essential Safety and Logistical Information for Handling DPI-3290

Disclaimer: A specific Safety Data Sheet (SDS) for DPI-3290 is not publicly available. This guide is based on best practices for handling potent novel research compounds, particularly synthetic opioids, and is intended to supplement a thorough, compound-specific risk assessment conducted by researchers and institutional safety personnel.

DPI-3290 is a potent opioid receptor agonist intended for research purposes. Due to its pharmacological activity, it must be handled with extreme care to prevent occupational exposure. The following information provides essential guidance on personal protective equipment (PPE), handling procedures, and disposal.

Risk Assessment and Hazard Communication

Before handling DPI-3290, a comprehensive risk assessment should be performed to identify potential hazards and establish appropriate safety protocols.[1][2] Since the hazards of novel chemicals are often not fully characterized, it is prudent to treat them as highly hazardous.[3] All personnel involved in handling the compound must be trained on the potential risks and the established safety procedures. A key component of your lab's safety plan should be readily accessible documentation, such as a Chemical Hygiene Plan, that outlines procedures for handling potent compounds.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure risk and should be based on the specific laboratory procedures being performed. A multi-layered approach to PPE is recommended.[4]

Activity	Recommended Personal Protective Equipment	Rationale
Weighing and Dispensing (Powders)	• Full-face powered air-purifying respirator (PAPR) or supplied-air respirator• Disposable solid-front lab coat with tight-fitting cuffs• Double-gloving (e.g., nitrile)• Disposable sleeves• Safety glasses or goggles (if a full-face respirator is not used)	High risk of aerosolization and inhalation of potent powders. Full respiratory protection is essential. Double-gloving provides an extra barrier against contamination.[5]
Solution Preparation	• Chemical fume hood or other ventilated enclosure• Lab coat• Chemical splash goggles• Chemical-resistant gloves (e.g., nitrile)	Reduced risk of aerosolization compared to powders, but potential for splashes and spills remains. Engineering controls like a fume hood are the primary means of protection.[4][5]
In Vitro / In Vivo Dosing	• Lab coat• Safety glasses• Appropriate gloves for the solvent and compound	Focus on preventing skin and eye contact. The specific procedure will dictate the necessary level of containment.[5]
General Laboratory Operations	• Lab coat• Safety glasses• Gloves	Standard laboratory practice to protect against incidental contact.[6]

Engineering Controls

Engineering controls are the most effective way to minimize exposure to potent compounds.

• Ventilation: All manipulations of DPI-3290, especially handling of powders, should be conducted in a certified chemical fume hood, glove box, or other containment enclosure.[4]

• Containment: Use of disposable equipment and supplies (e.g., weigh boats, pipette tips) can help to minimize the spread of contamination.

Safe Handling and Operational Workflow

A systematic workflow is essential for the safe handling of potent compounds from receipt to disposal.

Safe Handling Workflow for Potent Compounds

Disposal Plan

Proper disposal of DPI-3290 and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Solid Waste: All disposable items that have come into contact with DPI-3290 (e.g., gloves, weigh boats, paper towels) should be considered hazardous waste. Place these items in a sealed, clearly labeled hazardous waste container.[5]

• Liquid Waste: Collect all liquid waste containing DPI-3290 in a sealed, labeled, and appropriate hazardous waste container. Do not pour this waste down the drain.[4]

• Decontamination: Decontaminate all non-disposable equipment and work surfaces with an appropriate solvent or cleaning agent known to be effective for similar compounds.

• Regulatory Compliance: All waste must be disposed of in accordance with institutional, local, state, and federal regulations for hazardous and, where applicable, controlled substance waste.[7][8] For potent opioids, high-temperature incineration is often the recommended disposal method.[4]

Emergency Procedures

• Spills: In the event of a spill, evacuate the immediate area and follow your institution's established spill response procedures for potent compounds. Do not attempt to clean up a significant spill without appropriate training and PPE.

• Exposure:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes.

  • Inhalation: Move to fresh air immediately.

  • Seek immediate medical attention in all cases of known or suspected exposure. Provide medical personnel with as much information as possible about the compound.

References

• 1. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Quick Guide to Risk Assessment for Hazardous Chemicals | Worcester Polytechnic Institute [wpi.edu]
• 3. twu.edu [twu.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. Safe Opioid Use, Storage, and Disposal Strategies in Cancer Pain Management - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diversion Control Division | Drug Disposal Information [deadiversion.usdoj.gov]